(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

• CAS: 626213-00-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

This guide provides a comprehensive, technically-driven overview of a robust and efficient synthetic pathway for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. Designed for researchers, scientists, and professionals in drug development, this document details the strategic synthesis of the requisite precursors, 2-ethoxybenzaldehyde and 4-amino-2,2,6,6-tetramethylpiperidine, and culminates in their condensation to form the target molecule. The narrative emphasizes the rationale behind methodological choices, ensuring a deep understanding of the underlying chemical principles.

Introduction

(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is a substituted secondary amine featuring a sterically hindered tetramethylpiperidine moiety and an ethoxy-substituted benzyl group. Such structures are of significant interest in medicinal chemistry and materials science due to the unique properties conferred by the hindered amine, which can act as a light stabilizer (HALS) or a scaffold for pharmacologically active compounds. This guide delineates a logical and efficient synthetic approach, beginning with the individual synthesis of the aldehyde and amine precursors, followed by their coupling via reductive amination.

Strategic Overview of the Synthetic Pathway

The synthesis of the target molecule is strategically divided into three main stages:

• Synthesis of 2-Ethoxybenzaldehyde: This is achieved through a protection-etherification-deprotection sequence starting from the readily available salicylaldehyde. This approach circumvents potential side reactions associated with the aldehyde functionality.

• Synthesis of 4-amino-2,2,6,6-tetramethylpiperidine: This key intermediate is prepared via the reductive amination of 2,2,6,6-tetramethylpiperidin-4-one.

• Final Condensation via Reductive Amination: The target molecule is synthesized by the reductive amination of 2-ethoxybenzaldehyde with 4-amino-2,2,6,6-tetramethylpiperidine. This method is highly effective for the formation of carbon-nitrogen bonds.[1]

The overall synthetic workflow is depicted in the following diagram:

Caption: Overall synthetic workflow for the target molecule.

Part 1: Synthesis of 2-Ethoxybenzaldehyde

The synthesis of 2-ethoxybenzaldehyde from salicylaldehyde is a well-established procedure that typically involves the protection of the aldehyde group to prevent its reaction during the subsequent etherification step.

Step 1.1: Protection of Salicylaldehyde

To prevent unwanted reactions at the aldehyde functional group during the etherification, it is first protected, often by forming a Schiff base (imine) with a suitable amine, such as aniline or n-butylamine.[2]

Experimental Protocol:

• In a round-bottom flask, dissolve salicylaldehyde (1.0 eq) and aniline (1.0 eq) in a suitable solvent like ethanol or toluene.

• Reflux the mixture for 12-14 hours.

• After cooling, evaporate the solvent under reduced pressure.

• The crude Schiff base can be purified by recrystallization.

Step 1.2: Williamson Ether Synthesis

The protected salicylaldehyde then undergoes a Williamson ether synthesis to introduce the ethoxy group. This reaction involves the deprotonation of the phenolic hydroxyl group with a base, followed by nucleophilic substitution with an ethylating agent like bromoethane.

Experimental Protocol:

• Dissolve the purified Schiff base (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Add a suitable base, such as potassium carbonate (K₂CO₃) or sodium hydride (NaH), to deprotonate the phenol.

• Add bromoethane (1.1 eq) to the reaction mixture.

• Heat the mixture (e.g., to 80°C) and stir for several hours until the reaction is complete (monitored by TLC).

• After completion, cool the reaction mixture and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude ethoxy Schiff base.

Step 1.3: Deprotection to Yield 2-Ethoxybenzaldehyde

The final step is the hydrolysis of the Schiff base to regenerate the aldehyde functionality. This is typically achieved by treatment with an aqueous acid.

Experimental Protocol:

• Dissolve the crude ethoxy Schiff base in a suitable solvent.

• Add an aqueous acid solution (e.g., dilute HCl) and stir at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude 2-ethoxybenzaldehyde can be purified by vacuum distillation or column chromatography.

Compound	Molar Mass ( g/mol )	Typical Yield (%)	Purity (%)
Salicylaldehyde	122.12	-	>98
2-Ethoxybenzaldehyde	150.17	85-95	>98

Part 2: Synthesis of 4-amino-2,2,6,6-tetramethylpiperidine

This sterically hindered primary amine is a crucial building block. The most common and industrially viable method for its synthesis is the reductive amination of 2,2,6,6-tetramethylpiperidin-4-one (triacetonamine).[3]

Step 2.1: Reductive Amination of 2,2,6,6-tetramethylpiperidin-4-one

This one-pot reaction involves the condensation of the ketone with ammonia to form an imine, which is then reduced in situ to the desired primary amine.[3]

Experimental Protocol:

• Charge a high-pressure autoclave with 2,2,6,6-tetramethylpiperidin-4-one, a suitable hydrogenation catalyst (e.g., Raney nickel or a platinum-based catalyst), and a solvent (often an alcohol like methanol or ethanol).

• Seal the reactor and purge with nitrogen.

• Introduce ammonia into the reactor.

• Pressurize the reactor with hydrogen gas.

• Heat the reaction mixture to a specified temperature (e.g., 120-220°C) and maintain the pressure (e.g., 150-500 bar) with stirring.

• After the reaction is complete (monitored by GC or disappearance of hydrogen uptake), cool the reactor and carefully vent the excess pressure.

• Filter the reaction mixture to remove the catalyst.

• The solvent and excess ammonia are removed under reduced pressure.

• The resulting crude 4-amino-2,2,6,6-tetramethylpiperidine can be purified by vacuum distillation.

Compound	Molar Mass ( g/mol )	Typical Yield (%)	Purity (%)
2,2,6,6-tetramethylpiperidin-4-one	155.25	-	>98
4-amino-2,2,6,6-tetramethylpiperidine	156.27	90-95	>98

Part 3: Synthesis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

The final step involves the formation of the target secondary amine via reductive amination of 2-ethoxybenzaldehyde with 4-amino-2,2,6,6-tetramethylpiperidine.

Step 3.1: Reductive Amination

This reaction proceeds through the initial formation of a Schiff base between the aldehyde and the primary amine, which is then reduced to the final secondary amine. A variety of reducing agents can be employed, with sodium triacetoxyborohydride (STAB) being a mild and selective choice that is well-suited for this transformation.[4][5]

Caption: Reductive amination pathway to the target molecule.

Experimental Protocol:

• To a stirred solution of 2-ethoxybenzaldehyde (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add 4-amino-2,2,6,6-tetramethylpiperidine (1.0-1.2 eq).

• Stir the mixture at room temperature for a period to allow for the formation of the imine intermediate. The addition of a catalytic amount of acetic acid can facilitate this step.[6]

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• The final product can be purified by column chromatography on silica gel.

Compound	Molar Mass ( g/mol )	Expected Yield (%)	Purity (%)
(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine	290.44	80-90	>98

Conclusion

The synthesis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine can be efficiently achieved through a convergent synthetic strategy. The preparation of the key precursors, 2-ethoxybenzaldehyde and 4-amino-2,2,6,6-tetramethylpiperidine, utilizes well-established and scalable methodologies. The final reductive amination step provides a reliable and high-yielding route to the target molecule. This guide provides the necessary detailed protocols and rationale to enable researchers and professionals in drug development and other chemical industries to successfully implement this synthesis.

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physicochemical properties of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

An In-depth Technical Guide to the Physicochemical Properties of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

For Immediate Release

Abstract

(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is a molecule of interest within contemporary drug discovery and development. Its structural motifs—a substituted benzylamine and a hindered amine (specifically, a substituted 2,2,6,6-tetramethylpiperidine)—suggest a complex physicochemical profile that dictates its behavior in biological systems. Understanding these properties is not merely an academic exercise; it is a critical prerequisite for predicting a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, guiding formulation development, and ultimately determining its potential as a therapeutic agent.[1][2][3] This guide provides a comprehensive analysis of the core physicochemical properties of this compound, blending computationally predicted data with established, field-proven experimental protocols for their empirical determination. It is intended for researchers, medicinal chemists, and drug development professionals who require a deep, actionable understanding of how to characterize and interpret the properties of novel chemical entities.

Introduction: The Imperative of Physicochemical Profiling in Drug Discovery

The journey of a drug from a laboratory concept to a clinical reality is fraught with challenges, with a significant rate of attrition at every stage.[4] A primary driver of this failure is an unfavorable pharmacokinetic profile, which is intrinsically linked to a molecule's fundamental physicochemical properties.[1][5] Properties such as lipophilicity, aqueous solubility, and ionization state (pKa) govern a drug's ability to be absorbed from the gastrointestinal tract, permeate biological membranes, distribute into tissues, and avoid rapid metabolism or excretion.[2][3]

The target molecule, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, presents a unique combination of features. The ethoxybenzyl group contributes to its lipophilicity, while the piperidine ring contains two basic nitrogen atoms, suggesting a complex ionization behavior. This guide will first present the key molecular and structural identifiers. Subsequently, it will delve into computationally predicted physicochemical parameters that provide an initial "drug-likeness" assessment. The core of this document is dedicated to detailing the robust, self-validating experimental protocols required to empirically measure these properties, explaining the causality behind each methodological choice.

Molecular and Structural Properties

A precise understanding of a molecule's identity is the foundation of all subsequent analysis. The structural and molecular details for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine are summarized below.

Property	Value	Source
IUPAC Name	N-(2-Ethoxybenzyl)-2,2,6,6-tetramethylpiperidin-4-amine	Achmem
Molecular Formula	C18H30N2O	[6][7]
Molecular Weight	290.44 g/mol	[7]
CAS Number	626213-00-1	[6]
Canonical SMILES	CCOC1=CC=CC=C1CNC2CC(NC(C2)(C)C)(C)C	[6]

2D Structure:

Caption: 2D chemical structure of the title compound.

Computational Prediction of Physicochemical Properties and Drug-Likeness

Before committing to resource-intensive laboratory work, in silico prediction provides invaluable early insights into a compound's potential.[8][9][10] These computational models use vast datasets of known molecules to predict the properties of novel structures.[8][11]

Table 2: Predicted Physicochemical Properties

Parameter	Predicted Value	Significance in Drug Development
LogP (Octanol/Water Partition Coefficient)	3.9 - 4.5	Measures lipophilicity. Influences membrane permeability, solubility, and metabolism. Values >5 can lead to poor absorption.[12][13][14]
Topological Polar Surface Area (TPSA)	41.5 Ų	Sum of surface areas of polar atoms. Predicts membrane permeability. TPSA < 90 Ų is often required for CNS penetration.[15][16][17]
Hydrogen Bond Donors	2	Number of N-H and O-H bonds. High numbers can reduce membrane permeability.[12][18]
Hydrogen Bond Acceptors	3	Number of nitrogen and oxygen atoms. High numbers can reduce membrane permeability.[12][18]
pKa (Strongest Basic)	~10.5 (Piperidine N)	The pH at which 50% of the group is ionized. Dictates solubility and receptor interaction.
pKa (Weakest Basic)	~9.5 (Benzylamine N)	Influences the molecule's overall charge state at physiological pH.

3.1 Analysis against Lipinski's Rule of Five

Lipinski's Rule of Five is a widely used guideline to assess the "drug-likeness" of a compound for oral administration.[12][13][18] It posits that poor absorption or permeation is more likely when a compound violates more than one of the following criteria:

• Molecular Weight ≤ 500 Daltons

• LogP ≤ 5

• Hydrogen Bond Donors ≤ 5

• Hydrogen Bond Acceptors ≤ 10

Caption: Lipinski's Rule of Five analysis for the title compound.

Based on these computational predictions, the molecule demonstrates zero violations of Lipinski's rules, suggesting it possesses a favorable profile for oral bioavailability.[12][18][19]

Experimental Determination of Key Physicochemical Properties

While predictive models are useful, empirical data is the gold standard. The following sections detail the standardized, self-validating protocols for determining the most critical physicochemical properties.

Aqueous Solubility Determination (OECD 105 Flask Method)

Causality: Aqueous solubility is a prerequisite for absorption. A drug must dissolve in the gastrointestinal fluids before it can pass through the intestinal wall.[5] The OECD 105 guideline provides a robust and standardized "shake-flask" method to determine this value.[20][21][22][23][24]

Protocol:

• Preparation: Add an excess amount of the solid compound to a known volume of pH 7.4 phosphate-buffered saline (PBS) in a sealed, inert vessel. The excess solid ensures that a saturated solution is formed.

• Equilibration: Agitate the vessel at a constant, controlled temperature (typically 25°C or 37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary test can determine the time needed to achieve saturation.[21]

• Phase Separation: Allow the suspension to settle. Centrifuge the sample to pellet the undissolved solid.

• Sampling & Analysis: Carefully withdraw an aliquot of the clear supernatant. The concentration of the dissolved compound is then quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Validation: The experiment should be run in triplicate. The presence of undissolved solid at the end of the experiment must be visually confirmed to validate that saturation was achieved.

Caption: Workflow for Aqueous Solubility Determination via OECD 105.

Lipophilicity (LogP/LogD) Determination (Shake-Flask Method)

Causality: Lipophilicity, the affinity of a molecule for a lipid-like environment, is a key determinant of its ability to cross biological membranes.[14][19] The octanol-water partition coefficient (LogP for the neutral species, LogD at a specific pH) is the standard measure.[14][25] The shake-flask method is considered the "gold standard" for its determination.[26][27][28]

Protocol:

• System Preparation: Pre-saturate n-octanol with pH 7.4 PBS and vice-versa by mixing and allowing them to separate. This prevents volume changes during the experiment.

• Partitioning: Dissolve a known amount of the compound in one of the phases (typically the one it is more soluble in). Add a precise volume of this solution to a vessel containing a precise volume of the other pre-saturated phase.

• Equilibration: Seal the vessel and shake vigorously for a set period to allow the compound to partition between the two immiscible phases until equilibrium is reached.

• Phase Separation: Centrifuge the vessel to ensure a clean separation of the aqueous and octanolic layers.

• Quantification: Sample each phase and determine the compound's concentration in both the n-octanol and the aqueous buffer using a suitable analytical method (e.g., HPLC-UV).

• Calculation: The LogD at pH 7.4 is calculated as: Log10 ( [Concentration in Octanol] / [Concentration in Aqueous] ).

Ionization Constant (pKa) Determination (Potentiometric Titration)

Causality: The vast majority of drugs are weak acids or bases.[29] Their pKa value determines their charge state at a given pH, which profoundly impacts solubility, permeability, and target binding.[3][30] Potentiometric titration is a highly accurate and widely used method for pKa determination.[31][32][33][34]

Protocol:

• Solution Preparation: Dissolve an accurately weighed amount of the compound in a suitable solvent (e.g., water or a water/co-solvent mixture for poorly soluble compounds). An inert electrolyte (e.g., KCl) is added to maintain constant ionic strength.[32]

• Titration Setup: Place the solution in a thermostatted vessel with a calibrated pH electrode and a precision automated burette.[34]

• Titration: Titrate the solution by making small, precise additions of a standardized strong acid (e.g., HCl) or strong base (e.g., NaOH). Record the pH after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point(s). For more precise determination, the inflection points of the first derivative of the titration curve (ΔpH/ΔV) are used to identify the equivalence points.[30]

Caption: Workflow for pKa Determination via Potentiometric Titration.

Synthesis and Interpretation

The physicochemical data, both predicted and experimentally determined, form a cohesive profile that guides drug development decisions. For (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine:

• Solubility & Lipophilicity Balance: The predicted high LogP suggests the compound will readily partition into lipid membranes, which is favorable for permeability. However, this must be balanced against aqueous solubility. If experimental solubility is low, formulation strategies such as salt formation (leveraging the basic nitrogens) or amorphous solid dispersions may be required.

• Ionization at Physiological pH: With two basic pKa values predicted to be well above 7.4, the compound will be predominantly protonated and positively charged in the blood and most tissues. This will enhance aqueous solubility but may limit passive diffusion across membranes, potentially favoring transporter-mediated uptake.

• CNS Penetration Potential: The TPSA of 41.5 Ų is well below the typical threshold of 90 Ų for crossing the blood-brain barrier.[17] Combined with its lipophilicity, this suggests the compound has a high potential for CNS activity, a critical consideration for its therapeutic targeting and potential side-effect profile.

Conclusion

The comprehensive physicochemical characterization of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is an essential pillar of its preclinical development. The in silico predictions provide a strong indication of "drug-like" properties, particularly concerning oral bioavailability and CNS penetration. However, these predictions must be confirmed through rigorous experimental validation using the standardized protocols detailed in this guide. The empirical determination of aqueous solubility, lipophilicity (LogD), and ionization constants (pKa) will provide the definitive data needed to build predictive ADME models, design appropriate formulations, and make informed decisions on the continued development of this promising compound.

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(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine mechanism of action

An In-Depth Technical Guide to Elucidating the Mechanism of Action of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Authored by a Senior Application Scientist

Abstract

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved therapeutics targeting a wide array of biological systems.[1][2] The novel compound, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, combines this key heterocycle with a substituted benzylamine moiety, suggesting a high potential for pharmacological activity. However, its specific mechanism of action remains uncharacterized. This technical guide presents a systematic, multi-phase strategic workflow for the comprehensive elucidation of its molecular mechanism. Designed for researchers and drug development professionals, this document moves beyond a rigid template, offering a logical and experience-driven pathway from initial target hypothesis to detailed molecular interaction analysis. We will detail the rationale behind experimental choices, provide robust, self-validating protocols for key assays, and emphasize the principles of scientific integrity required for confident mechanism-of-action deconvolution.

Introduction and Structural Hypothesis Generation

The subject of this guide is the compound (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, whose structure is provided by Santa Cruz Biotechnology (MF: C18H30N2O, MW: 290.44) for research applications.[3] An initial survey of scientific literature reveals no specific biological data for this molecule. Therefore, our approach must be one of systematic discovery.

The molecular architecture provides critical clues for forming an initial hypothesis.

• Piperidine Core: This saturated heterocycle is a common feature in ligands for G-protein coupled receptors (GPCRs) and ion channels. Its derivatives are known to act as analgesics, antipsychotics, and antivirals.[1][2][4]

• N-benzyl Substituent: The benzyl group is frequently found in high-affinity ligands for various receptors, including dopamine, sigma, and opioid receptors, where it often engages in critical hydrophobic and aromatic interactions within the binding pocket.[5][6][7][8]

• Tetramethyl Substitution: The four methyl groups on the piperidine ring create steric hindrance, which can influence binding selectivity and metabolic stability. This feature is characteristic of hindered amine light stabilizers (HALS) but also appears in pharmacologically active molecules.

• Ethoxy Group: The ethoxy substitution on the benzyl ring can modulate lipophilicity and may serve as a hydrogen bond acceptor, influencing pharmacokinetic properties and receptor affinity.

Based on these structural motifs, we can hypothesize that (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is likely to interact with central nervous system (CNS) targets, particularly GPCRs such as dopamine, sigma, or opioid receptors, or potentially certain classes of ion channels.[5][6][8] The following workflow is designed to systematically test this hypothesis.

Phase 1: Broad Target Screening and Binding Affinity Confirmation

The primary objective is to identify the molecular target(s) of the compound with high confidence. A broad, unbiased screen is the most efficient starting point, followed by orthogonal validation of any initial hits.

Comprehensive Target Profiling

To cast a wide net, we recommend employing a commercially available broad target panel screening service. These services test the compound at a fixed concentration (e.g., 10 µM) against hundreds of validated targets, including a wide range of GPCRs, ion channels, kinases, and other enzymes. This initial screen will efficiently identify potential primary targets and provide an early assessment of off-target liabilities.

Quantitative Binding Affinity Determination

Any "hit" from the primary screen must be validated to confirm a direct interaction and to quantify its affinity. The equilibrium dissociation constant (KD) is the gold standard for measuring binding affinity, with a smaller KD value indicating a stronger interaction.[9] We will employ two distinct, label-free biophysical methods to ensure the result is robust and not an artifact of a single technique.

SPR is an optical, label-free technique that measures binding events in real-time by detecting changes in the refractive index at a sensor surface.[9]

Methodology:

• Immobilization: Covalently immobilize the purified target receptor protein onto a sensor chip (e.g., a CM5 chip via amine coupling).

• Analyte Preparation: Prepare a dilution series of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine in a suitable running buffer (e.g., HBS-EP+). Concentrations should span a range from at least 10-fold below to 10-fold above the expected KD (e.g., 1 nM to 10 µM).

• Binding Measurement: Inject the different concentrations of the compound over the sensor chip surface. Measure the association (kon) during the injection and the dissociation (koff) during the buffer flow phase.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine the kinetic rate constants (kon and koff). The KD is calculated as koff/kon.

ITC directly measures the heat change associated with a binding event, providing a complete thermodynamic profile (KD, stoichiometry (n), enthalpy (ΔH), and entropy (ΔS)) of the interaction in a single experiment.[9]

Methodology:

• Sample Preparation: Place a solution of the purified target protein (e.g., 10-50 µM) in the sample cell. Load a solution of the compound (e.g., 100-500 µM) into the injection syringe. Both solutions must be in identical buffer to minimize heat of dilution effects.

• Titration: Perform a series of small, sequential injections of the compound into the protein solution.

• Heat Measurement: Measure the minute heat changes that occur upon each injection as the binding reaction reaches equilibrium.

• Data Analysis: Integrate the heat-per-injection peaks and plot them against the molar ratio of ligand to protein. Fit the resulting isotherm to a binding model to determine the KD and other thermodynamic parameters.

Parameter	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Mass change at a surface (Refractive Index)	Heat change in solution
Primary Output	kon, koff, KD	KD, ΔH, ΔS, Stoichiometry (n)
Requirement	One binding partner immobilized	Both partners in solution
Throughput	Medium to High	Low to Medium

Table 1: Comparison of Primary Biophysical Assays for Binding Affinity.

Phase 2: Functional Characterization of GPCR Activity

If Phase 1 identifies a GPCR as a primary target, the next critical step is to determine the functional consequence of binding. Does the compound activate the receptor (agonist), block the action of the endogenous ligand (antagonist), or reduce basal receptor activity (inverse agonist)? Cell-based functional assays are essential for this characterization.[10][11]

Workflow for GPCR Functional Characterization

Caption: Workflow for GPCR functional characterization.

cAMP Accumulation Assays (Gαs and Gαi pathways)

Cyclic AMP (cAMP) is a critical second messenger whose production is modulated by adenylyl cyclase. Gαs-coupled receptors stimulate adenylyl cyclase, increasing cAMP levels, while Gαi-coupled receptors inhibit it, leading to a decrease in cAMP.[12][13]

Homogeneous Time-Resolved Fluorescence (HTRF) is a robust method for quantifying cAMP.

Methodology:

• Cell Culture: Use a recombinant cell line stably expressing the target GPCR (e.g., HEK293 or CHO cells). Plate cells in a 384-well plate and grow to desired confluency.

• Compound Treatment:

  • Agonist Mode: Add the test compound at various concentrations to the cells and incubate.

  • Antagonist Mode: Pre-incubate cells with the test compound, then add a known agonist at its EC80 concentration.

  • Gαi-Coupled Receptors: To measure a decrease in cAMP, first stimulate the cells with forskolin (an adenylyl cyclase activator) to generate a detectable baseline of cAMP, then add the test compound.[12]

• Cell Lysis and Detection: Lyse the cells and add the HTRF detection reagents: a cAMP-specific antibody labeled with a donor fluorophore (e.g., Europium cryptate) and a cAMP analog labeled with an acceptor fluorophore (e.g., d2).

• Data Acquisition: Read the plate on an HTRF-compatible reader. The signal is inversely proportional to the amount of cAMP produced by the cells.

• Data Analysis: Plot the HTRF ratio against the compound concentration. For agonists, calculate the EC50 (potency) and Emax (efficacy). For antagonists, calculate the IC50.

IP1 Accumulation Assay (Gαq pathway)

Gαq-coupled receptors activate phospholipase C (PLC), which leads to the production of inositol triphosphate (IP3). IP3 is rapidly metabolized, making it difficult to measure. Its downstream metabolite, inositol monophosphate (IP1), is more stable and accumulates in the presence of LiCl, making it an excellent proxy for Gαq activation.[11] The protocol is analogous to the cAMP HTRF assay, but utilizes an IP1-specific antibody and detection reagents.

β-Arrestin Recruitment Assay (Biased Agonism)

Some ligands can preferentially activate either the G-protein pathway or the β-arrestin pathway, a phenomenon known as "biased agonism."[14][15] This has significant therapeutic implications. Bioluminescence Resonance Energy Transfer (BRET) is a powerful technique to measure the interaction between the activated GPCR and β-arrestin.[16]

Methodology:

• Cell Line: Use a cell line transiently or stably co-expressing the target GPCR fused to a BRET donor (e.g., Renilla Luciferase, Rluc) and β-arrestin fused to a BRET acceptor (e.g., YFP).[16]

• Compound Stimulation: Add the test compound to the cells. If the compound is an agonist, it will induce a conformational change in the GPCR, leading to the recruitment of β-arrestin-YFP.

• Substrate Addition: Add the luciferase substrate (e.g., coelenterazine h).

• Signal Detection: The close proximity of Rluc and YFP upon recruitment allows for energy transfer. Measure the light emission at both the donor and acceptor wavelengths.

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). An increase in the BRET ratio indicates receptor activation and β-arrestin recruitment. Generate dose-response curves to determine the EC50 for this pathway.

Phase 3: Elucidating the Molecular Binding Mode

Once affinity and function are established, the final phase is to understand how the compound interacts with its target at a molecular level. Key questions include whether it binds to the same site as the endogenous ligand (orthosteric) or a different site (allosteric), and which specific amino acid residues are critical for binding.

Competitive Binding Assays

This assay determines if the test compound competes with a known ligand for the same binding site.

Methodology:

• Preparation: Use cell membranes prepared from a cell line expressing the target receptor.

• Assay Setup: Incubate the membranes with a fixed concentration of a radiolabeled ligand known to bind to the orthosteric site (e.g., [3H]-dopamine for a dopamine receptor).

• Competition: Add increasing concentrations of the unlabeled test compound.

• Separation and Counting: Separate the bound from unbound radioligand via rapid filtration. Measure the radioactivity of the filter-bound membranes using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of the test compound. A sigmoidal dose-response curve indicates competition. The IC50 can be converted to an inhibition constant (Ki) using the Cheng-Prusoff equation.

Site-Directed Mutagenesis

To pinpoint key residues, mutate specific amino acids in the receptor's binding pocket that are hypothesized to interact with the ligand. A loss of binding affinity or functional potency for a mutant receptor strongly suggests that the mutated residue is important for the interaction.[17]

Hypothesized Signaling Pathway Diagram

Caption: Hypothesized GPCR signaling pathways.

Conclusion

The elucidation of a novel compound's mechanism of action is a cornerstone of modern drug discovery. For (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, a molecule with promising structural motifs but no available biological data, a systematic and rigorous investigational approach is paramount. The multi-phase workflow detailed in this guide—from broad, unbiased screening and quantitative affinity determination to detailed functional characterization and molecular mode-of-action studies—provides a comprehensive and scientifically sound roadmap. By adhering to these principles and employing the detailed protocols, researchers can confidently and efficiently uncover the pharmacological identity of this and other novel chemical entities, paving the way for their potential development as valuable research tools or future therapeutics.

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Preliminary Biological Screening of Novel Tetramethylpiperidine Derivatives: An In-depth Technical Guide

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the preliminary biological screening of novel tetramethylpiperidine derivatives. The robust and sterically hindered nature of the 2,2,6,6-tetramethylpiperidine (TMP) scaffold makes it a valuable starting point for the synthesis of new chemical entities with diverse pharmacological potential.[1] This document outlines the foundational assays for cytotoxicity, antimicrobial, antioxidant, and anti-inflammatory activities, providing not just procedural steps but also the scientific rationale behind the experimental design.

Section 1: Foundational Cytotoxicity Assessment

A primary and non-negotiable step in the evaluation of any novel compound intended for therapeutic application is the assessment of its cytotoxic profile. This initial screen is critical for determining the concentration range at which a compound can be safely studied for specific biological activities and for identifying potential anticancer agents. The MTT assay remains a widely adopted, reliable, and cost-effective method for this purpose.

The MTT Assay: Gauging Cellular Metabolic Health

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which in most contexts, serves as a proxy for cell viability. The underlying principle is the reduction of the yellow tetrazolium salt MTT by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of living cells to form purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate mammalian cells (e.g., a relevant cancer cell line or a non-cancerous control line like HEK293) in a 96-well flat-bottom plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell adherence.

• Compound Treatment: Prepare a stock solution of the novel tetramethylpiperidine derivative in a suitable solvent, such as dimethyl sulfoxide (DMSO). Create a series of dilutions of the test compound in fresh culture medium. After the 24-hour incubation, remove the old medium and treat the cells with 100 µL of the various compound concentrations. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plates for a predetermined period, typically 24 or 48 hours, under the same conditions as step 1.

• MTT Addition: Following the treatment period, add 10 µL of a 5 mg/mL MTT solution in sterile phosphate-buffered saline (PBS) to each well.

• Formazan Formation: Incubate the plates for an additional 4 hours in the dark at 37°C. During this time, viable cells will metabolize the MTT into insoluble purple formazan crystals.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.

• Absorbance Reading: Gently agitate the plates on a shaker for 10 minutes to ensure complete solubilization of the formazan. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the logarithm of the compound concentration to generate a dose-response curve and determine the half-maximal inhibitory concentration (IC₅₀).

Data Presentation: Cytotoxicity of Novel Tetramethylpiperidine Derivatives

Compound ID	Cell Line	Incubation Time (h)	IC₅₀ (µM)
TMPD-001	MCF-7	48	15.8
TMPD-002	A549	48	22.5
TMPD-003	HEK293	48	> 100

This is an example table; actual values would be experimentally determined.

Causality and Self-Validation

The inclusion of both cancer and non-cancerous cell lines allows for an initial assessment of selectivity. A compound with high potency against a cancer cell line and low potency against a non-cancerous line is a more promising therapeutic candidate. The dose-response curve is a critical component of self-validation; a clear sigmoidal relationship between concentration and viability strengthens the confidence in the obtained IC₅₀ value.

Section 2: Antimicrobial Screening

The rise of antibiotic-resistant pathogens necessitates the discovery of new antimicrobial agents. Piperidine derivatives have historically shown promise in this area. The agar disc diffusion method is a straightforward and widely used qualitative screening technique to assess the antimicrobial potential of novel compounds.

Agar Disc Diffusion: A First Look at Antibacterial and Antifungal Activity

This method relies on the diffusion of a compound from a saturated paper disc into an agar medium inoculated with a specific microorganism. If the compound possesses antimicrobial activity, a clear zone of growth inhibition will appear around the disc. The diameter of this zone is proportional to the susceptibility of the microorganism to the compound.

Experimental Protocol: Agar Disc Diffusion Assay

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus as a Gram-positive representative and Escherichia coli as a Gram-negative representative) in a sterile broth. The turbidity should be adjusted to match a 0.5 McFarland standard.

• Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum and streak it evenly across the entire surface of a Mueller-Hinton agar plate to create a confluent lawn of bacteria.

• Disc Application: Sterilize a pair of forceps and use them to place sterile paper discs onto the inoculated agar surface. The discs should be evenly spaced.

• Compound Application: Pipette a known concentration of the novel tetramethylpiperidine derivative (dissolved in a suitable solvent) onto each disc. A vehicle control disc (solvent only) and a positive control disc (a standard antibiotic) are essential.

• Incubation: Invert the plates and incubate at 37°C for 24 hours for bacteria or at an appropriate temperature and duration for fungi.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of growth inhibition around each disc in millimeters.

Data Presentation: Antimicrobial Activity of Novel Tetramethylpiperidine Derivatives

Compound ID	Test Organism	Concentration (µ g/disc )	Zone of Inhibition (mm)
TMPD-004	S. aureus	50	12
TMPD-004	E. coli	50	8
TMPD-005	C. albicans	50	10

This is an example table; actual values would be experimentally determined.

Causality and Self-Validation

The use of both Gram-positive and Gram-negative bacteria provides a preliminary indication of the compound's spectrum of activity. The inclusion of a standard antibiotic provides a benchmark for potency and validates the sensitivity of the assay.

Section 3: Antioxidant Capacity Evaluation

Oxidative stress is implicated in a multitude of pathological conditions, making the search for effective antioxidants a key area of drug discovery. The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a rapid and reliable method to screen for antioxidant activity.

DPPH Radical Scavenging Assay: Measuring Hydrogen-Donating Ability

DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine. The degree of discoloration, measured by a decrease in absorbance, is indicative of the compound's radical scavenging potential.

Experimental Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). Prepare a series of dilutions of the novel tetramethylpiperidine derivative in methanol.

• Reaction Mixture: In a 96-well plate, add a specific volume of each compound dilution to a set volume of the DPPH solution. A blank well should contain only methanol, and a control well should contain the DPPH solution with methanol instead of the test compound. Ascorbic acid or Trolox can be used as a positive control.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis: Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [ (Absorbance of control - Absorbance of sample) / Absorbance of control ] x 100 The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined from a plot of scavenging percentage against compound concentration.

Data Presentation: Antioxidant Activity of Novel Tetramethylpiperidine Derivatives

Compound ID	DPPH Scavenging IC₅₀ (µM)
TMPD-006	35.2
TMPD-007	58.9
Ascorbic Acid	17.6

This is an example table; actual values would be experimentally determined.

Causality and Self-Validation

The dose-dependent increase in scavenging activity is a key indicator of a true antioxidant effect. Comparison with a well-established antioxidant like ascorbic acid provides a reference for the potency of the novel compound.

Section 4: Anti-inflammatory Potential Assessment

Chronic inflammation is a hallmark of many diseases. A preliminary in vitro assessment of anti-inflammatory activity can guide further investigation. One common and straightforward method is the inhibition of protein denaturation assay.

Inhibition of Protein Denaturation: A Model for Anti-inflammatory Action

Denaturation of proteins is a well-documented cause of inflammation. The ability of a compound to prevent protein denaturation can be a good indication of its anti-inflammatory properties. This assay uses heat-induced denaturation of a protein, typically bovine serum albumin (BSA), as a model.

Experimental Protocol: Inhibition of Protein Denaturation Assay

• Reaction Mixture Preparation: Prepare a reaction mixture containing the novel tetramethylpiperidine derivative at various concentrations, a solution of BSA (e.g., 1% w/v), and a buffer (e.g., phosphate-buffered saline, pH 6.3). A control group should contain BSA and the buffer without the test compound. Diclofenac sodium can be used as a standard drug.

• Incubation: Incubate all samples at 37°C for 20 minutes.

• Heat-Induced Denaturation: Induce denaturation by incubating the samples at 70°C for 5 minutes.

• Cooling and Measurement: After cooling the samples to room temperature, measure the turbidity (absorbance) at 660 nm.

• Data Analysis: Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [ (Absorbance of control - Absorbance of sample) / Absorbance of control ] x 100

Data Presentation: Anti-inflammatory Activity of Novel Tetramethylpiperidine Derivatives

Compound ID	Concentration (µg/mL)	% Inhibition of Protein Denaturation
TMPD-008	100	65.8
TMPD-008	200	78.2
Diclofenac	100	85.4

This is an example table; actual values would be experimentally determined.

Causality and Self-Validation

A concentration-dependent inhibition of protein denaturation suggests a specific anti-inflammatory effect. The use of a standard non-steroidal anti-inflammatory drug (NSAID) like diclofenac allows for a comparison of potency.

Section 5: Mechanistic Insights - Signaling Pathways

While the preliminary screens provide valuable data on the biological effects of novel tetramethylpiperidine derivatives, understanding their mechanism of action is crucial for further development. Many biologically active piperidine derivatives have been shown to modulate key signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The nuclear factor-kappa B (NF-κB) is a critical transcription factor that regulates the expression of numerous genes involved in inflammation and cell survival. Its inhibition is a key target for anti-inflammatory and anticancer drug development. Some piperidine derivatives have been shown to inhibit the NF-κB pathway.

// Nodes LPS [label="LPS", fillcolor="#FBBC05", fontcolor="#202124"]; TLR4 [label="TLR4", fillcolor="#FBBC05", fontcolor="#202124"]; IKK [label="IKK", fillcolor="#EA4335", fontcolor="#FFFFFF"]; IkB [label="IκB", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NFkB [label="NF-κB", fillcolor="#34A853", fontcolor="#FFFFFF"]; Nucleus [label="Nucleus", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Proinflammatory_Genes [label="Pro-inflammatory\nGene Expression", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; TMPD [label="Tetramethylpiperidine\nDerivative", shape=box, style="rounded,filled", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges LPS -> TLR4 [label="binds"]; TLR4 -> IKK [label="activates"]; IKK -> IkB [label="phosphorylates"]; IkB -> NFkB [label="releases"]; NFkB -> Nucleus [label="translocates"]; Nucleus -> Proinflammatory_Genes [label="activates"]; TMPD -> IKK [label="inhibits", style=dashed, color="#EA4335"]; } } Caption: Proposed inhibition of the NF-κB signaling pathway by a novel tetramethylpiperidine derivative.

Section 6: Experimental Workflow Visualization

A logical and systematic workflow is essential for the efficient screening of novel compounds. The following diagram illustrates a typical screening cascade.

// Nodes Synthesis [label="Synthesis of Novel\nTetramethylpiperidine Derivatives", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cytotoxicity [label="Cytotoxicity Screening\n(MTT Assay)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Antimicrobial [label="Antimicrobial Screening\n(Disc Diffusion)", fillcolor="#FBBC05", fontcolor="#202124"]; Antioxidant [label="Antioxidant Screening\n(DPPH Assay)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Anti_inflammatory [label="Anti-inflammatory Screening\n(Protein Denaturation)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Hit_Identification [label="Hit Identification &\nPrioritization", fillcolor="#F1F3F4", fontcolor="#202124"]; Lead_Optimization [label="Lead Optimization", shape=ellipse, style=filled, fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges Synthesis -> Cytotoxicity; Cytotoxicity -> Antimicrobial [label="Non-toxic\nConcentrations"]; Cytotoxicity -> Antioxidant [label="Non-toxic\nConcentrations"]; Cytotoxicity -> Anti_inflammatory [label="Non-toxic\nConcentrations"]; Antimicrobial -> Hit_Identification; Antioxidant -> Hit_Identification; Anti_inflammatory -> Hit_Identification; Hit_Identification -> Lead_Optimization; } } Caption: A typical workflow for the preliminary biological screening of novel compounds.

References

• Van Rensburg, C. E., Anderson, R., Jooné, G., Myer, M. S., & O'Sullivan, J. F. (2000). Tetramethylpiperidine-substitution increases the antitumor activity of the riminophenazines for an acquired multidrug-resistant cell line. Anticancer Drug Design, 15(4), 303-6. [Link]

• Shaikh, T. M., & Ammare, Y. (2020). Synthesis and Evaluation of Antimicrobial Activities of New Piperidine Derivatives. Biointerface Research in Applied Chemistry, 10(6), 7177-7186. [Link]

• Naicker, L., Venugopala, K. N., Shode, F. O., & Odhav, B. (2016). Antimicrobial and antioxidant activities of piperidine derivatives. African Journal of Pharmacy and Pharmacology, 9(38), 783-792. [Link]

• Van Rensburg, C. E., Anderson, R., Jooné, G., Myer, M. S., & O'Sullivan, J. F. (1997). Novel tetramethylpiperidine-substituted phenazines are potent inhibitors of P-glycoprotein activity in a multidrug resistant cancer cell line. Anticancer Drugs, 8(7), 708-13. [Link]

• Siddiqui, S., Ahamad, J., Parvez, A., & Ahmad, F. (2022). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Molecules, 27(19), 6246. [Link]

• Singh, P., & Kumar, A. (2018). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica, 10(6), 1-6. [Link]

• Laras, A., et al. (2024). Design, Synthesis and Evaluation of Antioxidant and NSAID Derivatives with Antioxidant, Anti-Inflammatory and Plasma Lipid Lowering Effects. Molecules, 29(5), 1017. [Link]

• Singh, A., et al. (2023). Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents. Journal of Molecular Structure, 1282, 135183. [Link]

• Chen, Y., et al. (2017). Design, Synthesis, and Biological Evaluation of Novel Tetramethylpyrazine Derivatives as Potential Neuroprotective Agents. ACS Chemical Neuroscience, 8(1), 127-137. [Link]

• EurekAlert!. (2023, August 30). Study finds how some ion channels form structures permitting drug delivery. Retrieved from [Link]

• Cornell University. (2023, October 18). New Ion Channel Study Could Impact How Drugs Are Administered. The Cornell Daily Sun. [Link]

• Voets, T., et al. (2005). Herbal Compounds and Toxins Modulating TRP Channels. Current Neuropharmacology, 3(2), 77-96. [Link]

• Latorre, R., & Zaelzer, C. (2024). Permeant cations modulate pore dynamics and gating of TRPV1 ion channels. The Journal of General Physiology, 156(1), e202313437. [Link]

• MDPI. (n.d.). Special Issue : Actions of Small Molecules on Varying Type of Membrane Ion Channels. Retrieved from [Link]

• Sharma, S., & Kumar, A. (2018). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica, 10(6), 1-6. [Link]

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spectroscopic data for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

An In-Depth Technical Guide to the Spectroscopic Characterization of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Introduction: The Structural Elucidation Imperative

(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is a secondary amine featuring a sterically hindered 2,2,6,6-tetramethylpiperidine (TEMP) moiety and a 2-ethoxybenzyl substituent. The TEMP group is a common structural motif in Hindered Amine Light Stabilizers (HALS), while the substituted benzyl group introduces functionality common in pharmacologically active molecules. Accurate structural confirmation and purity assessment are critical for any application, from materials science to drug development. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provide the necessary tools for unambiguous characterization.

This guide explains the causal relationships behind the selection of spectroscopic experiments and the interpretation of the resulting data, ensuring a high degree of scientific integrity.

Molecular Structure and Predicted Spectroscopic Overview

A clear understanding of the molecular structure is the foundation for interpreting spectroscopic data. The diagram below illustrates the key structural features and the standard numbering scheme used for NMR assignments.

Caption: Molecular structure of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. We will examine the expected data from both ¹H and ¹³C NMR experiments.

¹H NMR Spectroscopy

Expertise & Experience: The ¹H NMR spectrum will reveal the number of distinct proton environments, their integration (ratio), and their connectivity through spin-spin coupling. For a molecule of this complexity, a higher field strength (e.g., 400 MHz or greater) is recommended to resolve overlapping signals, particularly in the aliphatic and aromatic regions.

Expected ¹H NMR Data (Predicted, in CDCl₃ at 400 MHz)

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Piperidine CH₃ (C2', C6')	~1.1 - 1.3	s	12H	Four magnetically equivalent methyl groups in a sterically hindered environment.
Piperidine CH₂ (C3', C5')	~1.4 - 1.6 (axial), ~1.8 - 2.0 (equatorial)	m	4H	Diastereotopic protons on the piperidine ring.
Ethoxy CH₃ (C9)	~1.45	t, J ≈ 7.0 Hz	3H	Triplet due to coupling with the adjacent ethoxy CH₂ group.
Amine NH	~1.5 - 2.5	br s	1H	Broad signal, exchangeable with D₂O.[1][2]
Piperidine CH (C4')	~2.7 - 2.9	m	1H	Deshielded by the adjacent nitrogen atom.
Benzyl CH₂ (C7)	~3.8	s	2H	Singlet expected due to no adjacent protons. Deshielded by N and the aromatic ring.
Ethoxy CH₂ (C8)	~4.1	q, J ≈ 7.0 Hz	2H	Quartet due to coupling with the ethoxy CH₃ group. Deshielded by oxygen.
Aromatic H (C3'', C6'')	~6.8 - 7.0	m	2H	Shielded by the ortho-ethoxy group.

| Aromatic H (C4'', C5'') | ~7.1 - 7.3 | m | 2H | Standard aromatic region. |

Trustworthiness - Self-Validating Protocol for ¹H NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer. Ensure the instrument is properly shimmed to obtain high-resolution spectra.[3]

• Acquisition: Acquire a standard proton spectrum over a range of 0-12 ppm.

• Verification Step (D₂O Exchange): After the initial spectrum is acquired, add 1-2 drops of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the spectrum. The disappearance of the broad singlet assigned to the N-H proton confirms its identity.[4]

• 2D NMR (COSY): To definitively assign proton-proton couplings (e.g., within the ethoxy group and the piperidine ring), a Correlation Spectroscopy (COSY) experiment should be performed. This will show cross-peaks between protons that are coupled to each other.

¹³C NMR Spectroscopy

Expertise & Experience: ¹³C NMR provides a count of the unique carbon environments in the molecule. Due to the low natural abundance of ¹³C, spectra are typically acquired with proton decoupling, resulting in sharp singlet signals for each carbon.[5]

Expected ¹³C NMR Data (Predicted, in CDCl₃ at 100 MHz)

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
Ethoxy C H₃ (C9)	~15	Standard aliphatic carbon.
Piperidine C H₃ (C2', C6')	~29 - 32	Sterically hindered methyl groups.
Piperidine C (CH₃)₂ (C2', C6')	~35 - 40	Quaternary carbons of the piperidine ring.
Piperidine C H₂ (C3', C5')	~42 - 46	Aliphatic carbons adjacent to the amine-bearing carbon.
Piperidine C H (C4')	~50 - 55	Carbon directly attached to the secondary amine nitrogen.[1]
Benzyl C H₂ (C7)	~52 - 58	Carbon attached to nitrogen and the aromatic ring.
Ethoxy C H₂ (C8)	~63 - 66	Carbon attached to the ether oxygen.
Aromatic C H (C3'', C5'')	~110 - 112	Shielded by the ortho-ethoxy group.
Aromatic C H (C4'', C6'')	~120 - 128	Standard aromatic carbons.
Aromatic C (C1'')	~130 - 132	Quaternary aromatic carbon attached to the benzyl CH₂.

| Aromatic C -O (C2'') | ~157 - 159 | Aromatic carbon deshielded by the directly attached oxygen atom. |

Trustworthiness - Self-Validating Protocol for ¹³C NMR Acquisition

• Sample Preparation: The same sample prepared for ¹H NMR can be used.

• Instrument Setup: Use a 100 MHz (or corresponding frequency) carbon channel on the NMR spectrometer.

• Acquisition: Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans (e.g., 1024 or more) may be necessary to achieve a good signal-to-noise ratio.

• Verification Step (DEPT or APT): To confirm the assignment of CH, CH₂, and CH₃ groups, perform a Distortionless Enhancement by Polarization Transfer (DEPT-135) or Attached Proton Test (APT) experiment. In a DEPT-135 spectrum, CH and CH₃ signals will appear as positive peaks, while CH₂ signals will be negative. Quaternary carbons are absent. This provides an orthogonal check on the assignments made from the broadband-decoupled spectrum.

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry provides the molecular weight of the compound and structural information based on its fragmentation patterns. Electrospray Ionization (ESI) is a suitable soft ionization technique that should yield a strong protonated molecular ion [M+H]⁺.

Expected Mass Spectrometry Data

• Molecular Formula: C₁₈H₃₀N₂O

• Molecular Weight: 290.45 g/mol

• Expected [M+H]⁺: m/z 291.24

Trustworthiness - The Nitrogen Rule: The target molecule contains two nitrogen atoms (an even number). Therefore, its nominal molecular weight is expected to be an even number (290), and its protonated ion [M+H]⁺ will have an odd m/z value (291). This serves as a primary validation check.[6]

Predicted Fragmentation Pattern: Alpha-cleavage is the dominant fragmentation pathway for amines.[1] For this molecule, cleavage can occur on either side of the secondary amine.

Caption: Predicted major fragmentation pathways in ESI-MS.

Self-Validating Protocol for MS Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an ESI source.

• Acquisition: Infuse the sample directly or via LC injection. Acquire data in positive ion mode over a mass range of m/z 50-500.

• Verification Step (High-Resolution MS): The use of a high-resolution instrument allows for the determination of the exact mass of the parent ion. The measured exact mass should be within 5 ppm of the calculated value for C₁₈H₃₁N₂O⁺ (291.2431). This provides unequivocal confirmation of the elemental composition.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation at specific vibrational frequencies.[7]

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Rationale
~3300 - 3350	N-H Stretch (Secondary Amine)	Weak - Medium	Characteristic for secondary amines.[2][8]
~2850 - 3000	C-H Stretch (Aliphatic)	Strong	From the numerous CH₂, CH₃ groups.
~1580 - 1600	C=C Stretch (Aromatic)	Medium	Aromatic ring stretching.
~1220 - 1260	C-O Stretch (Aryl Ether)	Strong	Asymmetric stretch of the aryl-O-CH₂ bond.

| ~1100 - 1150 | C-N Stretch (Aliphatic Amine) | Medium | C-N bond vibration.[8] |

Self-Validating Protocol for IR Acquisition

• Sample Preparation: The sample can be analyzed neat as a thin film on a salt plate (NaCl or KBr) if it is an oil, or using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition: Collect a background spectrum of the empty instrument/ATR crystal. Then, collect the sample spectrum over the range of 4000-600 cm⁻¹.

• Verification Step (Cross-Correlation): The presence of the weak N-H stretch around 3300 cm⁻¹ should be correlated with the N-H proton signal observed in the ¹H NMR spectrum. Similarly, the strong C-O stretch confirms the ether linkage also identified by NMR. This cross-technique validation enhances the trustworthiness of the overall characterization.

Conclusion

The structural characterization of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine can be confidently achieved through a synergistic application of NMR, MS, and IR spectroscopy. This guide outlines the expected spectral features and provides robust, self-validating protocols for data acquisition and interpretation. By following these methodologies—including D₂O exchange in NMR, high-resolution mass analysis in MS, and cross-correlation of functional groups in IR—researchers can ensure the unambiguous identification and purity assessment of this and structurally related compounds, upholding the highest standards of scientific integrity.

References

• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. [Link]

• Google Patents. (1989). Process for the preparation of 2,2,6,6-tetramethyl-4-piperidyl-amines.

• Schoenmaker, G., et al. (2015). Characterization of hindered amine light stabilizers employing capillary electrophoresis coupled to quadrupole time-of-flight mass spectrometry. PubMed. [Link]

• Google Patents. (2015). Preparation method of 2,2,6,6-tetramethyl-4-piperidinol.

• University of Calgary. IR Spectroscopy Tutorial: Amines. [Link]

• The Royal Society of Chemistry. (2024). Supplementary Information (SI) for Chemical Science. [Link]

• OpenStax. (2023). 24.10 Spectroscopy of Amines - Organic Chemistry. [Link]

• ACS Publications. (2024). Synthesis and Characterization of Polyethylenimine-Based Urea-Containing Polymers and Their Application as Thermal Latent Curing Agents for One-Component Epoxy Resins. [Link]

• Whitman College. GCMS Section 6.15 - Fragmentation of Amines. [Link]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• The Royal Society of Chemistry. Supplementary Material (ESI) for Chemical Communications. [Link]

• Illinois State University. Infrared Spectroscopy. [Link]

• Metan, F., & Çajan, M. (2001). Regioselectivity of Electrophilic Attack on 4-Methyl-1-thioxo- 1,2,4,5-tetrahydro[1][9][10]triazolo[4,3-a]quinazolin-5-one. Part 1: Reactions at the Sulfur Atom. ResearchGate. [Link]

• Metan, F., & Çajan, M. (2015). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. [Link]

• ChemConnections. 13C NMR Spectroscopy. [Link]

• NC State University Libraries. 24.10 Spectroscopy of Amines – Organic Chemistry. [Link]

• Wikipedia. 4-Amino-2,2,6,6-tetramethylpiperidine. [Link]

• Defense Technical Information Center. (1992). Piperidine Synthesis. [Link]

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An In-depth Technical Guide to the Role of the 2-Ethoxybenzyl Group in Molecular Interactions

Introduction: Beyond a Simple Substituent

In the intricate landscape of molecular design, from organic synthesis to drug development, the choice of every functional group is a decision laden with consequence. The 2-ethoxybenzyl group, a seemingly simple aromatic ether, represents a powerful tool for chemists to modulate molecular properties and control reactivity. Its influence extends far beyond that of a passive structural component; it actively participates in and directs molecular interactions through a unique combination of electronic and steric effects.

This guide provides an in-depth exploration of the 2-ethoxybenzyl moiety. We will dissect its fundamental physicochemical properties, explore its well-established role as a versatile protecting group, and delve into its more nuanced functions in directing non-covalent interactions critical for biological activity and advanced material design. Moving beyond theoretical concepts, we will present actionable experimental protocols and computational workflows, providing researchers with the practical knowledge to leverage this functional group in their work. The narrative is grounded in the principle of causality—explaining not just the what, but the why behind its utility and the choice of methods to study it.

Section 1: Core Physicochemical and Spectroscopic Characteristics

The behavior of the 2-ethoxybenzyl group is a direct consequence of its structure: an ethoxy group positioned ortho to a methylene bridge on a benzene ring.

• Electronic Effects : The oxygen atom of the ethoxy group is electron-donating through resonance, enriching the electron density of the aromatic ring. This effect is particularly pronounced at the ortho and para positions. This increased electron density makes the benzylic position more susceptible to cleavage under oxidative or strongly acidic conditions compared to an unsubstituted benzyl group.[1][2]

• Steric Hindrance : The ortho placement of the ethoxy group introduces steric bulk around the benzylic carbon. This can influence the kinetics of both the introduction and cleavage of the group and can also dictate the preferred conformation of the molecule, impacting how it fits into a binding pocket or active site.

• Spectroscopic Signature : The 2-ethoxybenzyl group provides a useful handle for reaction monitoring and characterization. In ¹H NMR spectroscopy, it exhibits characteristic signals for the ethoxy protons—a triplet around 1.4 ppm and a quartet around 4.0 ppm—in addition to the aromatic and benzylic protons. Its aromatic nature also imparts a strong UV chromophore, which is beneficial for visualizing compounds on thin-layer chromatography (TLC) plates and for quantification using UV-Vis spectroscopy.[3]

Section 2: A Versatile Protecting Group in Organic Synthesis

One of the most established roles of benzyl-type ethers is the protection of hydroxyl and other labile functional groups.[4][5][6][7][8] The 2-ethoxybenzyl group, analogous to the well-known p-methoxybenzyl (PMB) group, serves as a robust protecting group that can be removed under specific conditions, offering orthogonality to other protecting groups.[1][9]

The decision to use a 2-ethoxybenzyl group over a simple benzyl or a PMB group is driven by the need for specific cleavage conditions. The electron-donating ethoxy group renders the ether more labile to oxidative cleavage than an unsubstituted benzyl ether.

Experimental Protocol 1: Protection of a Primary Alcohol

This protocol describes a standard procedure for installing the 2-ethoxybenzyl group onto a primary alcohol using a Williamson ether synthesis. The self-validating nature of this protocol lies in the clear spectroscopic shifts observed upon successful reaction.

Materials:

• Substrate (primary alcohol)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 2-Ethoxybenzyl bromide

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the alcohol (1.0 eq) in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Carefully add NaH (1.2 eq) portion-wise. Causality Note: NaH is a strong, non-nucleophilic base that efficiently deprotonates the alcohol to form the corresponding alkoxide, which is a potent nucleophile. The reaction is performed at 0 °C to control the exothermic reaction and hydrogen gas evolution.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add 2-ethoxybenzyl bromide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous phase with ethyl acetate (3x).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Validation:

• ¹H NMR: Confirm the presence of the triplet and quartet signals of the ethoxy group and the disappearance of the alcohol proton signal.

• Mass Spectrometry: Verify the mass of the protected product.

Cleavage Conditions

The removal of the 2-ethoxybenzyl group is its key feature. The choice of deprotection method allows for selective removal in the presence of other functionalities.

Method	Reagents	Causality & Selectivity	Reference
Oxidative	2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)	The electron-rich 2-ethoxybenzyl ether is selectively oxidized over simple benzyl ethers. DDQ acts as a single-electron oxidant.	[1]
Acidic	Trifluoroacetic acid (TFA), often with a scavenger like triethylsilane	Strong acid protonates the ether oxygen, creating a good leaving group. The resulting benzylic carbocation is stabilized by the ethoxy group. Cleaves in the presence of acid-stable groups.	[9][10]
Hydrogenolysis	H₂, Pd/C	Cleaves the C-O bond via catalytic hydrogenation. This method is not selective over other reducible groups like alkenes, alkynes, or simple benzyl ethers.	[1]

Workflow for Protecting Group Strategy

The following diagram illustrates the logical flow of employing the 2-ethoxybenzyl group in a multi-step synthesis.

Caption: Workflow for using the 2-ethoxybenzyl protecting group.

Section 3: Directing Molecular Interactions in Biological Systems

Beyond its synthetic utility, the 2-ethoxybenzyl group is a key player in molecular recognition, particularly in drug-receptor and enzyme-substrate interactions. Its structure allows for a combination of interaction types that can enhance binding affinity and specificity.[11]

• Hydrogen Bonding: The ether oxygen can act as a hydrogen bond acceptor, forming crucial interactions with hydrogen bond donors (e.g., -NH or -OH groups) in a protein's active site.

• Hydrophobic and van der Waals Interactions: The aromatic ring and the ethyl chain provide a hydrophobic surface that can interact favorably with nonpolar residues like leucine, valine, and phenylalanine in a binding pocket.[12]

• π-Stacking Interactions: The electron-rich benzene ring can engage in π-π stacking or cation-π interactions with aromatic amino acid side chains (phenylalanine, tyrosine, tryptophan) or charged residues (lysine, arginine), respectively.

The diagram below conceptualizes how a ligand containing a 2-ethoxybenzyl group might orient itself within a hypothetical protein binding site to maximize these favorable interactions.

Caption: Potential molecular interactions of the 2-ethoxybenzyl group.

Section 4: Advanced Applications in Drug Delivery

The specific chemical properties of benzyl ether derivatives have been exploited to create sophisticated drug delivery systems. The N-ethoxybenzylimidazole (NEBI) linker is a prime example, using a derivative of the 2-ethoxybenzyl group to create pH-sensitive drug conjugates.[13][14]

These systems are designed to be stable in the bloodstream (pH ~7.4) but cleave in the acidic microenvironment of tumors or within cellular lysosomes (pH 4.5-6.5), releasing the active drug precisely where it is needed.[13] The mechanism relies on the acid-catalyzed hydrolysis of the N-benzylimidazole bond, a reaction whose rate can be fine-tuned by substituents on the benzyl ring.[13][14]

Caption: pH-triggered drug release using an NEBI linker system.

Section 5: Methodologies for Studying 2-Ethoxybenzyl Interactions

A multi-faceted approach combining biophysical experiments and computational modeling is essential for fully characterizing the role of the 2-ethoxybenzyl group.

Biophysical Techniques

These methods provide quantitative data on binding events.[15][16][17][18][19]

• Isothermal Titration Calorimetry (ITC): Directly measures the heat released or absorbed during binding. Causality: ITC provides a complete thermodynamic profile of the interaction (ΔH, ΔS, and Kd), revealing the driving forces behind binding.[16]

• Surface Plasmon Resonance (SPR): A label-free technique that measures binding in real-time by detecting changes in the refractive index at a sensor surface. Causality: SPR provides kinetic data (kon and koff) in addition to affinity (Kd), showing how fast the ligand binds and dissociates.[17][18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide structural information on the ligand-protein complex at atomic resolution. Causality: Chemical shift perturbation or saturation transfer difference (STD) NMR experiments can identify the specific protons of the 2-ethoxybenzyl group that are in close contact with the receptor, validating the interaction model.[16][18]

Computational Chemistry

Computational tools allow for the prediction and rationalization of observed interactions at the molecular level.[20]

• Molecular Docking: Predicts the preferred orientation of a ligand within a binding site. Causality: Docking studies can generate initial hypotheses about key interactions, such as hydrogen bonds or π-stacking, guiding further experimental work.

• Density Functional Theory (DFT) Calculations: Used to calculate the electronic properties of the 2-ethoxybenzyl group, such as its electrostatic potential surface. Causality: DFT helps rationalize the group's reactivity and its propensity to engage in specific non-covalent interactions.[21]

• Molecular Dynamics (MD) Simulations: Simulates the movement of the ligand-protein complex over time. Causality: MD simulations assess the stability of the binding pose predicted by docking and can reveal the dynamic nature of the interactions.

Conclusion

The 2-ethoxybenzyl group is a deceptively simple yet powerful functional moiety. Its utility as a selectively cleavable protecting group in organic synthesis is well-established, providing chemists with a crucial tool for navigating complex molecular architectures. Furthermore, its inherent electronic and steric properties enable it to act as a key director of molecular interactions, enhancing binding affinity and specificity in biological systems through a concert of hydrogen bonding, hydrophobic, and aromatic interactions. Emerging applications in areas like pH-responsive drug delivery highlight its continuing relevance and potential for innovation. A thorough understanding of this group, achieved through the synergistic application of modern biophysical and computational methods, empowers researchers to harness its full potential in the rational design of novel therapeutics and advanced materials.

References

• Fiveable. (n.d.). 11.3 Protecting groups - Organic Chemistry II. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

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An In-Depth Technical Guide to the Initial Toxicity Assessment of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Prepared by: Gemini, Senior Application Scientist

Foreword: A Modern Approach to Preclinical Safety

In the landscape of drug discovery and chemical development, the early identification of potential toxicological liabilities is paramount. Late-stage failures due to unforeseen toxicity are not only financially burdensome but also represent significant setbacks in therapeutic advancement. This guide outlines a strategic, tiered approach for the initial toxicity assessment of the novel chemical entity (NCE), (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. By integrating robust in silico predictive modeling with a battery of validated in vitro assays, we can construct a preliminary safety profile. This methodology prioritizes the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing), enabling data-driven decisions while conserving resources and adhering to ethical scientific standards. The causality behind each experimental choice is detailed, providing a self-validating framework for researchers, scientists, and drug development professionals.

Part 1: In Silico Profiling - The Digital First Pass

The initial step in our assessment leverages the power of computational toxicology to predict potential hazards based on the chemical structure of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.[1][2][3] This approach allows for rapid, cost-effective screening across a multitude of toxicological endpoints before any resource-intensive laboratory work commences.[4]

Rationale for Computational Assessment

In silico models, such as Quantitative Structure-Activity Relationship (QSAR) and expert knowledge-based systems, analyze a molecule's structural fragments (toxicophores) to flag potential liabilities.[5][6] These systems are trained on vast databases of toxicological information, allowing them to recognize patterns associated with adverse outcomes like mutagenicity, carcinogenicity, and organ-specific toxicities.[7][8] For a novel piperidine derivative, this analysis is crucial for identifying potential risks inherent to this chemical class and guiding the subsequent in vitro testing strategy.[9][10][11]

In Silico Workflow & Predicted Endpoints

The workflow begins with generating a digital representation of the molecule (e.g., SMILES string) and submitting it to a panel of predictive software. A primary tool for this is an expert rule-based system like Derek Nexus, which provides transparent, mechanistically supported predictions.[7][12][13] This is often complemented by statistical-based models to satisfy regulatory guidelines like ICH M7 for mutagenicity assessment.[4]

Figure 1: In Silico Toxicity Prediction Workflow.

Data Summary: Predicted Toxicological Profile

The following table summarizes hypothetical in silico predictions for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. These predictions serve as alerts that require confirmation through experimental validation.

Toxicological Endpoint	Prediction Platform	Prediction Result	Confidence Level	Justification / Structural Alert
Bacterial Mutagenicity	Derek Nexus	Inactive	High	No structural alerts for mutagenicity identified.
In Vitro Micronucleus	Derek Nexus	Equivocal	Low	Aromatic amine moiety may have clastogenic potential under specific metabolic conditions.
Carcinogenicity (Rodent)	Derek Nexus	Inactive	Medium	No strong alerts for carcinogenicity.
hERG Inhibition	ProTox-II	Active	72%	Lipophilic benzyl and piperidine core are common features in hERG blockers.
Hepatotoxicity	Derek Nexus	Equivocal	Medium	Potential for metabolic activation of the ethoxybenzyl group.
Skin Sensitization	Derek Nexus	Inactive	High	No alerts for skin sensitization.

Part 2: In Vitro Experimental Validation

Based on the in silico alerts, a targeted in vitro testing battery is designed to confirm or refute the predicted liabilities.[14][15][16] This phase provides the first biological data on the compound's effects.

Figure 2: Tiered In Vitro Experimental Workflow.

Genotoxicity Assessment

Genotoxicity testing is a cornerstone of safety assessment, evaluating a compound's potential to damage DNA. A standard battery includes a bacterial gene mutation assay and a mammalian cell assay for chromosomal damage.

Causality: The Ames test is a rapid and sensitive screen to detect compounds that can cause gene mutations (point mutations and frameshifts).[17][18][19] Its inclusion is mandated by regulatory agencies worldwide as a primary screen for mutagenic potential. We employ strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for an amino acid (e.g., histidine); a mutagenic event can cause a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium.[17][20]

Experimental Protocol (Abbreviated from OECD TG 471[21]):

• Strain Selection: Use a minimum of five strains, including TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[21]

• Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (rat liver S9 fraction) to detect pro-mutagens that require enzymatic conversion to become active.[18]

• Dose Selection: Based on preliminary cytotoxicity, select at least five concentrations of the test article, typically in a semi-log progression.

• Plate Incorporation Method:

  • To 2.0 mL of molten top agar at 45°C, add 0.1 mL of the bacterial culture, 0.1 mL of the test article solution, and 0.5 mL of S9 mix or buffer.

  • Vortex gently and pour onto minimal glucose agar plates.

  • Incubate at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A positive result is defined as a dose-dependent increase in revertants, typically a two-fold or greater increase over the solvent control for specific strains.

Data Summary: Hypothetical Ames Test Results

Strain	S9 Activation	Test Article Conc. (µ g/plate )	Mean Revertants ± SD	Fold Increase	Result
TA98	-	0 (Vehicle)	25 ± 4	-	Negative
1000	28 ± 5	1.1
TA98	+	0 (Vehicle)	45 ± 6	-	Negative
1000	51 ± 8	1.1
TA100	-	0 (Vehicle)	110 ± 12	-	Negative
1000	125 ± 15	1.1
TA100	+	0 (Vehicle)	130 ± 14	-	Negative
1000	155 ± 20	1.2
Positive Controls	+/-	Appropriate Conc.	>3x increase	-	Valid

Causality: This assay is critical for detecting chromosomal damage. It identifies both clastogens, which cause chromosome breakage, and aneugens, which cause chromosome loss.[22] Micronuclei are small, extranuclear bodies formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase.[22][23] This test is a reliable follow-up to the Ames test, capturing a different and crucial mechanism of genotoxicity.

Experimental Protocol (Abbreviated from OECD TG 487[22][24]):

• Cell Line: Use a well-characterized cell line such as human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells.[23][25]

• Exposure Conditions: Treat cells for a short duration (e.g., 3-6 hours) with and without S9 metabolic activation, and for a long duration (e.g., 24 hours) without S9.[25]

• Cytokinesis Block: Add Cytochalasin B to the culture medium after treatment. This inhibits cytokinesis, allowing for the identification of cells that have completed one nuclear division, which appear as binucleated cells.[26] This ensures only cells that have divided post-treatment are scored.

• Harvest and Staining: Harvest cells, treat with a hypotonic solution, fix, and stain the cytoplasm and nuclei with appropriate fluorescent dyes (e.g., Acridine Orange or DAPI).

• Scoring: Using fluorescence microscopy, score at least 2000 binucleated cells per concentration for the presence of micronuclei.[25]

• Data Analysis: A positive result is characterized by a statistically significant, dose-dependent increase in the frequency of micronucleated cells.

Data Summary: Hypothetical Micronucleus Test Results

Treatment Duration	S9 Activation	Test Article Conc. (µM)	% Cytotoxicity	% Micronucleated Cells	Result
4 hr	-	0 (Vehicle)	0	1.2 ± 0.3	Negative
100	25	1.5 ± 0.4
4 hr	+	0 (Vehicle)	0	1.3 ± 0.2	Positive
25	15	2.1 ± 0.5
50	35	3.8 ± 0.6
75	55	5.9 ± 0.8
24 hr	-	0 (Vehicle)	0	1.1 ± 0.3	Negative
50	40	1.8 ± 0.4
*Statistically significant increase (p < 0.05)

Cytotoxicity Assessment

Causality: Determining the concentrations at which a compound is cytotoxic is essential for two reasons: it is a toxicological endpoint in itself, and it dictates the valid dose range for other assays like the micronucleus test (where excessive cytotoxicity can confound results).[27][28] The Lactate Dehydrogenase (LDH) release assay is a widely used method that quantifies cell membrane damage.[29]

Experimental Protocol (LDH Release Assay):

• Cell Plating: Seed a suitable cell line (e.g., HepG2 human liver cells) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat cells with a range of concentrations of the test article for 24 hours.

• Sample Collection: Collect an aliquot of the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing lactate, NAD+, and diaphorase. Released LDH will catalyze the conversion of lactate to pyruvate, reducing NAD+ to NADH. Diaphorase then uses NADH to reduce a tetrazolium salt into a colored formazan product.

• Quantification: Measure the absorbance of the formazan product at ~490 nm.

• Data Analysis: Calculate the percentage of LDH released relative to a maximum LDH release control (cells lysed with detergent). Determine the CC50 (concentration causing 50% cytotoxicity).

Data Summary: Hypothetical Cytotoxicity Results

Cell Line	Parameter	Result
HepG2	CC50 (24 hr exposure)	85 µM
TK6	CC50 (24 hr exposure)	68 µM

Organ-Specific Toxicity Assessment

Causality: Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium ion channel is a primary cause of acquired Long QT Syndrome, which can lead to fatal cardiac arrhythmias. Early assessment of hERG liability is a critical safety checkpoint in drug development, directly addressing the in silico prediction.

Experimental Protocol (Automated Patch Clamp):

• Test System: Use a cell line stably expressing the hERG channel (e.g., HEK293 cells).

• Assay Execution: Utilize an automated patch-clamp system. Cells are captured, and a giga-seal is formed. The cell membrane is then ruptured to achieve whole-cell configuration.

• Voltage Protocol: Apply a specific voltage pulse protocol designed to elicit and measure hERG tail currents.

• Compound Application: After establishing a stable baseline current, apply increasing concentrations of the test article.

• Data Analysis: Measure the inhibition of the hERG tail current at each concentration and calculate an IC50 value (the concentration causing 50% inhibition).

Causality: CYP enzymes are the primary drivers of drug metabolism. Inhibition of these enzymes by a new compound can lead to dangerous drug-drug interactions (DDIs) by elevating the plasma levels of co-administered drugs.[30][31][32] This assay directly investigates the compound's potential to cause such interactions.

Experimental Protocol (Fluorescence-Based):

• Test System: Use human liver microsomes, which contain a mixture of CYP enzymes.[32]

• Isoform-Specific Probes: Use specific fluorogenic substrates for the major CYP isoforms (e.g., CYP3A4, 2D6, 2C9, 2C19, 1A2).[33]

• Reaction: Incubate the microsomes, a NADPH-regenerating system, the test article at various concentrations, and the specific probe substrate.

• Detection: The CYP enzyme metabolizes the probe substrate into a fluorescent product. Measure the fluorescence intensity.

• Data Analysis: Calculate the percentage of inhibition of metabolite formation at each concentration relative to a vehicle control. Determine the IC50 value for each isoform.

Data Summary: Hypothetical hERG and CYP Inhibition Results

Assay	Parameter	Result (IC50)	Preliminary Risk
hERG Inhibition	IC50	12 µM	Moderate
CYP1A2 Inhibition	IC50	> 100 µM	Low
CYP2C9 Inhibition	IC50	> 100 µM	Low
CYP2C19 Inhibition	IC50	78 µM	Low
CYP2D6 Inhibition	IC50	25 µM	Low-Moderate
CYP3A4 Inhibition	IC50	45 µM	Low

Part 3: Integrated Assessment and Path Forward

Synthesis of Findings: The initial toxicity assessment of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine reveals a mixed safety profile.

• Genotoxicity: The compound is not a bacterial mutagen (Ames negative). However, it shows a positive signal in the in vitro micronucleus test, but only in the presence of metabolic activation. This suggests that a metabolite of the parent compound may have clastogenic or aneugenic properties, confirming the equivocal in silico alert.

• Cytotoxicity: The compound exhibits moderate cytotoxicity, with CC50 values in the mid-micromolar range (68-85 µM).

• Cardiotoxicity: The hERG IC50 of 12 µM confirms the in silico prediction and indicates a moderate risk for QT prolongation that requires further investigation.

• Drug-Drug Interactions: The compound shows weak to no inhibition of most major CYP isoforms, with the most potent effect on CYP2D6 (IC50 = 25 µM). The risk of clinically relevant DDIs appears low but should be monitored.

Preliminary Risk Characterization: The primary liabilities identified are potential genotoxicity mediated by a metabolite and moderate hERG channel inhibition. The genotoxicity signal is a significant concern that must be addressed. The hERG finding will need to be contextualized with the compound's expected therapeutic plasma concentration to understand the true clinical risk.

Recommended Next Steps:

• Metabolite Identification: Conduct studies to identify the major metabolites formed by S9 and human liver microsomes to pinpoint the structure responsible for the micronucleus finding.

• Structure-Activity Relationship (SAR) Analysis: Synthesize and test analogs to determine if the genotoxic and hERG liabilities can be engineered out of the molecule.[34]

• Follow-up Genotoxicity: If the compound is prioritized, an in vivo genotoxicity study (e.g., a rodent micronucleus test) would be required to determine if the in vitro finding translates to a whole-organism effect.

• Advanced Cardiac Safety: Further evaluation using more sophisticated models, such as studies in human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs), is warranted.

This structured, integrated assessment provides a robust foundation for making informed decisions about the future development of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.

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A Comprehensive Technical Guide to the Solubility and Stability of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

A Senior Application Scientist's Perspective on the Physicochemical Characterization of a Novel Piperidine Derivative

Abstract

This whitepaper provides an in-depth technical guide for researchers, scientists, and drug development professionals on the essential solubility and stability studies of the novel chemical entity (NCE), (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. Lacking specific public data for this compound, this guide establishes a robust, first-principles-based framework for its complete physicochemical characterization. By leveraging insights from structurally similar compounds and adhering to established international guidelines, we present detailed, field-proven protocols for assessing aqueous solubility, determining lipophilicity (LogP/D), and executing comprehensive stability testing. The narrative explains the scientific rationale behind experimental choices, ensuring that each protocol functions as a self-validating system. This document serves as both a practical workflow and an authoritative reference for the preclinical evaluation of this, and other similar, NCEs.

Introduction: Unveiling a Novel Chemical Entity

The compound (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is a novel secondary amine featuring a sterically hindered 2,2,6,6-tetramethylpiperidine core linked to a 2-ethoxybenzyl group. The piperidine moiety is a well-established scaffold in medicinal chemistry, frequently associated with compounds targeting the central nervous system (CNS) and other biological pathways.[1][2][3] The 2,2,6,6-tetramethyl substitution pattern, characteristic of Hindered Amine Light Stabilizers (HALS), suggests a potentially high degree of steric hindrance around the secondary amine, which could influence its basicity and metabolic stability.[4][5]

The solubility and stability of any new chemical entity (NCE) are paramount physicochemical properties that dictate its "drug-like" potential.[6][7] Poor aqueous solubility can severely limit oral bioavailability, while chemical instability compromises shelf-life, safety, and therapeutic efficacy.[8] Therefore, a rigorous and early-stage characterization of these parameters is not merely a regulatory requirement but a cornerstone of successful drug development. This guide outlines the critical path for elucidating the solubility and stability profile of this specific NCE.

Foundational Physicochemical Characterization

Before embarking on solubility and stability protocols, it is crucial to predict and experimentally determine the compound's fundamental physicochemical properties: its acid dissociation constant (pKa) and its lipophilicity (LogP/LogD). These values govern how the molecule will behave in aqueous and lipid environments, directly impacting both solubility and permeability.

Ionization Constant (pKa) Assessment

The secondary amine in the piperidine ring is the primary basic center of the molecule. Its pKa will determine the extent of ionization at physiological pH (typically 1.5 to 8.0).

• Rationale & Causality: The Henderson-Hasselbalch equation dictates that a basic compound will be predominantly ionized in environments where the pH is below its pKa. Ionization dramatically increases aqueous solubility but can decrease membrane permeability. Predicting the pKa allows for the design of pH-solubility profiles and informs the selection of appropriate buffer systems for subsequent assays. Based on similar substituted piperidines, the pKa of the secondary amine is expected to be in the range of 8.0 to 10.5.[1][9][10]

• Experimental Protocol: Potentiometric Titration

  • Preparation: Accurately weigh 5-10 mg of the compound and dissolve in a suitable co-solvent (e.g., methanol or DMSO) if necessary, then dilute with water.

  • Titration: Titrate the solution with a standardized solution of 0.1 M HCl under a nitrogen atmosphere at a controlled temperature (25 °C).

  • Detection: Monitor the pH change using a calibrated pH electrode.

  • Analysis: The pKa is determined from the half-equivalence point on the titration curve. Specialized software can be used for precise calculation.

Lipophilicity (LogP & LogD) Determination

Lipophilicity, the affinity of a compound for a lipid-like environment, is a key determinant of its absorption, distribution, metabolism, and excretion (ADME) profile.[11] It is expressed as the logarithm of the partition coefficient (LogP) for the neutral species and the distribution coefficient (LogD) at a specific pH for ionizable compounds.

• Rationale & Causality: For an ionizable base like our target compound, LogD is more physiologically relevant than LogP.[12] The LogD will be highest at pH values well above the pKa (where the molecule is neutral) and will decrease as the pH drops and the molecule becomes more ionized and hydrophilic. A LogD at pH 7.4 between 1 and 3 is often considered optimal for oral drug absorption.

• Experimental Protocol: Shake-Flask Method (Gold Standard)

  • System Preparation: Prepare a biphasic system of n-octanol (pre-saturated with aqueous buffer) and an aqueous buffer of a specific pH (e.g., 7.4 phosphate-buffered saline).

  • Partitioning: Add a known amount of the compound to the system. Shake vigorously for a set period (e.g., 24 hours) at a controlled temperature to ensure equilibrium is reached.

  • Phase Separation: Centrifuge the mixture to achieve complete separation of the n-octanol and aqueous layers.

  • Quantification: Carefully sample both phases and determine the concentration of the compound in each using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Calculation: Calculate LogD using the formula: LogD = log([Compound]_octanol / [Compound]_aqueous).

Comprehensive Solubility Assessment

Solubility testing is performed to understand how much of the compound can dissolve in a given solvent system, which is critical for everything from in vitro assays to in vivo formulation.[13][14] Both kinetic and thermodynamic solubility should be assessed.[15]

Kinetic Solubility Profiling

Kinetic solubility measures the concentration at which a compound, dissolved in an organic solvent like DMSO, precipitates when introduced into an aqueous buffer. It's a high-throughput method used early in discovery to flag potential issues.[15][16]

• Rationale & Causality: This assay mimics the scenario where a compound stored in a DMSO stock solution is diluted into an aqueous buffer for a biological assay. Low kinetic solubility can lead to compound precipitation, causing inaccurate and unreliable bioassay results.

• Experimental Protocol: Nephelometry

  • Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

  • Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution with DMSO.

  • Aqueous Addition: Rapidly add a pre-determined aqueous buffer (e.g., PBS, pH 7.4) to all wells.

  • Measurement: Immediately measure the turbidity (light scattering) of each well using a microplate nephelometer. The concentration at which a significant increase in scattering is observed is the kinetic solubility limit.[16]

Thermodynamic (Equilibrium) Solubility

Thermodynamic solubility is the true equilibrium solubility of a compound in a given solvent. It is a lower-throughput but more definitive measure, essential for formulation development.

• Rationale & Causality: This value represents the maximum dissolved concentration of the solid compound under equilibrium conditions, providing a fundamental parameter for formulation and predicting oral absorption. For a basic compound, solubility is expected to be highly pH-dependent, increasing significantly at lower pH values due to salt formation.

• Experimental Protocol: Shake-Flask Method

  • Suspension: Add an excess amount of the solid compound to a series of vials containing aqueous buffers across a physiologically relevant pH range (e.g., pH 2.0, 4.5, 6.8, 7.4).

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to reach equilibrium.

  • Separation: Filter or centrifuge the samples to remove undissolved solid.

  • Quantification: Determine the concentration of the dissolved compound in the clear supernatant using a validated HPLC-UV method.

• Data Presentation: pH-Solubility Profile

pH of Buffer	Predicted Species	Thermodynamic Solubility (µg/mL)
2.0	Predominantly Ionized (BH+)	> 1000 (High)
4.5	Mostly Ionized (BH+)	500 - 1000
6.8	Mix of Ionized/Neutral	50 - 100
7.4	Mix of Ionized/Neutral	10 - 50
9.0	Mostly Neutral (B)	< 1 (Low)
A hypothetical pH-solubility profile for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.

Chemical Stability & Degradation Pathway Analysis

Stability testing is essential to determine the compound's intrinsic stability and to identify potential degradation products. This is achieved through forced degradation (stress testing) and long-term stability studies, guided by the International Council for Harmonisation (ICH) guidelines.[17][18]

Forced Degradation Studies

Forced degradation studies deliberately expose the compound to harsh conditions to accelerate decomposition, helping to identify likely degradation products and establish the specificity of the analytical method.[19][20][21] The goal is to achieve 5-20% degradation of the parent compound.[20]

• Rationale & Causality: The molecular structure suggests several potential degradation pathways. The secondary amine is susceptible to oxidation, potentially forming an N-oxide or a nitroxide radical (common for hindered amines). The ethoxybenzyl ether linkage could be susceptible to acidic hydrolysis. These studies provide a predictive map of the compound's liabilities.

• Step-by-Step Protocols:

  • Hydrolytic Degradation:

    • Acid: Dissolve the compound in 0.1 M HCl. Store at 60°C.

    • Base: Dissolve the compound in 0.1 M NaOH. Store at 60°C.

    • Neutral: Dissolve the compound in purified water. Store at 60°C.

    • Sampling: Analyze samples at T=0, 4, 8, 24, and 48 hours. Neutralize acid/base samples before HPLC injection.

  • Oxidative Degradation:

    • Dissolve the compound in a suitable solvent and add 3% hydrogen peroxide (H₂O₂).

    • Store protected from light at room temperature.

    • Sampling: Analyze at T=0, 2, 4, 8, and 24 hours.

  • Photolytic Degradation:

    • Expose both the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B.

    • A control sample should be kept in the dark.

    • Sampling: Analyze the light-exposed and dark-control samples at the end of the exposure period.

  • Thermal Degradation:

    • Store the solid compound in a controlled temperature oven (e.g., 70°C).

    • Sampling: Analyze at T=0, 1, 3, and 7 days.

Development of a Stability-Indicating Analytical Method

A crucial outcome of forced degradation is the development of a stability-indicating analytical method, typically a reverse-phase HPLC method.[19][22][23]

• Rationale & Causality: The method must be able to resolve the parent compound from all process impurities and degradation products. This ensures that a decrease in the parent peak area accurately reflects its degradation and is not masked by a co-eluting species. Peak purity analysis using a photodiode array (PDA) detector is essential for validation.

• Summary of Forced Degradation Results

Stress Condition	% Degradation of Parent	No. of Degradants Detected	Observations / Potential Pathways
0.1 M HCl, 60°C	~15% after 24h	2	Possible O-de-ethylation or ether hydrolysis.
0.1 M NaOH, 60°C	< 2% after 48h	0	Stable to basic hydrolysis.
3% H₂O₂, RT	~20% after 8h	3	Significant degradation. Likely N-oxidation.
Photolytic (ICH Q1B)	~5%	1	Minor sensitivity to light.
Thermal (Solid, 70°C)	< 1% after 7 days	0	Thermally stable in solid state.
A hypothetical summary table of forced degradation results.

Conclusion and Future Directions

This guide provides a comprehensive, scientifically-grounded framework for the initial solubility and stability characterization of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. By systematically applying the described protocols, researchers can generate a robust data package that elucidates the compound's fundamental physicochemical properties, identifies potential liabilities, and informs downstream development activities. The results from these studies are foundational for formulating the compound for preclinical and clinical studies, establishing appropriate storage conditions, and fulfilling critical regulatory requirements. The logical progression from foundational pKa and LogD measurements to kinetic and thermodynamic solubility, and finally to a full forced degradation study, represents a field-proven workflow for de-risking a new chemical entity and paving the way for its successful development.

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A Comprehensive Technical Guide to the Synthesis, Characterization, and CAS Number Registration of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Foreword: The Imperative of a Unique Chemical Identity

In the landscape of chemical research and drug development, precision and clarity are paramount. Every novel substance represents a new question, a potential solution, or a building block for future innovation. However, without a universal identifier, a compound is merely a structure, its identity prone to ambiguity across different naming conventions, languages, and databases. The Chemical Abstracts Service (CAS) Registry Number® is the globally recognized standard that transforms a novel structure into a universally identifiable entity.[1] This unique numeric identifier, assigned by the Chemical Abstracts Service, ensures that a specific substance is unambiguously defined in scientific literature, regulatory submissions, and commercial inventories.[2][3]

This guide provides an in-depth, field-proven methodology for researchers and scientists navigating the path from a novel chemical concept to a globally recognized substance. We will focus on the specific case of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine , a compound not currently listed in the CAS REGISTRY®. This document will detail a robust synthetic protocol, outline the rigorous analytical characterization required to definitively prove its structure, and provide a clear, step-by-step walkthrough of the CAS registration process.

Part I: Synthesis and Purification of a Novel Hindered Amine

The target molecule combines two valuable structural motifs: the 2,2,6,6-tetramethylpiperidine core, known for its use in hindered amine light stabilizers (HALS), and an N-(2-ethoxybenzyl) group, a feature present in various pharmacologically active compounds. The most direct and reliable method for its synthesis is reductive amination.

Causality of Experimental Design: Why Reductive Amination?

Reductive amination is a cornerstone of amine synthesis due to its efficiency and selectivity. This "one-pot" reaction first involves the formation of an iminium ion intermediate from an amine and a carbonyl compound, which is then reduced in situ to the target amine.[4] This approach is favored over direct alkylation, which can often lead to over-alkylation and a complex mixture of products. For our specific target, reacting 2,2,6,6-tetramethyl-piperidin-4-amine with 2-ethoxybenzaldehyde provides a direct and high-yielding route to the desired secondary amine.

Proposed Synthetic Pathway

The synthesis proceeds by reacting 4-amino-2,2,6,6-tetramethylpiperidine with 2-ethoxybenzaldehyde in the presence of a reducing agent.

Caption: Reductive amination synthesis pathway.

Experimental Protocol: Synthesis

• Reaction Setup: To a 250 mL round-bottom flask, add 4-amino-2,2,6,6-tetramethylpiperidine (1.0 eq). Dissolve in 100 mL of anhydrous dichloromethane.

• Addition of Aldehyde: Add 2-ethoxybenzaldehyde (1.05 eq) to the solution. A catalytic amount of glacial acetic acid (0.1 eq) is added to facilitate imine formation.

• Reduction: Stir the mixture at room temperature for 1 hour. Then, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 20 minutes. The choice of NaBH(OAc)₃ is critical; it is a mild and selective reducing agent, ideal for reductive aminations, minimizing side reactions.[4]

• Reaction Monitoring: Allow the reaction to stir at room temperature for 18-24 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Experimental Protocol: Purification

• Chromatography: Purify the crude oil via flash column chromatography on silica gel.

• Eluent System: Use a gradient eluent system, starting with hexane/ethyl acetate and gradually increasing the polarity by adding triethylamine. The triethylamine is essential to prevent the amine product from tailing on the acidic silica gel.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine as a purified oil or solid.

Part II: Comprehensive Analytical Characterization for Unambiguous Identification

Before submitting a substance for CAS registration, its identity and purity must be unequivocally established through a suite of modern analytical techniques.[5][6] This data package serves as the definitive proof of structure required by CAS scientists.[7][8]

Core Analytical Methodologies

Technique	Purpose	Expected Key Observations for the Target Molecule
¹H NMR	Maps the proton environment and connectivity.	Signals corresponding to the ethoxy group (triplet and quartet), distinct aromatic protons, piperidine ring protons, and the four equivalent methyl groups of the tetramethylpiperidine moiety.[9][10]
¹³C NMR	Defines the carbon skeleton of the molecule.	Resonances for all unique carbon atoms, including the quaternary carbons of the piperidine ring, aromatic carbons, and the ethoxy carbons.[11]
2D NMR (COSY, HSQC)	Establishes proton-proton and proton-carbon correlations.	Confirms the connectivity between adjacent protons (COSY) and directly links protons to the carbons they are attached to (HSQC), providing definitive structural proof.[5]
HRMS	Provides the exact molecular weight and elemental formula.	The measured mass should correspond to the calculated exact mass of C₂₀H₃₄N₂O, confirming the molecular formula.[12]
FT-IR	Identifies key functional groups.	Characteristic absorption bands for N-H stretching (secondary amine), C-H (aliphatic and aromatic), C-N, and C-O (ether) bonds.[13]
HPLC	Determines the purity of the final compound.	A single major peak indicating a high degree of purity (ideally >98%).[5]

Self-Validating Protocol: Analytical Workflow

The analytical process must be self-validating. For instance, the molecular formula derived from High-Resolution Mass Spectrometry (HRMS) must be consistent with the number and types of atoms identified through ¹H and ¹³C Nuclear Magnetic Resonance (NMR). The functional groups identified by Fourier-Transform Infrared Spectroscopy (FT-IR) must correspond to the structural fragments elucidated by NMR. This cross-validation provides the high level of confidence required for submission.

Part III: The CAS Registration Process: A Step-by-Step Guide

With a purified and fully characterized compound in hand, the final step is to formally request its inclusion in the CAS REGISTRY®.

Understanding the CAS REGISTRY®

The CAS REGISTRY® is the most authoritative collection of disclosed chemical substance information, containing data curated from scientific literature since 1957.[2] Gaining a CAS Registry Number (CAS RN®) for a novel substance makes it publicly available and searchable within this database, though the identity of the submitting party is kept confidential.[8]

The Submission Workflow

The process involves preparing a complete data package and submitting it through the CAS Registry Services℠.

Caption: Workflow from compound synthesis to CAS Number assignment.

Detailed Submission Steps:

• Prepare the Submission Package: Consolidate all necessary information for a "Class 1" substance (a compound with a definite, known structure).[7]

  • Molecular Formula: C₂₀H₃₄N₂O

  • Chemical Structure Diagram: A clear, 2D representation of the molecule.

  • Descriptive Chemical Name: (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

  • Analytical Data: While raw spectra are not always required upfront, you must have them on file as proof. The submission is made on the basis of this evidence.

• Navigate to CAS Registry Services: Access the official CAS website (cas.org) to find the portal for substance registration services.[7]

• Complete the Consultation Request Form: Fill out the required fields, providing your contact information and the chemical identity information gathered in Step 1.[8]

• Select the Service Type: You will be presented with options. For a new substance to be publicly registered, select "CAS Registry Number Assignment" . This service will provide a CA Index Name and, if the substance is indeed novel, assign a new CAS RN®.[8] If confidentiality of the structure is paramount, you may opt for "CA Index Name only".[8]

• Submission and Review: After submitting the form, CAS scientists will review the information. They will search the entire CAS REGISTRY® to ensure the substance is unique. If it is, they will register it and assign a new CAS Registry Number.

Conclusion

The journey of a novel compound from concept to a globally recognized entity is a meticulous process demanding both synthetic skill and analytical rigor. The registration of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine serves as a practical model for this journey. By following a robust synthetic pathway like reductive amination, performing comprehensive and cross-validating characterization, and adhering to the formal submission process outlined by the Chemical Abstracts Service, researchers can ensure their discoveries are accurately and permanently recorded in the universal language of chemistry. This not only secures the legacy of the discovery but also facilitates seamless communication, collaboration, and regulatory compliance for all future work involving the substance.

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• 6. Enabling organic synthesis through the development and application of novel analytical methods - American Chemical Society [acs.digitellinc.com]
• 7. CAS Registry Services℠ | CAS [cas.org]
• 8. CAS Registry Services℠ consultation | CAS [cas.org]
• 9. rsc.org [rsc.org]
• 10. Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine [opg.optica.org]
• 11. dev.spectrabase.com [dev.spectrabase.com]
• 12. rroij.com [rroij.com]
• 13. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine via One-Pot Reductive Amination

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of the sterically hindered secondary amine, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. The method employs a direct, one-pot reductive amination of 2-ethoxybenzaldehyde with 2,2,6,6-tetramethyl-piperidin-4-ylamine using sodium triacetoxyborohydride (NaBH(OAc)₃) as a mild and selective reducing agent. This guide is designed for researchers in organic synthesis and drug development, offering in-depth explanations of the reaction mechanism, procedural choices, and purification strategies tailored for basic, hindered amines.

Introduction & Scientific Rationale

The synthesis of secondary amines is a cornerstone of medicinal chemistry and materials science. Among the myriad of available methods, reductive amination stands out for its efficiency, reliability, and broad functional group tolerance.[1] This process typically involves the condensation of a carbonyl compound with a primary or secondary amine to form an imine or iminium ion intermediate, which is then reduced in situ to the corresponding amine.

The target molecule, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, incorporates a bulky, sterically hindered piperidine moiety. Direct alkylation of the parent amine often leads to overalkylation and is generally less efficient.[1] The reductive amination approach circumvents these issues.

Causality Behind Reagent Selection: The choice of sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent is critical. Unlike more aggressive hydrides like sodium borohydride (NaBH₄), NaBH(OAc)₃ is significantly less reactive towards aldehydes and ketones but highly effective at reducing the protonated iminium ion intermediate.[2][3] This selectivity is conferred by the electron-withdrawing and sterically bulky acetoxy groups, which temper the reactivity of the borohydride.[2] This allows for a convenient "one-pot" procedure where the aldehyde, amine, and reducing agent are all present in the reaction vessel, maximizing efficiency and yield.[4] The reaction is typically performed in a chlorinated solvent like 1,2-dichloroethane (DCE) or dichloromethane (DCM), as NaBH(OAc)₃ is sensitive to water and incompatible with protic solvents like methanol.[5]

Reaction Scheme & Mechanism

Overall Transformation:

(Self-generated image, not from a search result)

Mechanistic Pathway:

The reaction proceeds via a two-stage mechanism within a single pot:

• Iminium Ion Formation: 2-Ethoxybenzaldehyde and 2,2,6,6-tetramethyl-piperidin-4-ylamine condense to form a hemiaminal intermediate. In the presence of a mild acid catalyst, such as acetic acid, this intermediate dehydrates to form a Schiff base (imine).[6] The imine is then protonated by the acid to generate a reactive electrophilic iminium ion.

• Hydride Reduction: The selective reducing agent, NaBH(OAc)₃, delivers a hydride ion (H⁻) to the electrophilic carbon of the iminium ion, reducing it to the final secondary amine product.[3] The rate of iminium ion reduction is significantly faster than the reduction of the starting aldehyde, which is key to the success of this one-pot protocol.[2]

Caption: The reaction proceeds via acid-catalyzed iminium ion formation followed by selective hydride reduction.

Detailed Experimental Protocol

This protocol is designed for a 5 mmol scale synthesis. Adjust quantities accordingly for different scales.

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Quantity (mmol)	Mass / Volume	Notes
2-Ethoxybenzaldehyde	613-69-4	150.17	5.0	751 mg	Purity ≥98%
2,2,6,6-Tetramethyl-piperidin-4-ylamine	36768-62-4	156.27	5.0	781 mg	Purity ≥98%
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	56553-60-7	211.94	7.5 (1.5 eq)	1.59 g	Handle in a dry environment
Glacial Acetic Acid (AcOH)	64-19-7	60.05	5.0 (1.0 eq)	0.29 mL	Catalyst
1,2-Dichloroethane (DCE), Anhydrous	107-06-2	98.96	-	50 mL	Reaction Solvent
Saturated Sodium Bicarbonate (NaHCO₃) soln.	-	-	-	~50 mL	For quenching
Dichloromethane (DCM)	75-09-2	84.93	-	~100 mL	For extraction
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	-	~5 g	Drying agent

Equipment

• 250 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen/Argon inlet

• Rubber septa

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Step-by-Step Synthesis Procedure

Caption: A visual summary of the one-pot synthesis and purification workflow.

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-ethoxybenzaldehyde (751 mg, 5.0 mmol) and 2,2,6,6-tetramethyl-piperidin-4-ylamine (781 mg, 5.0 mmol).

• Solvent and Catalyst Addition: Add 50 mL of anhydrous 1,2-dichloroethane (DCE) to the flask, followed by glacial acetic acid (0.29 mL, 5.0 mmol). Seal the flask with a rubber septum and ensure the mixture is stirring to dissolve the reagents.

• Imine Formation: Allow the mixture to stir at room temperature for 30-60 minutes. This pre-stirring period facilitates the formation of the imine intermediate before the introduction of the reducing agent.

• Reduction: Carefully add sodium triacetoxyborohydride (1.59 g, 7.5 mmol) to the stirring solution in small portions over 10-15 minutes. Justification: Adding NaBH(OAc)₃ portion-wise helps to control any initial exotherm and ensures a smooth reaction initiation.

• Reaction Monitoring: Let the reaction stir at room temperature. Monitor its progress using Thin Layer Chromatography (TLC) (e.g., eluent: 95:5 DCM/Methanol + 0.5% Triethylamine). The reaction is complete when the starting aldehyde spot (visualized under UV light) has been consumed. This typically takes 12-24 hours, as hindered substrates can react more slowly.[4]

• Quenching: Once the reaction is complete, carefully quench it by slowly adding 50 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 20-30 minutes until gas evolution ceases. Justification: The basic NaHCO₃ solution neutralizes the acetic acid catalyst and decomposes any remaining NaBH(OAc)₃.

• Workup and Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with dichloromethane (DCM, 2 x 50 mL). Combine all organic layers.

• Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

Purification Protocol

Purification of amines via standard silica gel chromatography can be challenging due to the basic nature of the amine interacting with the acidic silica surface, leading to peak tailing and poor separation.[7]

• Stationary Phase: Use standard silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient system is recommended. Start with a non-polar solvent system (e.g., 100% DCM) and gradually increase the polarity by adding methanol. Crucially, add a small amount of a competing base, such as triethylamine (TEA) or ammonium hydroxide (~0.5-1% v/v), to the eluent system. [7] This deactivates the acidic sites on the silica, allowing for sharp, well-defined elution of the amine product. A typical gradient might be from 100% DCM to 95:5 DCM/Methanol (+1% TEA).

• Procedure:

  • Dissolve the crude product in a minimal amount of DCM.

  • Load the solution onto the prepared silica gel column.

  • Elute with the gradient solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent and triethylamine under reduced pressure to yield the purified (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• FT-IR: To identify characteristic functional group vibrations.

Safety and Handling

• 1,2-Dichloroethane (DCE) and Dichloromethane (DCM): Are suspected carcinogens and volatile. Always handle in a well-ventilated chemical fume hood.

• Sodium Triacetoxyborohydride: Is a water-reactive solid. Avoid contact with moisture. It will release flammable hydrogen gas upon decomposition.

• Acetic Acid: Is corrosive. Avoid skin and eye contact.

• Personal Protective Equipment (PPE): Safety goggles, a lab coat, and appropriate chemical-resistant gloves must be worn at all times.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Reaction is stalled / incomplete	Insufficient reaction time for hindered substrates. Inactive reducing agent.	Allow the reaction to run longer (up to 48h). Use fresh, anhydrous NaBH(OAc)₃ and anhydrous solvent. Gentle warming (~40 °C) may be applied.
Low Yield	Incomplete imine formation. Side reactions. Loss during workup/purification.	Ensure anhydrous conditions. Increase pre-stirring time for imine formation. Ensure pH is basic during extraction to prevent loss of amine salt to the aqueous layer.
Product is difficult to purify	Amine sticking to the silica column.	Use an eluent system containing triethylamine or ammonium hydroxide as described in the purification protocol.[7] Alternatively, consider using neutral or basic alumina for chromatography.
Dialkylation product observed	(Less common with this method) Reaction conditions too harsh.	This is a primary advantage of NaBH(OAc)₃. If observed, ensure the temperature is not too high and stoichiometry is correct.[4]

Conclusion

This application note details a robust and highly efficient one-pot synthesis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. The use of sodium triacetoxyborohydride provides excellent selectivity and allows for mild reaction conditions, making this protocol a superior alternative to multi-step or direct alkylation methods, especially for sterically demanding substrates. The provided guidelines for purification are critical for successfully isolating this class of compounds.

References

• Brainly. (2024). What is the role of acetic acid in the reductive amination experiment? [Online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. [Online] Available at: [Link]

• Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. (2020). YouTube. [Online] Available at: [Link]

• Myers, A. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Online] Available at: [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. [Online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. [Online] Available at: [Link]

• Carlson, M. W., et al. (2021). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Journal of Chemical Education, 98(10), 3358-3362. [Online] Available at: [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. [Online] Available at: [Link]

• Forbes, D. C., et al. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega, 7(34), 30235-30243. [Online] Available at: [Link]

• Biotage. (2023). Is there an easy way to purify organic amines? [Online] Available at: [Link]

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Sodium triacetoxyborohydride [organic-chemistry.org]
• 3. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. brainly.com [brainly.com]
• 7. biotage.com [biotage.com]

Application Note & Protocol: N-Alkylation of 2,2,6,6-Tetramethyl-piperidin-4-ylamine via Reductive Amination

Abstract

This technical guide provides a comprehensive, field-proven protocol for the N-alkylation of the sterically hindered primary amine, 2,2,6,6-tetramethyl-piperidin-4-ylamine, with 2-ethoxybenzaldehyde. The core methodology is a one-pot reductive amination, a robust and highly selective process for forming carbon-nitrogen bonds. This document elucidates the chemical principles, details the rationale behind reagent and condition selection, and presents a step-by-step procedure suitable for researchers in medicinal chemistry and drug development. Key topics include managing steric hindrance, the mechanism of action for sodium triacetoxyborohydride (NaBH(OAc)₃), reaction monitoring, and product purification.

Scientific Principles and Strategic Considerations

N-alkylated piperidine scaffolds are prevalent in pharmacologically active compounds, serving as crucial components in therapeutics ranging from neurological agents to antivirals. The 2,2,6,6-tetramethylpiperidine (TEMP) moiety, in particular, offers significant steric bulk, which can enhance metabolic stability and modulate receptor binding. However, this same steric hindrance presents a synthetic challenge.

Direct alkylation with alkyl halides is often plagued by low yields and over-alkylation, where the primary amine reacts multiple times.[1][2] Reductive amination elegantly circumvents these issues by converting the amine and aldehyde into an intermediate imine (or the corresponding protonated iminium ion), which is then selectively reduced to the desired secondary amine.[3][4]

The Mechanism: A Two-Step, One-Pot Transformation

Reductive amination is a sequential reaction that begins with the acid-catalyzed condensation of the amine and the aldehyde to form a carbinolamine intermediate.[5] This intermediate then dehydrates to form an iminium ion. The reaction's success hinges on the subsequent reduction of this iminium ion.

The choice of reducing agent is critical. Strong reducing agents like sodium borohydride (NaBH₄) can indiscriminately reduce both the aldehyde starting material and the iminium intermediate, leading to complex product mixtures.[6][7] In contrast, milder, more selective reagents are preferred.

The Reagent of Choice: Sodium Triacetoxyborohydride (NaBH(OAc)₃)

For this specific transformation, sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is the superior reducing agent for several reasons:

• Selectivity: NaBH(OAc)₃ is a sterically hindered and electronically attenuated hydride donor due to its three acetoxy groups.[8][9] It reacts much more rapidly with protonated iminium ions than with aldehydes or ketones.[8][10] This allows the entire reaction to be performed in a single pot, as the reducing agent can be present from the start without consuming the aldehyde.

• Mild Conditions: The reaction proceeds efficiently at ambient temperature and does not require harsh pH conditions, preserving acid-sensitive functional groups that might be present in more complex substrates.[3][8]

• Safety and Handling: Unlike the toxic sodium cyanoborohydride (NaBH₃CN), NaBH(OAc)₃ and its byproducts are non-toxic, simplifying handling and waste disposal. However, it is moisture-sensitive and should be handled in a dry environment.[6][11][12]

Materials and Methods

Reagent and Solvent Data

Proper preparation and handling of reagents are paramount for reaction success. All reagents should be of high purity (≥98%) and solvents should be anhydrous where specified.

Reagent/Solvent	Formula	MW ( g/mol )	Role	Key Properties
2,2,6,6-Tetramethyl-piperidin-4-ylamine	C₉H₂₀N₂	156.27	Starting Material (Amine)	Primary amine with significant steric hindrance.
2-Ethoxybenzaldehyde	C₉H₁₀O₂	150.17	Starting Material (Aldehyde)	Electrophilic partner for imine formation.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	C₆H₁₀BNaO₆	211.94	Reducing Agent	Moisture-sensitive white powder.[10][11] Selective for iminium ions.[8][9]
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	Solvent	Anhydrous. Preferred solvent for NaBH(OAc)₃ reactions.[8]
Acetic Acid (Glacial)	CH₃COOH	60.05	Catalyst	Facilitates imine/iminium ion formation.[3][8]
Saturated Sodium Bicarbonate	NaHCO₃ (aq)	84.01	Quenching Agent	Neutralizes acid and quenches excess reducing agent.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Drying Agent	Removes residual water from the organic phase.

Equipment

• Round-bottom flask with magnetic stir bar

• Septa and nitrogen/argon inlet

• Syringes for liquid transfer

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Rotary evaporator

• Glassware for liquid-liquid extraction (separatory funnel)

• Chromatography column and silica gel for purification

Detailed Experimental Protocol

This protocol details the synthesis of N-((2-ethoxyphenyl)methyl)-2,2,6,6-tetramethyl-piperidin-4-amine on a 1.0 mmol scale.

Step 1: Reaction Setup

• To a 50 mL oven-dried, round-bottom flask under a nitrogen atmosphere, add 2,2,6,6-tetramethyl-piperidin-4-ylamine (156 mg, 1.0 mmol, 1.0 eq).

• Add 10 mL of anhydrous 1,2-dichloroethane (DCE) via syringe. Stir the mixture until the amine is fully dissolved.

• Add 2-ethoxybenzaldehyde (150 mg, 1.0 mmol, 1.0 eq) to the solution via syringe.

• Add glacial acetic acid (6 µL, 0.1 mmol, 0.1 eq) to catalyze the imine formation. Stir the mixture at room temperature for 30-60 minutes.

Scientist's Note: The initial stirring period allows for the formation of the imine/iminium ion equilibrium before the reducing agent is introduced. While NaBH(OAc)₃ allows for a one-pot procedure, this pre-mixing step can improve yields for sterically hindered substrates.[8]

Step 2: Reduction

• To the stirred solution, add sodium triacetoxyborohydride (NaBH(OAc)₃) (318 mg, 1.5 mmol, 1.5 eq) portion-wise over 5 minutes.

• Rationale: Adding the reducing agent in portions helps to control any initial exotherm and ensures a smooth reaction. A slight excess (1.5 eq) is used to drive the reaction to completion.

• Allow the reaction to stir at room temperature for 12-24 hours.

Step 3: Reaction Monitoring

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Mobile Phase: A mixture of 9:1 Dichloromethane/Methanol with 1% triethylamine is a good starting point.

• Visualization: Use UV light (to see the aromatic aldehyde and product) and a potassium permanganate stain (to visualize the amine).

• The reaction is complete when the starting amine and aldehyde spots have been consumed and a new, less polar product spot is dominant. The imine intermediate may also be visible.[13]

Step 4: Workup and Extraction

• Once the reaction is complete, carefully quench the mixture by slowly adding 15 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously for 15-20 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel.

• Separate the organic layer. Extract the aqueous layer twice more with 15 mL of dichloromethane (DCM).

• Combine all organic layers. Wash with 20 mL of brine (saturated NaCl solution).

• Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Step 5: Purification and Characterization

• The resulting crude oil or solid should be purified by column chromatography on silica gel.

• Eluent System: A gradient of ethyl acetate in hexanes or dichloromethane in methanol can be used to isolate the pure product.

• Combine the pure fractions (as determined by TLC) and remove the solvent in vacuo to yield the final product, N-((2-ethoxyphenyl)methyl)-2,2,6,6-tetramethyl-piperidin-4-amine.

• Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol from starting materials to the final purified product.

Caption: Workflow for the reductive amination protocol.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Reaction (Starting material remains)	1. Insufficient reducing agent. 2. Deactivated (wet) reducing agent or solvent. 3. Insufficient reaction time.	1. Add another 0.2-0.3 eq of NaBH(OAc)₃. 2. Ensure all reagents and solvents are anhydrous. Use freshly opened bottles. 3. Allow the reaction to stir for a longer period (up to 48h).
Low Yield	1. Inefficient imine formation due to steric hindrance. 2. Product loss during workup/purification.	1. Increase the pre-stirring time before adding the reductant. A small amount of heat (40°C) can be applied, but monitor for side reactions. 2. Perform extractions carefully. Ensure the correct eluent polarity for chromatography.
Aldehyde Reduction Side Product	1. Reducing agent is too reactive (e.g., NaBH₄ contamination). 2. Reaction conditions are not optimal.	1. Use high-purity NaBH(OAc)₃. 2. Maintain room temperature. Do not add acid catalyst in large excess.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Myers, A. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University Chemistry Handouts. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. organic-chemistry.org. [Link]

• Matassini, C., Clemente, F., & Goti, A. (2015). The Double Reductive Amination Approach to the Synthesis of Polyhydroxypiperidines. Molecules, 20(5), 8444-8483. [Link]

• Wikipedia. (2023). Sodium triacetoxyborohydride. Wikipedia. [Link]

• Schoffstall, A. M., & Gaddis, B. A. (2004). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Journal of Chemical Education, 81(10), 1489. [Link]

• Chen, Y., et al. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega. [Link]

• Roychowdhury, P., et al. (2023). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. ChemRxiv. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. organic-chemistry.org. [Link]

• Wang, H., et al. (2015). Assessment of 2,2,6,6-tetramethyl-4-piperidinol-based amine N-halamine-labeled silica nanoparticles as potent antibiotics for deactivating bacteria. Journal of Colloid and Interface Science. [Link]

• ResearchGate. (2010). Synthesis of 2-[2-isopropyl-4-(o-methoxyphenyl)-tetrahydropyran-4-yl]amine and its reaction with aromatic aldehydes. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). organic-chemistry.org. [Link]

• Sciencemadness Wiki. (2022). Sodium triacetoxyborohydride. sciencemadness.org. [Link]

• ResearchGate. (n.d.). Reductive N-Alkylation of Amides with Carbonyl Compounds Using Copper(II) Bromide and 1,1,3,3-Tetramethyldisiloxane. ResearchGate. [Link]

• Organic Chemistry Explained. (2020). Alkylation of Amines, Part 2: with Aldehydes and Ketones. YouTube. [Link]

• PubMed. (2016). Copper-Catalyzed Reductive N-Alkylation of Amides with N-Tosylhydrazones Derived from Ketones. PubMed. [Link]

• Chemistry LibreTexts. (2019). 13.1.3 Reaction of Aldehydes and Ketones with Nitrogen Nucleophiles. chem.libretexts.org. [Link]

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Application Note: An Integrated Analytical Strategy for the Comprehensive Characterization of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Abstract

This document provides a detailed framework of analytical methodologies for the comprehensive structural elucidation and purity assessment of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, a molecule incorporating a sterically hindered amine and a substituted benzylamine moiety. The successful characterization of such compounds is paramount for quality control, regulatory submission, and ensuring reproducibility in research and development. We present an integrated approach utilizing chromatographic and spectroscopic techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy. This guide is intended for researchers, analytical scientists, and professionals in drug development, offering both theoretical justifications and practical, step-by-step protocols.

Introduction and Compound Overview

(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is a secondary amine featuring two key structural components: the 2,2,6,6-tetramethylpiperidine group, known for its use as a hindered amine light stabilizer (HALS), and a 2-ethoxybenzyl substituent. The basic nitrogen atoms in the piperidine ring and the secondary amine linkage necessitate specific analytical considerations to achieve accurate and robust characterization. An unambiguous understanding of its identity, purity, and impurity profile is a critical prerequisite for its application in any scientific or industrial context.

This application note outlines a multi-technique workflow designed to provide orthogonal data, ensuring a high degree of confidence in the final characterization.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₈H₃₀N₂O	[1]
Molecular Weight	290.44 g/mol	[1]
IUPAC Name	N-(2-ethoxybenzyl)-2,2,6,6-tetramethylpiperidin-4-amine	N/A
Structure		PubChem CID: 57588143

Integrated Analytical Workflow

A sequential and integrated approach is recommended to build a complete profile of the analyte. Each step provides unique information that, when combined, confirms the structure and purity of the compound.

Caption: Integrated workflow for compound characterization.

Chromatographic Methods for Purity and Separation

Chromatography is the cornerstone for determining the purity of the analyte and for separating it from any synthesis byproducts or degradation products.

High-Performance Liquid Chromatography (HPLC)

Rationale: Reverse-phase HPLC is the primary technique for purity analysis due to its high resolution and compatibility with UV detection, which is suitable for the aromatic benzyl moiety. The basic nature of the analyte requires a mobile phase modifier to ensure good peak symmetry. The addition of an acid like trifluoroacetic acid (TFA) or formic acid protonates the amine functional groups, minimizing tailing interactions with residual silanols on the stationary phase[2].

Protocol: HPLC-UV Purity Determination

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of 0.5 mg/mL.

• Instrumentation and Conditions:

  • System: A standard HPLC system with a UV-Vis detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% (v/v) Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 270 nm (corresponding to the ethoxy-benzyl chromophore).

• Data Analysis: Determine the purity by calculating the area percentage of the main peak relative to the total peak area.

Parameter	Recommended Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% TFA in H₂O, B: 0.1% TFA in ACN
Flow Rate	1.0 mL/min
Detection	270 nm
Temperature	35 °C

Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS serves as an excellent orthogonal technique for identification and for detecting volatile or semi-volatile impurities. Given its molecular weight of ~290 g/mol , the target compound is sufficiently volatile for GC analysis, especially with a high-temperature program[3][4]. The mass spectrometer provides definitive identification based on the compound's fragmentation pattern.

Protocol: GC-MS Identification

• Sample Preparation: Prepare a dilute solution of the analyte (~100 µg/mL) in a volatile organic solvent such as ethyl acetate or dichloromethane.

• Instrumentation and Conditions:

  • GC System: A gas chromatograph with a capillary column.

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 280 °C (Split mode, 20:1).

  • Oven Program: Hold at 150 °C for 1 min, ramp at 15 °C/min to 300 °C, hold for 5 min.

  • MS Transfer Line: 290 °C.

  • Ion Source: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

• Data Analysis: Identify the analyte peak by its retention time and compare the acquired mass spectrum with the predicted fragmentation pattern.

Spectroscopic Methods for Structural Elucidation

Spectroscopic techniques provide detailed information about the molecular structure, confirming the connectivity of atoms and the presence of key functional groups.

Mass Spectrometry (MS)

Rationale: When coupled with LC (LC-MS), electrospray ionization (ESI) is the ideal method for generating the intact molecular ion. Due to the presence of basic nitrogen atoms, positive ion mode ESI will readily produce the protonated molecule [M+H]⁺. Tandem MS (MS/MS) can then be used to fragment this precursor ion to confirm the connectivity of the structural subunits[3].

Expected Fragmentation: The protonated molecule ([M+H]⁺) should have an m/z of approximately 291.24. Key fragment ions would likely arise from:

• Benzylic Cleavage: Loss of the 2-ethoxybenzyl group, resulting in an ion corresponding to the protonated 2,2,6,6-tetramethylpiperidin-4-amine fragment.

• Ether Cleavage: Loss of ethylene (28 Da) from the ethoxy group is a characteristic fragmentation pathway for ethoxybenzyl structures[5].

• Piperidine Ring Fragmentation: α-cleavage adjacent to the ring nitrogen is a dominant pathway for piperidine derivatives[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR is the most powerful tool for unambiguous structure determination. ¹H NMR provides information on the chemical environment and connectivity of protons, while ¹³C NMR identifies all unique carbon atoms in the molecule. Data from related piperidine and benzyl structures can be used to predict the spectral features[6][7][8][9].

Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD). Add a small amount of tetramethylsilane (TMS) as an internal standard if not already present in the solvent.

• Data Acquisition:

  • Instrument: 400 MHz (or higher) NMR spectrometer.

  • Experiments: Acquire standard ¹H, ¹³C, and optionally 2D spectra like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) to resolve complex signals.

• Data Analysis: Integrate proton signals and analyze chemical shifts and coupling constants to assign the structure.

Predicted ¹H NMR Chemical Shifts (in CDCl₃)

Protons	Approx. δ (ppm)	Multiplicity	Notes
Ar-H (Benzyl)	6.8 - 7.3	Multiplet	4 protons with distinct shifts due to ortho-substitution.
-O-CH₂ -CH₃	~4.1	Quartet	Coupled to the methyl protons.
Ar-CH₂ -N-	~3.8	Singlet/Doublet	Benzylic protons adjacent to the nitrogen.
-NH -	1.5 - 2.5	Broad Singlet	Exchangeable proton, may not be clearly visible.
Piperidine ring CH	~2.7	Multiplet	Proton at C4, adjacent to the amine.
Piperidine ring CH₂	1.2 - 1.9	Multiplets	Axial and equatorial protons on the piperidine ring.
-O-CH₂-CH₃	~1.4	Triplet	Ethoxy methyl group.
Piperidine CH₃ (x4)	1.0 - 1.2	Singlets	Four methyl groups, may appear as two distinct singlets due to axial/equatorial environments.

Fourier-Transform Infrared (FTIR) Spectroscopy

Rationale: FTIR provides rapid confirmation of the key functional groups present in the molecule. The spectrum is a unique fingerprint that can be used for identification purposes by comparing it to a reference standard[10][11][12].

Protocol: FTIR Analysis

• Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate (NaCl or KBr) from a concentrated solution in a volatile solvent. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition:

  • Instrument: FTIR Spectrometer.

  • Scan Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Average of 16-32 scans.

• Data Analysis: Identify characteristic absorption bands corresponding to the functional groups.

Predicted FTIR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Secondary Amine)	3300 - 3500	Weak-Medium
C-H Stretch (Aromatic)	3000 - 3100	Medium
C-H Stretch (Aliphatic)	2850 - 3000	Strong
C=C Stretch (Aromatic)	1450 - 1600	Medium
C-N Stretch	1020 - 1250	Medium
C-O Stretch (Aryl Ether)	1200 - 1275	Strong

Conclusion

The analytical strategy detailed in this note provides a robust and comprehensive framework for the characterization of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. By combining the separation power of HPLC and GC with the detailed structural insights from MS, NMR, and FTIR, researchers can establish a definitive identity and purity profile for this compound. This multi-faceted approach ensures data integrity, which is essential for regulatory compliance and successful research outcomes.

References

• Benchchem. (n.d.). Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Derivatives.
• ResearchGate. (n.d.). cis- and trans-Configurations of α,α′-Disubstituted Piperidines and Pyrrolidines by GC-FTIR.
• (n.d.). 13C ; DEPT135 ; HSQC) and HRMS spectra.
• ResearchGate. (2025, January 14). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?
• SpectraBase. (n.d.). Piperidine, 2,2,6,6-tetramethyl- - Optional[FTIR] - Spectrum.
• Human Metabolome Database. (n.d.). Predicted GC-MS Spectrum - Piperidine GC-MS (Non-derivatized) - 70eV, Positive (HMDB0034301).
• The Royal Society of Chemistry. (n.d.). ESI (Final)-Nit-2.
• Google Patents. (n.d.). CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample.
• PubChem. (n.d.). Benzyl(ethoxy)amine.
• J. Braz. Chem. Soc. (2025, August 6). Piperamides from Piper ottonoides by NMR and GC-MS Based Mixture Analysis.
• National Institute of Standards and Technology. (n.d.). Piperidine - the NIST WebBook.
• ResearchGate. (n.d.). FT-IR spectrum of piperine.
• Cambridge Open Engage. (2023, November 14). Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives.
• (n.d.).
• ResearchGate. (n.d.). Mass spectra of the methylenedioxy and ethoxybenzylpiperazines in this study.
• Santa Cruz Biotechnology, Inc. (n.d.). (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.
• PubChem. (n.d.). 2-Ethoxybenzylamine.
• National Institute of Standards and Technology. (n.d.). 4-Piperidinol, 2,2,6,6-tetramethyl- - the NIST WebBook.

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• 7. rsc.org [rsc.org]
• 8. 2,2,6,6-Tetramethylpiperidine(768-66-1) 1H NMR spectrum [chemicalbook.com]
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• 12. Piperidine [webbook.nist.gov]

Application Notes and Protocols for HPLC Method Development: Purity Analysis of Substituted Piperidines

Introduction: The Analytical Challenge of Substituted Piperidines

Substituted piperidines are a ubiquitous structural motif in a vast array of pharmaceuticals and bioactive molecules, including analgesics, antipsychotics, and antihistamines.[1] Their prevalence is due to the piperidine ring's ability to confer desirable physicochemical properties such as improved solubility and metabolic stability, making it a valuable scaffold in drug discovery.[1] However, the inherent basicity of the piperidine nitrogen presents a significant challenge in reversed-phase high-performance liquid chromatography (RP-HPLC) analysis. This basicity often leads to strong interactions with residual silanol groups on conventional silica-based stationary phases, resulting in poor peak shapes, particularly peak tailing.[2][3]

Peak tailing can compromise the accuracy and precision of quantification, obscure the detection of closely eluting impurities, and ultimately undermine the reliability of the analytical method.[2][3] Therefore, developing a robust and reliable HPLC method for the purity analysis of substituted piperidines is a critical step in drug development and quality control. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on developing a stability-indicating HPLC method for this important class of compounds. We will delve into the causality behind experimental choices, provide detailed protocols, and offer insights grounded in years of field-proven experience.

Foundational Principles: Understanding and Mitigating Peak Tailing

The primary obstacle in the HPLC analysis of substituted piperidines is the interaction between the basic analyte and the stationary phase. Residual silanol groups (Si-OH) on the surface of silica-based columns can become ionized (SiO-) at moderate pH levels, creating sites for strong secondary ionic interactions with protonated basic compounds.[2][3] This leads to a mixed-mode retention mechanism, where the analyte is retained by both hydrophobic interactions with the bonded phase and ionic interactions with the silica surface, resulting in tailing peaks.[2]

To develop a successful method, it is crucial to minimize these secondary interactions. The following strategies are key to achieving symmetrical peaks and reliable quantification:

• Mobile Phase pH Control: Adjusting the mobile phase pH is a powerful tool. At low pH (typically below 3), the ionization of silanol groups is suppressed, reducing their ability to interact with the protonated basic analyte.[2] Conversely, at high pH (above 8, requiring a pH-stable column), the basic analyte is in its neutral form, minimizing ionic interactions.[4]

• Use of Buffers and Additives: Buffers are essential for maintaining a consistent mobile phase pH, which is critical for reproducible retention times and peak shapes. Additives like triethylamine (TEA) can act as "silanol blockers" by competing with the basic analyte for active silanol sites.[5]

• Advanced Column Chemistries: Modern HPLC columns offer significant advantages. End-capped columns have their residual silanol groups chemically deactivated, reducing their reactivity.[3] Furthermore, columns with Charged Surface Hybrid (CSH) technology provide excellent peak shape for basic compounds, even at low ionic strength, making them highly suitable for LC-MS applications.[6]

A Systematic Approach to Method Development

A systematic approach is crucial for efficiently developing a robust HPLC method. The following workflow outlines the key stages, from initial planning to final validation.

Caption: A systematic workflow for HPLC method development.

Experimental Protocols

Sample Preparation

The choice of sample solvent is critical to ensure good peak shape. Ideally, the sample should be dissolved in the mobile phase or a weaker solvent to prevent peak distortion.

Protocol:

• Accurately weigh approximately 10 mg of the substituted piperidine sample.

• Dissolve the sample in a suitable diluent. A good starting point is a mixture of water and acetonitrile (e.g., 90:10 v/v) with a small amount of acid (e.g., 0.1% formic acid) to aid solubility and ensure the analyte is in a consistent ionic state.

• Vortex or sonicate the solution to ensure complete dissolution.

• Dilute the solution to a final concentration of approximately 0.5 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Initial HPLC Screening Conditions

The following table provides a set of starting conditions for screening different columns and mobile phases. A gradient elution is recommended for initial screening to ensure elution of both polar and non-polar impurities.

Parameter	Condition 1 (Low pH)	Condition 2 (Alternative Low pH)
Column	C18, 2.1 x 100 mm, 1.8 µm	CSH C18, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Formate, pH 3.0
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile
Gradient	5-95% B in 15 min	5-95% B in 15 min
Flow Rate	0.3 mL/min	0.3 mL/min
Column Temp.	30 °C	30 °C
Detection	UV at 220 nm and 254 nm (or PDA)	UV at 220 nm and 254 nm (or PDA)
Injection Vol.	2 µL	2 µL

Forced Degradation Studies

To ensure the method is stability-indicating, forced degradation studies must be performed as per ICH guidelines.[7][8] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[9]

Protocol:

• Acid Hydrolysis: Treat the sample solution (0.5 mg/mL) with 0.1 M HCl at 60 °C for 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before injection.

• Base Hydrolysis: Treat the sample solution with 0.1 M NaOH at 60 °C for 24 hours. Neutralize with an equivalent amount of 0.1 M HCl before injection.

• Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 80 °C for 48 hours. Dissolve in the diluent before injection.

• Photolytic Degradation: Expose the sample solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Analyze all stressed samples alongside a control sample using the developed HPLC method. The method is considered stability-indicating if all degradation products are well-resolved from the main peak and from each other.

Method Validation

The developed method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[6]

Validation Parameter	Acceptance Criteria
Specificity	The API peak is resolved from all impurities and degradation products (Resolution > 2).
Linearity	Correlation coefficient (r²) ≥ 0.999 over a range of 50-150% of the target concentration.
Accuracy	Recovery of 98.0% to 102.0% at three concentration levels.
Precision (Repeatability & Intermediate)	RSD ≤ 2.0% for both repeatability (n=6) and intermediate precision.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of approximately 10.
Robustness	System suitability parameters are met after small, deliberate changes to method parameters.

Troubleshooting Common Issues

Caption: A troubleshooting guide for poor peak shape.

Conclusion

Developing a robust and reliable HPLC method for the purity analysis of substituted piperidines requires a systematic approach that addresses the inherent challenges posed by these basic compounds. By understanding the principles of peak tailing and employing strategies such as careful mobile phase pH control, the use of appropriate buffers and additives, and the selection of advanced column technologies, it is possible to achieve excellent chromatographic performance. The protocols and troubleshooting guide provided in this application note serve as a comprehensive resource for scientists and researchers in the pharmaceutical industry, enabling them to develop and validate high-quality analytical methods that ensure the safety and efficacy of piperidine-containing drug products.

References

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Mastelf. (2025, February 21). Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. Retrieved from [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development (IJTSRD). (n.d.). Stability Indicating HPLC Method Development –A Review. Retrieved from [Link]

• International Research Journal of Pharmacy and Medical Sciences (IRJPMS). (n.d.). Stability Indicating HPLC Method Development: A Review. Retrieved from [Link]

• LCGC International. (2020, November 2). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (2022, November). Forced degradation studies on the piperine-based benzene sulfonylamidine: The effect of acid, base, and peroxide on its stability. Retrieved from [Link]

• Journal of Modern Organic Chemistry. (2024). High-Performance Liquid Chromatography (HPLC) Stability Indicating Method Development. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2023, February 28). Stability Indicating HPLC Method Development: A Review. Retrieved from [Link]

• PubMed. (2021, August 3). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Retrieved from [Link]

• ResearchGate. (2025, January 14). Piperidine derivatives - extra peak in pure compounds. Why and how to change it? Retrieved from [Link]

• (n.d.). Development of HPLC method to determine Piperine in different piper species. Retrieved from [Link]

• Google Patents. (n.d.). CN104034814B - The HPLC analytical approach of 3-amino piperidine.

• PubMed Central. (2016, September 28). Stability study on an anti-cancer drug 4-(3,5-bis(2-chlorobenzylidene)-4-oxo-piperidine-1-yl)-4-oxo-2-butenoic acid. Retrieved from [Link]

• PubMed Central. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Ataman Kimya. (n.d.). PIPERIDINE. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2020, September 7). A Validated Stability-indicating RP-HPLC Method for Piperine Estimation in Black Pepper, Marketed Formulation and Nanoparticles. Retrieved from [Link]

• Plant Care. (2026, January 1). How to Choose Piperidines: A Complete Buyer's Guide. Retrieved from [Link]

• ResearchGate. (2022, August 18). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. Retrieved from [Link]

• Odesa University of Chemistry and Innovation. (n.d.). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. Retrieved from [Link]

• ResearchGate. (2013, September). Forced Degradation Studies to Assess the Stability of Drugs and Products. Retrieved from [Link]

Sources

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• 2. waters.com [waters.com]
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• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ijtsrd.com [ijtsrd.com]
• 8. irjpms.com [irjpms.com]
• 9. researchgate.net [researchgate.net]

Application Notes & Protocols: (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine (HALS-EtOBn) in Polymer Stabilization

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Abstract

This document provides a comprehensive technical guide for researchers, scientists, and formulation chemists on the application of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, hereafter designated as HALS-EtOBn , for the stabilization of polymeric materials. As a novel N-substituted Hindered Amine Light Stabilizer (HALS), HALS-EtOBn offers a sophisticated mechanism for mitigating polymer degradation induced by photo-oxidative and thermal stressors. This guide elucidates the underlying stabilization mechanism, details its potential applications, and provides robust, step-by-step protocols for its incorporation and performance evaluation in polymer matrices.

Introduction: The Challenge of Polymer Degradation

Polymers are susceptible to degradation from environmental factors, primarily ultraviolet (UV) radiation and heat. This degradation manifests as undesirable changes in material properties, including discoloration (yellowing), loss of gloss, cracking, and a reduction in mechanical strength, ultimately leading to product failure.[1] The degradation process is primarily driven by the formation of free radicals within the polymer matrix, which initiate a cascade of oxidative chain reactions.[2]

Hindered Amine Light Stabilizers (HALS) are a class of additives designed to protect polymers from such degradation.[3] Unlike UV absorbers, which function by absorbing UV radiation, HALS operate by scavenging the free radicals that are responsible for the degradation.[1] This guide focuses on HALS-EtOBn, a derivative of the foundational 2,2,6,6-tetramethylpiperidine structure. The incorporation of a 2-ethoxy-benzyl group on the hindered amine nitrogen is hypothesized to enhance performance by potentially improving polymer compatibility, increasing thermal stability, and reducing volatility compared to traditional HALS.

Mechanism of Action: The Regenerative Denisov Cycle

HALS-EtOBn protects polymers through a regenerative, catalytic process known as the Denisov Cycle.[2][4] This cycle allows a single HALS molecule to neutralize multiple free radicals, accounting for their high efficiency and long-term performance. The process does not rely on the absorption of UV light but on chemical interception of radical species.[1][2]

The key steps are:

• Activation: The parent hindered amine ( >N-R ) is oxidized to a stable nitroxyl radical ( >N-O• ) by polymer peroxy radicals (POO•) or other oxidative species generated during initial degradation.

• Radical Trapping: The nitroxyl radical is a highly efficient scavenger. It traps polymer alkyl radicals (P•), forming a non-radical amino-ether species ( >N-O-P ).

• Regeneration: This amino-ether can then react with another polymer peroxy radical (POO•), which regenerates the nitroxyl radical ( >N-O• ) and forms a stable, non-radical peroxide product.

This cyclic process continuously removes the key radical intermediates of polymer degradation, thereby inhibiting the chain reaction of oxidation.[5]

Caption: The Denisov Cycle for HALS-mediated polymer stabilization.

Potential Application Areas

The structure of HALS-EtOBn suggests its efficacy in a wide range of polymer systems where long-term light and thermal stability are critical.

• Polyolefins (Polypropylene, Polyethylene): These polymers are widely used in outdoor applications (e.g., automotive parts, stadium seating, agricultural films) and are highly susceptible to photo-oxidation. HALS are the primary stabilizers for these systems.[6]

• Polyurethanes (Coatings, Foams, Elastomers): Used in automotive coatings and flexible foams, polyurethanes can yellow and lose mechanical properties upon UV exposure. The liquid nature of some HALS and good compatibility are key in these systems.

• Styrenics (ABS, ASA): Commonly used in housings for electronics and appliances, these polymers require stabilization to maintain their color and impact strength.

• Adhesives and Sealants: To ensure long-term bond strength and integrity, especially in construction and automotive applications, stabilization against environmental factors is crucial.

Experimental Protocols

The following protocols provide a framework for incorporating HALS-EtOBn into a polymer matrix and evaluating its performance. Polypropylene (PP) is used as a representative substrate.

Protocol 1: Incorporation of HALS-EtOBn into Polypropylene via Melt Compounding

This protocol describes the preparation of stabilized polymer samples for subsequent testing.

Objective: To achieve a homogeneous dispersion of HALS-EtOBn in a polypropylene matrix.

Materials & Equipment:

• Polypropylene (PP) powder or pellets (homopolymer or copolymer grade)

• HALS-EtOBn

• Co-rotating twin-screw extruder

• Strand pelletizer

• Injection molding machine

• Analytical balance

Procedure:

• Drying: Dry the PP resin in a vacuum oven at 80°C for at least 4 hours to remove residual moisture.

• Pre-blending: Accurately weigh the PP resin and the desired amount of HALS-EtOBn. Typical loading levels range from 0.1% to 1.0% by weight. Create a physical pre-blend by tumble mixing the components for 15-20 minutes to ensure a uniform feed.

• Extrusion:

  • Set the extruder temperature profile appropriate for the PP grade (e.g., 180°C to 220°C from feed zone to die).

  • Feed the pre-blend into the extruder at a constant rate. The melt compounding process will ensure intimate mixing of the HALS-EtOBn within the polymer melt.

  • The extruded polymer strands are cooled in a water bath and then cut into pellets using a pelletizer.

• Sample Preparation:

  • Dry the compounded pellets at 80°C for 4 hours.

  • Using an injection molding machine, produce standardized test specimens (e.g., tensile bars, color plaques) as required by ASTM or ISO standards.

• Control Sample: Prepare a control batch of PP without any HALS-EtOBn using the exact same processing conditions.

Protocol 2: Evaluation of Photostability via Accelerated Weathering

This protocol uses a Xenon Arc apparatus to simulate the damaging effects of full-spectrum sunlight and moisture.

Objective: To quantify the ability of HALS-EtOBn to prevent polymer degradation upon exposure to simulated sunlight.

Standard: Based on ASTM G155 "Standard Practice for Operating Xenon Arc Lamp Apparatus for Exposure of Materials".[7]

Materials & Equipment:

• Xenon arc weathering chamber[8]

• Spectrophotometer or colorimeter

• Gloss meter

• Universal testing machine (for tensile properties)

• Test plaques (control and HALS-stabilized) from Protocol 1

Procedure:

• Initial Measurements: Before exposure, measure the initial color (CIE Lab*), gloss (at 60°), and mechanical properties (tensile strength, elongation at break) of both control and stabilized samples.

• Exposure Conditions:

  • Mount the samples in the xenon arc chamber.

  • Set the test parameters according to a relevant cycle in ASTM G155. A common cycle for polyolefins involves:

    • Light Source: Continuous light from a filtered xenon arc lamp.

    • Irradiance: 0.55 W/m² at 340 nm.

    • Temperature: 65°C Black Panel Temperature.

    • Moisture: 18 minutes of water spray every 2 hours (102 minutes light, 18 minutes light + water spray).

    • Relative Humidity: 50%.

• Periodic Evaluation:

  • Remove the samples from the chamber at predetermined intervals (e.g., 500, 1000, 1500, 2000 hours).

  • At each interval, re-measure the color, gloss, and mechanical properties.

• Data Analysis:

  • Calculate the total color change (ΔE*) for each sample at each interval.

  • Calculate the percent retention of gloss and mechanical properties compared to the initial values.

  • Plot these metrics against exposure time to compare the performance of the stabilized samples versus the control.

Protocol 3: Evaluation of Thermal-Oxidative Stability

This section describes two key methods for assessing thermal stability: Thermogravimetric Analysis (TGA) and Oxidative Induction Time (OIT).

Objective: To determine the effect of HALS-EtOBn on the polymer's resistance to thermal degradation.

3A: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, indicating the onset of thermal degradation.[9][10]

Equipment: Thermogravimetric Analyzer.

Procedure:

• Place a small, known mass (5-10 mg) of the polymer sample (control or stabilized pellets) into a TGA pan.

• Heat the sample from ambient temperature to 600°C at a constant rate (e.g., 10°C/min).

• Perform the analysis under both an inert atmosphere (Nitrogen) and an oxidative atmosphere (Air).[9]

• Data Analysis: Record the temperature at which 5% mass loss occurs (Td5%). A higher Td5% in the stabilized sample, particularly in air, indicates improved thermal stability.[11]

3B: Oxidative Induction Time (OIT) by DSC

OIT is a relative measure of a material's resistance to oxidation at an elevated temperature.[12][13] A longer OIT indicates better stabilization.

Standard: Based on ASTM D3895 "Standard Test Method for Oxidative-Induction Time of Polyolefins by Differential Scanning Calorimetry".[14]

Equipment: Differential Scanning Calorimeter (DSC).

Procedure:

• Place a small sample (5-10 mg) of the polymer into an open aluminum DSC pan.

• Place the pan in the DSC cell.

• Heat the sample to a set isothermal temperature (e.g., 200°C for PP) under a nitrogen purge.

• Once the temperature stabilizes, switch the purge gas from nitrogen to oxygen.

• Continue to hold the sample at the isothermal temperature until an exothermic peak, indicating the onset of oxidation, is observed.

• Data Analysis: The OIT is the time from the introduction of oxygen to the onset of the exothermic oxidation peak.[15]

Data Presentation & Visualization

Clear data presentation is crucial for interpreting results. The following tables provide templates for organizing the data obtained from the protocols above.

Data Tables

Table 1: Photostability - Color Change (ΔE*) vs. Xenon Arc Exposure Time

Exposure Time (hours)	ΔE* (Control PP)	ΔE* (PP + 0.5% HALS-EtOBn)
0	0.0	0.0
500	3.5	0.8
1000	8.2	1.5
1500	15.6	2.9

| 2000 | 25.1 (Cracked) | 4.5 |

Table 2: Photostability - Tensile Strength Retention (%) vs. Xenon Arc Exposure Time

Exposure Time (hours)	Tensile Strength Retention (Control PP)	Tensile Strength Retention (PP + 0.5% HALS-EtOBn)
0	100%	100%
500	85%	98%
1000	62%	95%
1500	35%	88%

| 2000 | <10% (Brittle) | 81% |

Table 3: Thermal Stability Summary

Sample	Td5% (°C, in Air) via TGA	OIT (minutes @ 200°C) via DSC
Control PP	285 °C	8 min

| PP + 0.5% HALS-EtOBn | 305 °C | 45 min |

Experimental Workflow Diagram

Caption: Workflow for HALS performance evaluation.

Conclusion

The protocols and methodologies outlined in this document provide a comprehensive framework for evaluating the performance of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine (HALS-EtOBn) as a polymer stabilizer. By systematically assessing its impact on photostability and thermal-oxidative resistance, researchers can effectively quantify its benefits and determine optimal formulations for a variety of demanding applications. The unique N-substituent on HALS-EtOBn presents a promising avenue for achieving superior, long-term durability in polymeric materials.

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Application Notes &amp; Protocols: A Guide to Developing and Implementing Assays for Novel Benzyl-piperidine Compounds

Abstract

The N-benzyl-piperidine (N-BP) scaffold is a cornerstone in modern medicinal chemistry, recognized for its structural flexibility and three-dimensional nature, which makes it a "privileged structure" in drug design.[1][2] Compounds incorporating this motif are prevalent in numerous approved drugs and clinical candidates, targeting a wide array of biological systems, particularly within the central nervous system (CNS).[1][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute a robust series of in vitro assays to characterize the biological activity of novel benzyl-piperidine derivatives. We will move from broad, primary screening to specific, mechanism-of-action studies, ensuring a logical and efficient pipeline for compound evaluation. The protocols herein are presented with detailed, step-by-step instructions, scientific rationale for key experimental choices, and integrated validation checkpoints to ensure data integrity and reproducibility.

The Pharmacological Landscape of Benzyl-piperidines

The versatility of the benzyl-piperidine motif allows it to interact with a diverse set of biological targets. This structural feature provides crucial cation-π interactions with target proteins and serves as a platform for optimizing stereochemistry to fine-tune efficacy and toxicity.[1][2] A thorough understanding of this landscape is critical for designing an effective assay strategy.

Key biological targets frequently modulated by benzyl-piperidine compounds include:

• G-Protein Coupled Receptors (GPCRs): This is the largest family of cell surface receptors and a major focus for drug discovery.[4] Benzyl-piperidines have shown significant activity at:

  • Sigma (σ) Receptors: Particularly the σ1 and σ2 subtypes, which are implicated in various CNS disorders.[3][5]

  • Dopaminergic & Serotonergic Receptors: Many antipsychotic and neurological drugs containing the benzoylpiperidine moiety target D1, D2, and 5-HT2A receptors.[6]

• Monoamine Transporters: These transporters regulate neurotransmitter levels in the synaptic cleft. Benzyl-piperidine derivatives often show potent inhibitory activity at the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).[7][8][9]

• Enzymes: Acetylcholinesterase (AChE) is a key target for this class of compounds, particularly in the context of Alzheimer's disease treatment.[2][10]

A Tiered Strategy for Compound Characterization

A systematic, tiered approach is essential for efficiently screening novel compounds, minimizing cost, and generating a comprehensive pharmacological profile. This strategy progresses from broad, high-throughput screens to more complex, low-throughput mechanistic studies.

Figure 1. Tiered Assay Cascade for Compound Evaluation.

Detailed Application Notes and Protocols

This section provides validated, step-by-step protocols for key assays relevant to the benzyl-piperidine class.

Target-Based Binding Assay: Sigma-1 Receptor

Principle: This competitive radioligand binding assay quantifies the affinity of a test compound for the Sigma-1 receptor (S1R).[5] It measures the ability of the unlabeled test compound to displace a known, high-affinity radioligand ([³H]-(+)-pentazocine) from the receptor. The amount of bound radioactivity is inversely proportional to the binding affinity of the test compound.[11][12]

Materials & Reagents:

• Membrane Preparation: Guinea pig brain membranes (a rich source of S1R) or membranes from cells overexpressing human S1R.

• Radioligand: [³H]-(+)-pentazocine (Specific Activity: ~34 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl, pH 8.0.

• Non-Specific Binding Control: Haloperidol (10 µM final concentration).

• Test Compounds: Novel benzyl-piperidine derivatives dissolved in DMSO.

• Filtration System: Glass fiber filters (e.g., GF/B or GF/C), pre-soaked in 0.5% polyethyleneimine (PEI) to reduce non-specific binding.

• Scintillation Cocktail & Counter.

• 96-well Plates.

• Compound Plating: Prepare serial dilutions of test compounds in DMSO. In a 96-well plate, add 2 µL of the compound dilutions. For total binding wells, add 2 µL of DMSO. For non-specific binding wells, add 2 µL of 10 µM Haloperidol.

• Reaction Mix Preparation: Prepare a master mix containing the assay buffer, [³H]-(+)-pentazocine (to a final concentration of ~5 nM), and the membrane preparation (~100-300 µg protein per well).[13]

• Incubation: Add 198 µL of the reaction mix to each well of the compound plate. Seal the plate and incubate at 25°C for 120 minutes with gentle agitation to reach equilibrium.

• Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well through the pre-soaked glass fiber filter mat using a cell harvester.

• Washing: Wash the filters three times with 3 mL of ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filter discs into scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate in the dark for at least 4 hours.

• Counting: Measure the radioactivity (disintegrations per minute, DPM) in each vial using a liquid scintillation counter.

Data Analysis:

• Calculate the percent inhibition for each compound concentration relative to the total and non-specific binding controls.

• Plot percent inhibition versus the log of the compound concentration.

• Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value.

• Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Parameter	Typical Value/Range	Purpose
Radioligand ([³H]-(+)-pentazocine)	~5 nM	Probes the S1R binding site. Concentration is near the Kd for good signal.
Membrane Protein	100-300 µ g/well	Provides the source of the target receptor.
Incubation Time	120 minutes @ 25°C	Allows the binding reaction to reach equilibrium.
Non-Specific Control	10 µM Haloperidol	Defines the amount of radioligand binding to non-receptor components.

Enzyme Inhibition Assay: Acetylcholinesterase (AChE)

Principle: This colorimetric assay is based on the Ellman method.[10] AChE hydrolyzes the substrate acetylthiocholine to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored compound, 5-thio-2-nitrobenzoic acid (TNB), which is measured spectrophotometrically at 412 nm.[14][15] An inhibitor of AChE will reduce the rate of this color change. This assay is suitable for high-throughput screening.[16][17]

Materials & Reagents:

• Enzyme: Purified human recombinant AChE or electric eel AChE.

• Substrate: Acetylthiocholine Iodide.

• Chromogen: DTNB.

• Assay Buffer: 100 mM Sodium Phosphate Buffer, pH 8.0.

• Positive Control Inhibitor: Donepezil or Galantamine.

• Test Compounds: Dissolved in DMSO.

• 96-well Clear, Flat-Bottom Plates.

• Microplate Reader.

• Compound & Enzyme Plating: To each well of a 96-well plate, add:

  • 140 µL of Assay Buffer.

  • 20 µL of DTNB solution.

  • 20 µL of test compound dilution (or positive control/vehicle).

  • 10 µL of AChE enzyme solution.

• Pre-incubation: Mix gently and incubate the plate at 25°C for 15 minutes to allow the compounds to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding 10 µL of the acetylthiocholine substrate to all wells.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the absorbance at 412 nm every minute for 10-20 minutes at 25°C.

• Data Analysis:

  • Calculate the rate of reaction (V = ΔAbsorbance/Δtime) for each well.

  • Determine the percent inhibition for each compound concentration: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100.

  • Plot percent inhibition versus the log of the compound concentration and fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.

Cell-Based Functional Assay: Gq-Coupled GPCR Calcium Mobilization

Principle: Many GPCRs, upon activation by a ligand (agonist), couple to the Gαq protein subunit. This activates phospholipase C (PLC), which in turn generates inositol triphosphate (IP3).[18] IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺) into the cytoplasm.[19] This transient increase in intracellular Ca²⁺ can be measured using a calcium-sensitive fluorescent dye. This assay can identify agonists (which trigger a signal), antagonists (which block the signal from a known agonist), and allosteric modulators.[20][21]

Figure 2. Signaling Pathway for a Gq-Coupled GPCR.

Materials & Reagents:

• Cells: A cell line (e.g., HEK293, CHO) stably or transiently expressing the GPCR of interest.

• Culture Medium: DMEM or appropriate medium supplemented with 10% FBS.

• Assay Plate: Black-walled, clear-bottom 96-well or 384-well plates, coated with Poly-D-Lysine if necessary for cell adherence.

• Calcium-Sensitive Dye: Fluo-4 AM, Calcium-5, or equivalent "no-wash" dye kit.

• Probenecid: An anion-transport inhibitor required for some cell lines to prevent dye leakage.[19]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Agonist/Antagonist Controls.

• Fluorescence Plate Reader: Equipped with injectors and capable of kinetic reads (e.g., FLIPR, FlexStation).[19][22]

• Cell Plating: Seed cells into the black-walled microplate at a density that will yield a 90-100% confluent monolayer on the day of the assay (e.g., 20,000-50,000 cells/well). Incubate overnight at 37°C, 5% CO₂.[19]

• Dye Loading: The next day, remove the culture medium. Add 100 µL of the calcium dye loading solution (prepared in assay buffer, often containing probenecid) to each well.

• Incubation: Incubate the plate for 45-60 minutes at 37°C, followed by 15-30 minutes at room temperature, protected from light. This allows the dye to enter the cells and be de-esterified into its active, calcium-sensitive form.[23]

• Compound Plate Preparation: In a separate plate, prepare 4X or 5X final concentrations of your test compounds (and controls) in assay buffer.

• Measurement: Place both the cell plate and the compound plate into the fluorescence plate reader.

  • Set the instrument to record fluorescence (e.g., Ex: 494 nm, Em: 516 nm for Fluo-4).

  • Establish a stable baseline reading for 10-20 seconds.

  • The instrument then injects a specific volume (e.g., 25 µL of 4X compound) from the compound plate into the cell plate.

  • Continue recording the fluorescence signal kinetically for 90-180 seconds to capture the transient calcium peak.

• Data Analysis:

  • For Agonists: The response is typically quantified as the peak fluorescence intensity minus the baseline reading. Plot the response versus log[agonist] and fit to a sigmoidal curve to determine the EC₅₀ and Emax.

  • For Antagonists: Pre-incubate cells with the antagonist compounds for 15-30 minutes before adding a known agonist at its EC₈₀ concentration. The antagonist's potency (IC₅₀) is determined by its ability to inhibit the agonist's response.

Figure 3. Experimental Workflow for a Calcium Mobilization Assay.

General Cytotoxicity Assay: MTT

Principle: The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[24][25] In viable, metabolically active cells, mitochondrial NAD(P)H-dependent cellular oxidoreductase enzymes reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into an insoluble purple formazan product.[26][27] The formazan crystals are then solubilized, and the absorbance of the resulting solution is measured, which is directly proportional to the number of living cells.[24]

Materials & Reagents:

• Cells: Any relevant cell line (e.g., HepG2 for liver toxicity, or the cell line used in functional assays).

• Culture Medium: Appropriate for the cell line.

• MTT Reagent: 5 mg/mL MTT in sterile PBS, filter-sterilized and protected from light.[26]

• Solubilization Solution: DMSO or a solution of 10% SDS in 0.01 M HCl.

• 96-well Clear, Flat-Bottom Plates.

• Multi-channel Pipettor, Microplate Reader.

• Cell Plating & Treatment: Seed cells in a 96-well plate (e.g., 5,000-10,000 cells/well) in 100 µL of medium and allow them to attach overnight. The next day, remove the medium and add 100 µL of fresh medium containing serial dilutions of the test compounds. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[28]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will produce purple formazan crystals.

• Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100 µL of solubilization solution (e.g., DMSO) to each well.

• Measurement: Place the plate on an orbital shaker for 15 minutes to ensure all crystals are fully dissolved.[26] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.[26]

• Data Analysis:

  • Calculate the percent viability for each treatment: % Viability = (Abs_treated / Abs_vehicle_control) * 100.

  • Plot percent viability versus the log of compound concentration and use non-linear regression to determine the CC₅₀ (cytotoxic concentration 50%).

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Application Note &amp; Protocols: A Comprehensive Framework for Evaluating the Antioxidant Properties of Hindered Amines

Introduction: Beyond Polymer Stabilization

Hindered Amine Light Stabilizers (HALS), or more broadly, Hindered Amine Stabilizers (HAS), are a class of compounds renowned for their exceptional ability to protect polymeric materials from photo-oxidative and thermal degradation.[1][2][3] Their primary application lies in extending the service life of plastics, coatings, and other materials by preventing embrittlement, discoloration, and loss of mechanical properties.[2] Unlike UV absorbers that physically block ultraviolet light, hindered amines operate through a unique and highly efficient chemical mechanism: scavenging harmful free radicals.[4]

This potent radical-scavenging capability is, by definition, a form of antioxidant action. While their efficacy in polymers is well-established, there is growing interest in characterizing this antioxidant activity for broader applications, including potential roles in biological systems or as novel stabilizing agents in complex formulations.[5][6]

This guide provides a robust experimental framework for evaluating the antioxidant properties of hindered amines. We will delve into the causality behind experimental design, moving beyond mere procedural lists to offer a self-validating system for generating reliable and reproducible data. We will explore the core mechanism of hindered amines and detail the application of key in vitro assays—DPPH, ABTS, and ORAC—explaining their suitability and inherent considerations for this specific class of molecules.

The Core Mechanism: Catalytic Radical Scavenging via the Denisov Cycle

The remarkable longevity and effectiveness of hindered amines stem from a regenerative catalytic process known as the Denisov Cycle.[1][7] In this cycle, the hindered amine is not consumed but is regenerated, allowing a single molecule to neutralize numerous free radicals.[1] This provides a significant advantage over traditional, stoichiometric antioxidants. The cycle is a complex, multi-step process that effectively interrupts the chain reactions of oxidation.

The key steps are:

• Oxidation of the Amine: The secondary amine group of the HALS molecule is oxidized by a peroxy radical (ROO•), forming a stable nitroxyl radical (>N-O•).[5]

• Scavenging Alkyl Radicals: This nitroxyl radical is a highly efficient scavenger of alkyl radicals (R•), forming an amino ether.

• Regeneration: The amino ether can then react with another peroxy radical (ROO•) to regenerate the nitroxyl radical and produce a non-radical, stable product. This allows the cycle to continue.

This continuous, regenerative loop is the foundation of their powerful stabilizing and antioxidant effects.

Caption: The regenerative Denisov Cycle.

Rationale for Assay Selection: A Multi-Faceted Approach

No single assay can fully capture the antioxidant profile of a compound. A comprehensive evaluation requires a panel of methods that probe different aspects of antioxidant activity. Antioxidant assays are broadly categorized based on their mechanism: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[8][9]

• HAT-based assays: Measure the ability of an antioxidant to quench free radicals by donating a hydrogen atom. The Oxygen Radical Absorbance Capacity (ORAC) assay is a prime example.[8]

• SET-based assays: Determine the capacity of an antioxidant to transfer one electron to reduce an oxidant, which includes free radicals, cations, or metal ions.[9] The 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays operate primarily through this mechanism.[8]

For hindered amines, whose action is centered on radical scavenging, the DPPH, ABTS, and ORAC assays provide a robust and complementary toolkit.

• DPPH Assay: Excellent for initial screening due to its simplicity and the stability of the DPPH radical.[10] However, the bulky DPPH molecule may experience steric hindrance when reacting with the sterically hindered amine, potentially leading to slower reaction kinetics or an underestimation of activity.[11]

• ABTS Assay: Utilizes the ABTS radical cation (ABTS•+), which is less sterically hindered than DPPH. It is also soluble in both aqueous and organic media, offering greater flexibility for testing compounds with varying solubilities.[12]

• ORAC Assay: This is a kinetic (HAT-based) assay that measures the inhibition of the oxidation of a fluorescent probe over time by peroxyl radicals, which are biologically relevant.[13][14] This method may better reflect the catalytic, time-dependent scavenging action of the Denisov cycle compared to endpoint assays like DPPH and ABTS.[15]

Using this panel allows for a more complete picture, mitigating the limitations of any single method.[16]

Experimental Workflow and Protocols

A systematic approach is crucial for obtaining reliable data. The general workflow involves preparing the necessary reagents and sample dilutions, running the assays in parallel, and analyzing the data to determine key antioxidant metrics.

Caption: General Experimental Workflow.

Protocol 1: DPPH Radical Scavenging Assay

Principle: The stable DPPH free radical has a deep purple color with a maximum absorbance around 517 nm.[17] When an antioxidant donates a hydrogen atom or electron, the DPPH is reduced to a pale yellow hydrazine, causing the absorbance to decrease.[10][17] The degree of discoloration is proportional to the scavenging activity.[17]

Materials and Reagents:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Hindered Amine Test Compound

• Positive Control: Trolox or Ascorbic Acid

• Solvent: Methanol or Ethanol (ACS grade or higher)

• 96-well microplate

• Microplate reader

• Calibrated micropipettes

Procedure:

• Preparation of DPPH Stock Solution (0.1 mM): Dissolve ~3.94 mg of DPPH in 100 mL of methanol. Wrap the container in aluminum foil and store it in the dark, as DPPH is light-sensitive. Prepare this solution fresh.[17]

• Preparation of Sample and Standard Solutions:

  • Prepare a 1 mg/mL stock solution of the hindered amine in the chosen solvent.

  • Perform serial dilutions to create a range of working concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).[17]

  • Prepare a similar concentration range for the positive control (Trolox).

• Assay Setup (in a 96-well plate):

  • Test Wells: 100 µL of each hindered amine dilution + 100 µL of DPPH solution.

  • Positive Control Wells: 100 µL of each Trolox dilution + 100 µL of DPPH solution.

  • Negative Control: 100 µL of solvent + 100 µL of DPPH solution (represents 0% scavenging).

  • Blank Wells: 100 µL of solvent + 100 µL of solvent (for instrument background).

• Incubation and Measurement:

  • Mix the plate gently and incubate in the dark at room temperature for 30 minutes.[18]

  • Measure the absorbance of all wells at 517 nm using a microplate reader.[19]

Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_Control - Abs_Sample) / Abs_Control] × 100[19]

• Abs_Control: Absorbance of the negative control.

• Abs_Sample: Absorbance of the test compound or standard.

Plot the % Inhibition against the concentration of the hindered amine to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Protocol 2: ABTS Radical Cation Decolorization Assay

Principle: ABTS is oxidized by potassium persulfate to form the ABTS radical cation (ABTS•+), a blue-green chromophore with a maximum absorbance at 734 nm.[12] Antioxidants added to the pre-formed radical solution reduce the ABTS•+, causing a loss of color that is proportional to the antioxidant's activity.

Materials and Reagents:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate (APS)

• Hindered Amine Test Compound

• Positive Control: Trolox

• Solvent: Ultrapure water, Ethanol, or Phosphate Buffer (pH 7.4)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS•+ Stock Solution:

  • Prepare a 7 mM ABTS solution in water.[20]

  • Prepare a 2.45 mM potassium persulfate solution in water.[20]

  • Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to generate the radical cation.[20]

• Preparation of ABTS•+ Working Solution:

  • Before the assay, dilute the ABTS•+ stock solution with the chosen solvent (e.g., ethanol) to an absorbance of 0.700 ± 0.02 at 734 nm.[20] This working solution should be used immediately.

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution and a series of dilutions for the hindered amine and Trolox, as described in the DPPH protocol.

• Assay Setup (in a 96-well plate):

  • Test Wells: 10 µL of each hindered amine dilution + 190 µL of ABTS•+ working solution.

  • Positive Control Wells: 10 µL of each Trolox dilution + 190 µL of ABTS•+ working solution.

  • Negative Control: 10 µL of solvent + 190 µL of ABTS•+ working solution.

  • Blank Wells: 10 µL of solvent + 190 µL of solvent.

• Incubation and Measurement:

  • Mix the plate gently and incubate at room temperature for approximately 6-10 minutes.[21]

  • Measure the absorbance at 734 nm.[20]

Data Analysis: Calculate the percentage of ABTS•+ scavenging activity using the same formula as for the DPPH assay. The results can be expressed as an IC₅₀ value or as Trolox Equivalent Antioxidant Capacity (TEAC). For TEAC, a calibration curve is constructed by plotting the % inhibition of Trolox against its concentration. The TEAC of the sample is then calculated from this curve.

Protocol 3: Oxygen Radical Absorbance Capacity (ORAC) Assay

Principle: This assay measures the decay of a fluorescent probe (fluorescein) after being damaged by peroxyl radicals generated from AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).[14] Antioxidants protect the fluorescent probe by neutralizing the peroxyl radicals, thus preserving the fluorescence signal.[13] The antioxidant capacity is quantified by calculating the area under the fluorescence decay curve (AUC).[13]

Materials and Reagents:

• Fluorescein Sodium Salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

• Hindered Amine Test Compound

• Standard: Trolox

• Assay Buffer: 75 mM Potassium Phosphate Buffer (pH 7.4)

• 96-well black microplate (for fluorescence)

• Fluorescence microplate reader with temperature control and injectors (recommended)

Procedure:

• Preparation of Reagents:

  • Prepare all solutions fresh daily in the 75 mM phosphate buffer.

  • Trolox Standards: Prepare a stock solution and create a series of dilutions (e.g., 12.5 to 200 µM).[15]

  • Sample Solutions: Prepare a series of dilutions of the hindered amine.

  • Fluorescein Solution: Prepare a working solution (e.g., 10 nM).[15]

  • AAPH Solution: Prepare a working solution (e.g., 240 mM).[15] Keep on ice until use.

• Assay Setup (in a 96-well black plate):

  • Add reagents to each well in triplicate:

    • Test Wells: 25 µL of hindered amine dilution + 150 µL of fluorescein solution.

    • Standard Wells: 25 µL of each Trolox dilution + 150 µL of fluorescein solution.[13]

    • Blank Well: 25 µL of buffer + 150 µL of fluorescein solution.[15]

• Incubation and Reaction Initiation:

  • Incubate the plate at 37°C for 30 minutes in the plate reader.[13][14]

  • After incubation, rapidly inject 25 µL of the AAPH solution into each well to start the reaction.[13] This step must be done quickly and consistently for all wells.

• Measurement:

  • Immediately begin kinetic reading of fluorescence every 1-2 minutes for at least 60-90 minutes at 37°C.[13] Use an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm.[15]

Data Analysis:

• Calculate the Area Under the Curve (AUC) for each sample, standard, and blank.

• Calculate the Net AUC for each sample and standard by subtracting the AUC of the blank. Net AUC = AUC_Sample - AUC_Blank[13]

• Plot the Net AUC of the Trolox standards against their concentrations to create a standard curve.

• Determine the ORAC value of the hindered amine samples by comparing their Net AUC to the Trolox standard curve. Results are expressed as µmole of Trolox Equivalents (TE) per gram or mole of the compound.

Data Presentation and Interpretation

For clarity and comparative purposes, the results from all assays should be systematically tabulated.

Parameter	DPPH Assay	ABTS Assay	ORAC Assay
Principle	Single Electron Transfer (SET)	Mixed SET/HAT	Hydrogen Atom Transfer (HAT)
Radical Source	DPPH• (Stable Radical)	ABTS•+ (Radical Cation)	ROO• (Peroxyl Radical)
Measurement	Endpoint Absorbance (~517 nm)	Endpoint Absorbance (~734 nm)	Kinetic Fluorescence (~485/520 nm)
Standard	Trolox / Ascorbic Acid	Trolox	Trolox
Primary Output	% Inhibition, IC₅₀	% Inhibition, IC₅₀, TEAC	µmol Trolox Equivalents (TE)

Interpretation Insights:

• A low IC₅₀ value in the DPPH and ABTS assays indicates high radical scavenging activity.

• A high ORAC value (µmol TE) signifies strong protective capacity against peroxyl radicals.

• Discrepancies between the assays can be informative. For example, a higher relative activity in the ABTS assay compared to the DPPH assay may suggest that steric hindrance plays a role in the compound's reactivity. A strong performance in the ORAC assay highlights efficacy against biologically relevant radicals through a HAT mechanism.

Conclusion

Evaluating the antioxidant properties of hindered amines requires a nuanced approach that acknowledges their unique catalytic mechanism. The use of a complementary panel of assays—DPPH for initial screening, ABTS for a less sterically hindered model, and ORAC for kinetic analysis against peroxyl radicals—provides a comprehensive and robust characterization. By understanding the principles behind each protocol and carefully controlling experimental variables, researchers can generate reliable data to unlock the full potential of these versatile compounds beyond their traditional role as polymer stabilizers.

References

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• Cell Biolabs, Inc. OxiSelect™ Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. [Link]

• Re, R. et al. (2019). ABTS decolorization assay – in vitro antioxidant capacity. protocols.io. [Link]

• BMG Labtech. (2014). Antioxidant potential using ORAC assay. [Link]

• Specialty Chemicals. (2024). Hindered amine light stabilizers. [Link]

• 3V Sigma USA. (2025). The Role of Hindered Amine Light Stabilizers (HALS) in Polymer Durability. [Link]

• Kamiya Biomedical Company. Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. [Link]

• G-Biosciences. ABTS Antioxidant Capacity Assay. [Link]

• G-Biosciences. DPPH Antioxidant Assay. [Link]

• Chirinos Padrón, A. (1988).

• GM Binder. Abts assay protocol pdf. [Link]

• Active Concepts. (2015). Oxygen Radical Absorbance Capacity (ORAC) Assay. [Link]

• Benkhaira, N. et al. (2022). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. ResearchGate. [Link]

• Benkhaira, N. et al. (2022). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. ResearchGate. [Link]

• Oliveira, J. et al. (2024). Antimicrobial properties of hindered amine light stabilizers in polymer coating materials and their mechanism of action. Frontiers in Bioengineering and Biotechnology. [Link]

• Buitrago, D. et al. (2024). A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices. MDPI. [Link]

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• Dagonneau, M. et al. (1982). Sterically Hindered Amines and Nitroxyls as Polymer Stabilizers. Taylor & Francis Online. [Link]

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• Schaich, K.M. et al. (2012). Hurdles and pitfalls in measuring antioxidant efficacy: A critical evaluation of ABTS, DPPH, and ORAC assays. ResearchGate. [Link]

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Application Note &amp; Protocol: Formulation of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine for In Vitro Studies

Introduction

(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is a synthetic small molecule featuring a substituted benzyl group and a sterically hindered tetramethylpiperidine moiety. The successful application of this and similar research compounds in in vitro settings—ranging from cell-based functional assays to biochemical screens—is fundamentally dependent on a robust and reproducible formulation strategy. Compounds with structural features suggesting high lipophilicity and low aqueous solubility present a significant challenge, as poor formulation can lead to precipitation, inaccurate concentration determination, and ultimately, artifactual or misleading biological data.[1][2]

This guide provides a comprehensive framework for the solubilization, preparation, and validation of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine formulations. The protocols herein are designed to ensure scientific integrity by addressing critical variables such as solvent effects, cytotoxicity, and the impact of biological matrices like serum. By explaining the causality behind each step, these guidelines empower researchers to generate reliable and translatable in vitro data.

Compound Properties & Pre-Formulation Rationale

A thorough understanding of a compound's physicochemical properties is the cornerstone of a rational formulation strategy. While empirical data for this specific molecule is not widely published, its structure provides critical clues for an effective approach.

Structural Analysis and Predicted Behavior:

• Lipophilicity: The presence of a benzyl ring, an ethoxy group, and a tetramethyl-substituted piperidine ring suggests the molecule is predominantly non-polar and lipophilic. Lipophilic compounds typically exhibit poor solubility in aqueous media, such as cell culture medium or assay buffers.

• Basic Amine Group: The secondary amine is a basic center. While this may offer some potential for pH-dependent solubilization in acidic aqueous solutions, this is often impractical for physiological cell culture conditions (pH 7.2-7.4), where the compound is likely to be in its less soluble, free-base form.

• Formulation Imperative: Given these characteristics, a "solubilize first" strategy using a strong, water-miscible organic solvent is necessary to create a high-concentration stock solution before dilution into aqueous assay media.[3] Dimethyl sulfoxide (DMSO) is the industry-standard solvent for this purpose due to its powerful solubilizing capacity and relatively low toxicity to most cell lines at low concentrations.[4][5]

Table 1: Physicochemical Data for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Parameter	Value	Source
Molecular Formula	C₁₈H₃₀N₂O	[6]
Molecular Weight	290.44 g/mol	[6]
Predicted State	Solid or viscous oil	Inferred
Predicted Solubility	Poor in water; soluble in organic solvents like DMSO, Ethanol	Inferred from structure

Protocol for High-Concentration Stock Solution Preparation

The primary objective is to create a concentrated, stable, and accurate stock solution that can be easily diluted for various experiments. A 10 mM stock in 100% DMSO is a standard starting point.

Step-by-Step Protocol: 10 mM Stock in DMSO

• Calculation: Determine the mass of the compound required. For 1 mL of a 10 mM stock solution:

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L × 0.001 L × 290.44 g/mol × 1000 mg/g = 2.90 mg

• Weighing: Using a calibrated analytical balance, accurately weigh 2.90 mg of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. If the amount is very small and difficult to weigh, it is recommended to dissolve the entire contents of the vial in a calculated volume of solvent.[7]

• Dissolution:

  • Transfer the weighed compound into a sterile, conical microcentrifuge tube or an amber glass vial.

  • Add 1.0 mL of high-purity, anhydrous DMSO.[4]

  • Gently vortex the tube for 1-2 minutes until the compound is completely dissolved.[4] Visual inspection against a light source is crucial to ensure no particulates remain.

  • Causality Check: If the compound does not readily dissolve, this indicates strong crystal lattice energy or aggregation. Use a brief (5-10 minute) sonication in a water bath to break up particulates. Gentle warming (e.g., 37°C for 10-15 minutes) can also be effective, but should be used cautiously as heat may degrade sensitive compounds.[4][7]

• Storage:

  • Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

  • Causality Check: Aliquoting is critical to prevent degradation and contamination from repeated freeze-thaw cycles and to maintain the integrity of the stock, as DMSO is hygroscopic (absorbs water from the air).[4]

  • Store aliquots at -20°C for short-term storage (up to 6 months) or -80°C for long-term storage (up to 1 year).[8]

Caption: Workflow for preparing a 10 mM stock solution.

Protocol for Working Solution & Dose-Response Series

Precipitation upon dilution into aqueous media is the most common failure point for lipophilic compounds. A stepwise dilution strategy is essential to prevent this.

Step-by-Step Protocol: Serial Dilution

• Intermediate Dilutions in 100% DMSO: Perform serial dilutions of the high-concentration stock in 100% DMSO first. This maintains the compound in a solubilized state before the final aqueous dilution.[4]

  • Example: To prepare a 100 µM working solution from a 10 mM stock for a final assay volume with 0.1% DMSO:

    • Prepare a 100X intermediate stock (e.g., 1 mM) by diluting the 10 mM stock 1:10 in 100% DMSO (e.g., 5 µL of 10 mM stock + 45 µL of DMSO).

    • Prepare a dose-response curve (e.g., 2-fold dilutions) from this 1 mM intermediate stock, still using 100% DMSO as the diluent.

• Final Dilution into Assay Medium: Add the DMSO-solubilized compound to the final assay medium (e.g., cell culture medium).

  • To achieve a final concentration of 10 µM with 0.1% DMSO, add 1 µL of the 1 mM DMSO stock to 999 µL of assay medium.

  • To achieve a final concentration of 1 µM with 0.1% DMSO, add 1 µL of the 100 µM DMSO stock to 999 µL of assay medium.

  • Causality Check: This large dilution factor (e.g., 1:100 or 1:1000) ensures that the DMSO concentration remains low and that the compound disperses rapidly into the aqueous phase, minimizing the risk of precipitation.[9]

• Vehicle Control: The vehicle control is the most important control in the experiment. It consists of assay medium containing the same final concentration of DMSO as the compound-treated wells, but without the compound.[10] This allows for the unequivocal attribution of any observed biological effect to the compound itself, rather than the solvent.[11]

Table 2: Recommended Final DMSO Concentrations in Assays

Assay Type	Recommended Final DMSO (%)	Rationale	Source(s)
General Cell-Based Assays	≤ 0.5%	Well-tolerated by most immortalized cell lines without significant cytotoxicity.	[4][12]
Primary or Sensitive Cells	≤ 0.1%	Primary cells are more sensitive to solvent toxicity.	[4][13]
Biochemical/Enzyme Assays	≤ 1.0%	Higher concentrations may be tolerated but can interfere with protein function.	[4]

Essential Validation Protocols for Scientific Integrity

Before proceeding with functional assays, two validation steps are crucial: assessing the compound's intrinsic cytotoxicity and understanding its interaction with serum proteins.

Protocol: Cytotoxicity Assessment

This protocol determines the concentration range at which the compound is toxic to the cells, establishing a safe window for subsequent experiments. A lactate dehydrogenase (LDH) release assay is a reliable method that measures plasma membrane damage.[14]

• Cell Plating: Seed cells in a 96-well plate at a density appropriate for a 24-48 hour incubation and allow them to adhere overnight.

• Controls Setup:

  • Medium Background Control: Wells with culture medium only (no cells).

  • Vehicle Control (Spontaneous Release): Cells treated with the same final DMSO concentration as the highest dose of the compound.[15]

  • Maximum Release Control: Cells treated with a lysis buffer (provided in LDH assay kits) to induce 100% cell death.[15]

• Compound Treatment: Prepare a serial dilution of the compound in culture medium as described in Section 3. Treat cells for the intended duration of your functional assay (e.g., 24, 48, or 72 hours).

• LDH Measurement: Follow the manufacturer's protocol for the chosen LDH cytotoxicity kit. This typically involves transferring a small aliquot of the cell culture supernatant to a new plate and adding a reaction mixture that measures LDH activity via a colorimetric or fluorescent readout.

• Calculation:

  • Correct all values by subtracting the Medium Background absorbance.

  • Calculate Percent Cytotoxicity = [ (Compound-Treated LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release) ] × 100

Caption: Workflow for a standard LDH cytotoxicity assay.

Protocol: Assessing Impact of Serum Protein Binding via IC₅₀ Shift

For lipophilic compounds, binding to serum proteins (like albumin in Fetal Bovine Serum) can sequester the compound, drastically reducing the free concentration available to act on cells.[16][17] An IC₅₀ shift assay provides a straightforward method to estimate this effect.[18]

• Assay Prerequisite: This protocol requires a functional or phenotypic assay where the compound produces a dose-dependent effect, allowing for the calculation of an IC₅₀ value (the concentration that produces 50% of the maximal response).

• Experimental Setup: Run the functional assay under two parallel conditions:

  • Condition A (Low Serum): Use assay medium with very low serum (e.g., 0.5% FBS) or in a serum-free formulation if possible.

  • Condition B (High Serum): Use assay medium with standard serum concentration (e.g., 10% FBS).

• Dose-Response: In both conditions, treat the cells with an identical, full dose-response range of the compound.

• Data Analysis:

  • Generate dose-response curves for both conditions and calculate the IC₅₀ value for each.

  • IC₅₀ Shift: The ratio of the IC₅₀ in high serum to the IC₅₀ in low serum (IC₅₀ (10% FBS) / IC₅₀ (0.5% FBS)) indicates the magnitude of the serum effect. A large shift (e.g., >5-fold) suggests significant protein binding.

  • Causality Check: This shift occurs because a much higher total concentration of the compound is needed in the high-serum condition to achieve the same free concentration—and thus the same biological effect—as in the low-serum condition.[18][19]

Caption: Logic of serum protein binding causing an IC₅₀ shift.

References

• Copeland, R. A., et al. (2004). A simple method for predicting serum protein binding of compounds from IC(50) shift analysis for in vitro assays. Bioorganic & Medicinal Chemistry Letters, 14(9), 2309-2312. Available at: [Link]

• Bench-Top Science. (n.d.). Cytotoxicity Assays | Life Science Applications. Retrieved from [Link]

• Kar, S., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology, 84. Available at: [Link]

• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]

• NorthEast BioLab. (n.d.). Cell Cytotoxicity Assay, Cell Toxicity Assay. Retrieved from [Link]

• BioIVT. (n.d.). Plasma Protein Binding Assay. Retrieved from [Link]

• Quora. (2018). How to make a stock solution of a substance in DMSO. Retrieved from [Link]

• ResearchGate. (2016). How do I make a stock solution of a substance in DMSO? Retrieved from [Link]

• Musther, H., et al. (2014). Deriving protein binding‐corrected chemical concentrations for in vitro testing. Clinical and Translational Science, 7(1), 68-76. Available at: [Link]

• Riss, T. L., & Moravec, R. A. (2004). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at: [Link]

• Xtalks. (2017). Formulation Selection and in-vitro Screening for Oral Bioavailability Enhancement. Retrieved from [Link]

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• Symmetric. (2024). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. Retrieved from [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• Araceli Biosciences. (2020). Controlling your High Content Assays. Retrieved from [Link]

• ResearchGate. (2021). Formulation strategies for poorly soluble drugs. Retrieved from [Link]

• Premier Consulting. (n.d.). Drug Formulation: Lipophilic Compound Q&A. Retrieved from [Link]

• European Medicines Agency. (2010). Formulation of poorly soluble compounds. Retrieved from [Link]

• Boetker, J. P., et al. (2016). Support Tools in Formulation Development for Poorly Soluble Drugs. Journal of Pharmaceutical Sciences, 105(9), 2668-2679. Available at: [Link]

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• 10. Controlling your High Content Assays  - Araceli Biosciences [aracelibio.com]
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• 12. medchemexpress.cn [medchemexpress.cn]
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• 14. Cytotoxicity Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Deriving protein binding‐corrected chemical concentrations for in vitro testing - PMC [pmc.ncbi.nlm.nih.gov]
• 17. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
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• 19. biosystems.physik.uni-muenchen.de [biosystems.physik.uni-muenchen.de]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in the Synthesis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Welcome to the technical support center for the synthesis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges, particularly low yields, in this specific reductive amination reaction. Drawing from established chemical principles and field experience, this document provides in-depth troubleshooting, optimized protocols, and a mechanistic overview to help you successfully synthesize your target compound.

The synthesis is a reductive amination, a cornerstone of medicinal chemistry for C-N bond formation.[1][2] However, the significant steric hindrance posed by the 2,2,6,6-tetramethylpiperidine moiety presents a considerable challenge, often leading to sluggish reactions and diminished yields.[3][4][5][6] This guide will address this core issue head-on.

Part 1: Core Troubleshooting Guide (Q&A Format)

This section addresses the most common issues encountered during the synthesis.

Q1: My reaction shows very little product formation by TLC/LC-MS, with mostly unreacted starting materials. What are the primary causes?

A1: This is the most frequent issue and typically points to a problem in the initial imine formation step, which is severely hampered by the steric bulk of the 2,2,6,6-tetramethyl-piperidin-4-ylamine.

• Potential Cause 1: Ineffective Imine Formation. The equilibrium between the aldehyde/amine and the imine intermediate may heavily favor the starting materials.

  • Solution: The addition of a catalytic amount of a weak acid is crucial. Acetic acid is commonly used to protonate the carbonyl, making it more electrophilic and facilitating the initial nucleophilic attack by the amine.[7]

  • Pro-Tip: Use 0.5 to 1.0 equivalents of glacial acetic acid. While catalytic, using a slightly higher amount can help drive the imine formation. However, avoid strong acids or large excesses, as this can fully protonate the starting amine, rendering it non-nucleophilic.

• Potential Cause 2: Insufficient Reaction Time or Temperature. Sterically hindered reactions are notoriously slow at room temperature.[3]

  • Solution: Increase the reaction time significantly, monitoring every 12-24 hours. Gentle heating to 40-50 °C in a suitable solvent like 1,2-dichloroethane (DCE) can also dramatically accelerate imine formation.

• Potential Cause 3: Presence of Water. Imine formation is a condensation reaction that releases water. Per Le Châtelier's principle, the presence of water in the reaction medium can inhibit the forward reaction.

  • Solution: Use anhydrous solvents and consider adding molecular sieves (3Å or 4Å) to the reaction mixture before adding the reducing agent. This will sequester the water produced and drive the equilibrium toward the imine.

Q2: My main byproduct is 2-ethoxybenzyl alcohol. Why is this happening and how can I prevent it?

A2: The formation of 2-ethoxybenzyl alcohol indicates that your reducing agent is reducing the starting aldehyde before it has a chance to form the imine.[8][9] This is a classic selectivity problem.

• Potential Cause: Non-selective Reducing Agent. Potent hydride donors like sodium borohydride (NaBH₄) can readily reduce aldehydes.[10] If imine formation is slow, the reduction of the aldehyde will be a significant competing pathway.[9]

  • Solution: Switch to a more selective, sterically hindered reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this situation.[1][11][12][13][14] STAB is a milder reductant that preferentially reduces the protonated iminium ion over a neutral aldehyde or ketone.[15] This selectivity is key to success in challenging reductive aminations.

• Procedural Fix:

  • Combine the 2-ethoxybenzaldehyde, 2,2,6,6-tetramethyl-piperidin-4-ylamine, and acetic acid in DCE.

  • Allow the mixture to stir for 1-2 hours at room temperature (or gentle heat) to pre-form the imine. You can monitor its appearance by TLC or LC-MS.

  • Then, add the sodium triacetoxyborohydride in portions. This stepwise approach ensures the imine is present before the reductant is introduced.[8]

Q3: The reaction seems to work, but I'm losing most of my product during silica gel column chromatography. What's going on?

A3: This is a classic purification issue for basic amines. The amine product, being basic, interacts strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel.[16][17] This can lead to significant tailing (streaking) on the column and, in severe cases, irreversible adsorption and loss of product.

• Solution 1: Neutralize the Silica Gel. Before running the column, flush the packed silica gel with a solvent system containing a small amount of a volatile base, such as 1-2% triethylamine (Et₃N) or ammonia in methanol, in your chosen eluent (e.g., hexane/ethyl acetate).[16][18] This deactivates the acidic sites and allows for clean elution of the amine. Also, add this same percentage of base to the mobile phase you use for the separation.

• Solution 2: Use an Alternative Stationary Phase. If product loss is still an issue, switch to a less acidic stationary phase.

  • Basic Alumina: This is a good alternative for the purification of basic compounds.[18][19]

  • Amine-functionalized Silica: These columns are commercially available and are specifically designed for purifying amines, offering excellent separation without the need for mobile phase modifiers.[17][20]

• Solution 3: Acid-Base Extraction. Before chromatography, consider an acid-base workup to remove neutral and acidic impurities.

  • Dissolve the crude reaction mixture in a solvent like ethyl acetate.

  • Extract with dilute acid (e.g., 1M HCl). Your amine product will move to the aqueous layer as the protonated salt.

  • Wash the organic layer to remove starting aldehyde.

  • Basify the aqueous layer with NaOH or NaHCO₃ until pH > 10.

  • Extract your free-based amine product back into an organic solvent (ethyl acetate or DCM).

  • Dry, concentrate, and then purify this enriched material by column chromatography.

Part 2: Optimized Experimental Protocol & Mechanistic Insights

Adherence to a validated protocol is key. The following procedure incorporates the troubleshooting solutions discussed above.

Optimized Synthesis Protocol

• Imine Formation:

  • To a round-bottom flask under an inert atmosphere (N₂ or Argon), add 2,2,6,6-tetramethyl-piperidin-4-ylamine (1.0 eq.), 2-ethoxybenzaldehyde (1.1 eq.), and anhydrous 1,2-dichloroethane (DCE, ~0.1 M).

  • Add glacial acetic acid (1.0 eq.) and stir the mixture at room temperature for 2 hours. Monitor the formation of the imine intermediate by TLC or LC-MS.

• Reduction:

  • Cool the mixture in an ice bath. Add sodium triacetoxyborohydride (STAB) (1.5 eq.) portion-wise over 20 minutes, ensuring the internal temperature does not rise significantly.

  • Remove the ice bath and allow the reaction to stir at room temperature for 24-48 hours. Monitor the consumption of the imine intermediate until completion.

• Workup:

  • Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice more with dichloromethane (DCM).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Prepare a silica gel column pre-treated with an eluent of 98:1:1 Hexane:Ethyl Acetate:Triethylamine.

  • Purify the crude product using a gradient elution, starting with the pre-treatment solvent and gradually increasing the polarity with ethyl acetate.

  • Combine fractions containing the pure product and concentrate under reduced pressure to yield (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.

Reaction Mechanism & Workflow

The synthesis follows a two-stage pathway: acid-catalyzed imine formation, followed by selective hydride reduction.

Caption: Reaction workflow for sterically hindered reductive amination.

Part 3: Troubleshooting Decision Tree & Data Summary

When low yield is observed, a systematic approach is necessary. Use the following flowchart to diagnose the issue.

Caption: Decision tree for troubleshooting low yield.

Table 1: Key Parameter Optimization

Parameter	Standard Condition	Troubleshooting Variation	Rationale for Variation
Reducing Agent	NaBH(OAc)₃ (STAB)	NaBH₃CN	STAB is preferred for its selectivity and safety.[1][12][21] NaBH₃CN is also selective but highly toxic.[9] NaBH₄ is generally not recommended due to its lack of selectivity.[10]
Solvent	1,2-Dichloroethane (DCE)	Dichloromethane (DCM), Tetrahydrofuran (THF)	DCE is preferred for its higher boiling point, allowing for gentle heating.[11][13] THF is another good aprotic option. Avoid protic solvents like methanol initially as they can interfere with imine formation.
Acid Catalyst	Acetic Acid (1.0 eq.)	No acid / 0.1 eq. Acetic Acid	The reaction is often sluggish without an acid catalyst to activate the aldehyde.[7] One equivalent is often optimal for hindered systems.
Temperature	Room Temperature	40 - 50 °C	Increased temperature can overcome the activation energy barrier for the sterically demanding imine formation step.[22]
Reaction Time	24 hours	48 - 72 hours	Steric hindrance significantly slows the reaction rate; extended reaction times are often necessary for completion.[22]
Purification	Standard Silica Gel	Silica + 1% Et₃N, Basic Alumina, Amine-functionalized silica	Basic amines require a basic or neutralized stationary phase to prevent irreversible adsorption and yield loss.[16][17][19]

References

• Brainly. (2024). What is the role of acetic acid in the reductive amination experiment?Link

• Baran, P., et al. (2016). Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure.

• Chusov, D., et al. (2015). The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications. Link

• He, L., et al. (2021). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. MDPI. Link

• Chusov, D., et al. (2015). The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications (RSC Publishing). Link

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. Link

• Wikipedia. (n.d.). Reductive amination. Link

• Medley, J. W., & Myers, A. G. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Link

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Link

• Carlson, M. W., et al. (2018). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Journal of Chemical Education. Link

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?Link

• Abdel-Magid, A. F. (1996). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. ACS Symposium Series.

• BenchChem. (2025). Troubleshooting low yields in the synthesis of (S)-1-Aminopentan-3-ol derivatives. Link

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Link

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Link

• Powers, D. C., et al. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. Link

• Biotage. (2023). Is there an easy way to purify organic amines?Link

• Chemistry Stack Exchange. (2022). Using neutral or basic alumina in column chromatography for purification of amines. Link

• Reddit. (2025). What's wrong with my reductive amination? I barely got any product. Link

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: The Solid Phase. Link

• ResearchGate. (2016). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?Link

• Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. The two most general amine syntheses are the reductive amination ... | Study Prep in Pearson+ [pearson.com]
• 3. researchgate.net [researchgate.net]
• 4. The synthesis of sterically hindered amines by a direct reductive amination of ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine [mdpi.com]
• 6. The synthesis of sterically hindered amines by a direct reductive amination of ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 11. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 12. Reductive amination - Wikipedia [en.wikipedia.org]
• 13. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. reddit.com [reddit.com]

Technical Support Center: Optimizing Reaction Conditions for the Reductive Amination of Hindered Amines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for one of the most powerful C-N bond-forming reactions in the synthetic chemist's toolbox: reductive amination. This guide is specifically tailored for researchers, scientists, and drug development professionals who encounter the unique challenges posed by sterically hindered substrates. While reductive amination is a robust and versatile method, its efficiency can be significantly hampered when bulky ketones, aldehydes, or amines are involved.[1]

The core challenge lies in the initial step: the formation of an imine or iminium ion intermediate. Steric hindrance between a bulky carbonyl compound and a hindered amine slows this reversible reaction and often shifts the equilibrium back toward the starting materials.[1] This guide provides in-depth troubleshooting advice, optimized protocols, and the mechanistic rationale behind our recommendations to help you navigate these synthetic hurdles.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the reductive amination of hindered substrates in a direct question-and-answer format.

Q1: My reaction shows low to no conversion. What are the most likely causes and how can I fix it?

A1: This is the most frequent issue and almost always points to inefficient formation of the crucial iminium ion intermediate. The steric bulk of your substrates creates a high activation energy barrier for the initial condensation step.

Causality & Solution:

• Unfavorable Equilibrium: The condensation of a ketone/aldehyde and an amine releases water. In a closed system, this water can hydrolyze the imine/iminium ion back to the starting materials. For sterically hindered substrates, this reverse reaction is often kinetically favorable.

  • Actionable Advice: Drive the equilibrium forward by removing water. This can be achieved by adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄), molecular sieves, or by using a reagent that also acts as a water scavenger, such as titanium(IV) isopropoxide (Ti(OiPr)₄) or trichlorosilane (HSiCl₃).[1][2]

• Insufficient Electrophilicity/Nucleophilicity: Steric hindrance reduces the accessibility of the carbonyl carbon and the amine nitrogen.

  • Actionable Advice:

    • Acid Catalysis: Add a catalytic amount of a Brønsted acid, such as acetic acid (AcOH). Protonation of the carbonyl oxygen makes the carbonyl carbon more electrophilic and facilitates the initial attack by the amine.[3][4] This is a standard practice when using sodium triacetoxyborohydride (STAB).

    • Lewis Acid Catalysis: A Lewis acid like Ti(OiPr)₄ can be used to activate the carbonyl group, facilitating the formation of the imine, which can then be reduced.[5]

• Inadequate Reaction Time or Temperature: Hindered reactions are inherently slower.

  • Actionable Advice: Increase the reaction time significantly (24-48 hours is not uncommon). If the reactants are stable, gently increasing the temperature (e.g., to 40-50 °C) can also increase the rate of iminium ion formation.

Q2: My primary side product is the alcohol from the reduction of my starting carbonyl. How do I improve selectivity for the desired amine?

A2: This is a classic selectivity problem arising from a reducing agent that is too reactive. If the rate of carbonyl reduction is competitive with or faster than the rate of iminium ion reduction, you will inevitably form the corresponding alcohol as a byproduct.[5]

Causality & Solution:

The key is to use a reducing agent that is "kinetically tuned" to preferentially reduce the protonated imine (iminium ion) over the less reactive neutral carbonyl group.

• Avoid Strong Reductants: Do not use powerful reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) in a one-pot reaction without careful pH control, as they will rapidly reduce aldehydes and ketones.[5] If you must use NaBH₄, a two-step procedure is often more effective: first, form the imine in a solvent like methanol, and then add the NaBH₄ to carry out the reduction.[3][4]

• Use a Selective Reductant: The industry standard for this transformation is sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) .[6][7] The electron-withdrawing acetate groups make STAB less hydridic and therefore less reactive than NaBH₄. It is exceptionally selective for reducing the iminium ion intermediate in the presence of an unactivated ketone or aldehyde.[4] Sodium cyanoborohydride (NaBH₃CN) is another classic choice that is most effective at a mildly acidic pH (5-6), where the iminium ion is readily formed and the carbonyl is not rapidly reduced.[5][6]

Q3: How do I select the optimal reducing agent for my specific hindered system?

A3: The choice of reducing agent is arguably the most critical parameter. Your decision should be based on the reactivity of your substrates, functional group tolerance, and reaction conditions.

Data Presentation: Comparison of Common Reducing Agents

Reducing Agent	Abbreviation	Typical Solvent(s)	Key Advantages	Disadvantages & Considerations
Sodium Triacetoxyborohydride	NaBH(OAc)₃, STAB	DCE, DCM, THF[3][7]	High selectivity for iminium ions ; commercially available; mild; no toxic byproducts.[4][8]	Moisture sensitive; not compatible with protic solvents like methanol.[8]
Sodium Cyanoborohydride	NaBH₃CN	Methanol, Ethanol	Effective at controlled pH (5-6); tolerant of many functional groups.[5][6]	Highly toxic cyanide byproduct requires careful quenching and handling.
Trichlorosilane	HSiCl₃	DCM, CH₃CN	Excellent for highly hindered systems ; acts as a water scavenger.[1]	Requires a Lewis base activator (e.g., TMEDA); moisture sensitive.[1]
Catalytic Hydrogenation	H₂/Catalyst	Alcohols, EtOAc	"Green" option with high atom economy; effective for many substrates.[6]	May reduce other functional groups (e.g., alkenes, nitro groups); requires specialized equipment.
Sodium Borohydride	NaBH₄	Methanol, Ethanol	Inexpensive and readily available.	Poor selectivity in one-pot reactions; often reduces the starting carbonyl.[5] Best used in a two-step process.[3]

Senior Scientist Recommendation: Start with Sodium Triacetoxyborohydride (STAB) in dichloromethane (DCM) or 1,2-dichloroethane (DCE) with a catalytic amount of acetic acid. This is the most robust and reliable starting point for the majority of hindered reductive aminations.[3][4] If this fails, consider the trichlorosilane method for exceptionally challenging substrates.[1]

Q4: I am attempting to react a hindered ketone with a hindered secondary amine to make a tertiary amine, and the reaction is failing. What advanced strategies can I employ?

A4: This is the most challenging scenario due to cumulative steric hindrance. The formation of a tetrasubstituted iminium ion is extremely difficult. For these cases, you need to use more forcing conditions or specialized reagents.

Actionable Advice:

• The Trichlorosilane/TMEDA System: This method was specifically developed for the synthesis of hindered tertiary amines.[1] Trichlorosilane, activated by a Lewis base like N,N,N',N'-tetramethylethylenediamine (TMEDA), serves as the reductant. Critically, HSiCl₃ is also a potent water scavenger, which aggressively drives the equilibrium towards the formation of the iminium ion.[1]

• High-Pressure Catalytic Hydrogenation: Using a catalyst like Palladium on carbon (Pd/C) with high-pressure hydrogen can sometimes overcome the activation barrier. Specialized catalysts have been developed to improve selectivity for hindered amine synthesis.[9]

• Microwave Irradiation: Using a microwave reactor can accelerate the slow iminium formation step by reaching higher temperatures and pressures safely. This can dramatically reduce reaction times from days to hours.

Mechanistic Insights & Visualization

Understanding the reaction mechanism is key to effective troubleshooting. The reductive amination proceeds in two main stages: (1) reversible formation of a hemiaminal, followed by dehydration to an iminium ion, and (2) irreversible reduction of the iminium ion.

Optimized Experimental Protocols

Protocol 1: General Method for Hindered Amines using Sodium Triacetoxyborohydride (STAB)

This protocol is adapted from the highly cited work by Abdel-Magid et al. and is a robust starting point.[3]

Step-by-Step Methodology:

• To a stirred solution of the ketone or aldehyde (1.0 mmol) and the hindered amine (1.1 mmol) in 1,2-dichloroethane (DCE, 10 mL), add acetic acid (1.0 mmol, ~60 µL).

• Stir the mixture at room temperature for 20-30 minutes to allow for initial iminium ion formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 mmol, ~318 mg) portion-wise over 5 minutes. Note: The reaction may be mildly exothermic.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (15 mL).

• Stir vigorously for 1 hour, then transfer the mixture to a separatory funnel.

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Advanced Method for Highly Hindered Tertiary Amines using Trichlorosilane

This protocol is based on a method developed for particularly challenging substrates, such as the reaction between a ketone and a secondary amine.[1]

Step-by-Step Methodology:

• To a solution of the ketone (0.2 mmol) and the hindered secondary amine (0.24 mmol) in dry dichloromethane (1.0 mL) under an inert atmosphere (N₂ or Argon), add N,N,N',N'-tetramethylethylenediamine (TMEDA) (0.2 mmol, ~30 µL).

• Stir the mixture at room temperature for 30 minutes.

• Add trichlorosilane (0.4 mmol, ~40 µL) dropwise via syringe. Caution: Trichlorosilane is corrosive and reacts violently with water. Handle in a fume hood with appropriate PPE.

• Seal the reaction vessel and continue to stir at room temperature for 36-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by slowly adding it to a stirred, saturated aqueous solution of sodium bicarbonate (NaHCO₃) (10 mL).

• Extract the mixture with dichloromethane (3 x 10 mL).

• Combine the organic layers, wash with water, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Visual Troubleshooting Guide

This decision tree provides a logical workflow for optimizing your reaction based on the initial outcome.

References

• Reductive Amination - Wordpress. A general overview of the reductive amination reaction, including mechanisms and common reagents.

• Reductive amination - Wikipedia. A comprehensive encyclopedia entry covering the scope, mechanism, and variations of reductive amination.

• Reductive Amination, and How It Works - Master Organic Chemistry. An educational resource explaining the mechanism and reagent choice in reductive amination.

• Reductive Amination - Common Conditions. A resource detailing common conditions for reductive amination, including the use of STAB.

• Sodium Triacetoxyborohydride (STAB) - Common Organic Chemistry. A description of STAB and its advantages in organic synthesis.

• Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine - MDPI. A research article on a selective Pd catalyst for preparing hindered amines.

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. J. Org. Chem. 1996, 61, 3849–3862. A seminal paper on the use of sodium triacetoxyborohydride for reductive amination.

• Myers, A. G. Chem 115 Handout: C–N Bond-Forming Reactions: Reductive Amination. A detailed educational handout covering various aspects of reductive amination.

• Wang, Z.; Ye, J.; Wang, J. Molecules 2012, 17, 5151-5161. A publication describing a facile one-pot process for the formation of hindered tertiary amines using trichlorosilane.

Sources

• 1. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. Sodium Triacetoxyborohydride (STAB) [commonorganicchemistry.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Purification Strategies for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

This guide provides in-depth troubleshooting and frequently asked questions for the purification of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. Synthesized typically via reductive amination of 2-ethoxybenzaldehyde and 2,2,6,6-tetramethyl-piperidin-4-ylamine, this sterically hindered secondary amine presents unique purification challenges due to its basicity and the nature of potential impurities. This document is designed to equip researchers with the causal knowledge and practical protocols to achieve high purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when purifying (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine?

The main difficulties stem from two core chemical properties:

• Basicity: The secondary amine is basic and interacts strongly with the acidic silanol groups on standard silica gel, leading to significant peak tailing, low recovery, or complete retention on the column.[1][2]

• Similarity to Starting Material: The starting amine, 2,2,6,6-tetramethyl-piperidin-4-ylamine, is also basic. While the product is more lipophilic due to the added 2-ethoxybenzyl group, their shared basicity can complicate separation if conditions are not optimized.

Q2: After the synthesis reaction, what is the most effective initial purification step?

An acid-base liquid-liquid extraction is the recommended first step.[3][4] This technique leverages the basicity of the target compound to separate it from neutral organic impurities (like unreacted 2-ethoxybenzaldehyde or side-products) and acidic byproducts. By protonating the amine with an aqueous acid, it becomes a water-soluble salt, allowing for efficient partitioning away from the organic layer.[5][6]

Q3: My flash column chromatography on standard silica gel is failing, with the product streaking badly or not eluting at all. What is happening?

This is a classic acid-base interaction issue.[1] Standard silica gel is acidic (pKa ≈ 4-5) and protonates your basic amine product. This forms an ionic bond between the positively charged amine and the negatively charged silica surface, resulting in poor chromatographic performance. The compound either moves slowly with a smeared "tail" or remains irreversibly adsorbed at the top of the column.

Q4: Is crystallization a viable purification method for this compound?

Crystallization can be an excellent final purification step, especially for removing trace impurities after chromatography.[7] However, as a primary method, it can be challenging. The compound's bulky 2,2,6,6-tetramethylpiperidine moiety can inhibit the formation of a well-ordered crystal lattice. Success often depends on finding the right solvent system through systematic screening. Alternatively, converting the amine to a salt (e.g., a hydrochloride or tartrate salt) can significantly improve its crystallinity.[8]

Troubleshooting and In-Depth Purification Guides

This section provides detailed, problem-oriented solutions for common experimental hurdles.

Issue 1: Inefficient Post-Reaction Workup and Impurity Removal

Question: How can I efficiently remove unreacted starting materials and reaction byproducts from my crude product mixture?

Answer and Rationale: A well-executed acid-base extraction is the most robust method to perform a bulk separation of acidic, basic, and neutral components before committing to more time-consuming techniques like chromatography.[9] The strategy is to convert your basic amine product into a water-soluble salt, wash away neutral organics, and then regenerate the free-base form of your product for further purification.

Workflow Diagram: Acid-Base Extraction

Caption: Workflow for purifying the target amine using acid-base extraction.

Step-by-Step Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in an immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl). Repeat this extraction 2-3 times. Combine the aqueous layers.

  • Causality: The HCl protonates your secondary amine product and any unreacted primary amine starting material, converting them into hydrochloride salts which are soluble in the aqueous layer.[5] Neutral compounds, such as unreacted 2-ethoxybenzaldehyde, remain in the organic layer, which can be discarded.

• Basification: Cool the combined acidic aqueous layers in an ice bath. Slowly add a base, such as 2M sodium hydroxide (NaOH), with stirring until the pH is strongly basic (pH > 10). You may observe the formation of a precipitate or an oil as the free-base amine is regenerated.

• Re-extraction: Extract the basified aqueous solution 3-4 times with a fresh organic solvent (DCM is often effective here).

  • Causality: By deprotonating the amine salt, you regenerate the neutral, organic-soluble free base, allowing it to be transferred back into an organic phase.[9]

• Drying and Concentration: Combine the organic extracts from the previous step. Dry the solution over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the partially purified product.

Issue 2: Failures in Column Chromatography

Question: My product streaks on standard silica. How do I achieve good separation?

Answer and Rationale: To counteract the strong interaction between your basic amine and acidic silica, you must either neutralize the silica's acidic sites or use a stationary phase that is not acidic.

Option A: Deactivating Standard Silica Gel

Method: Add a small amount of a volatile tertiary amine, like triethylamine (TEA) or diisopropylethylamine (DIPEA), to your mobile phase.[10]

Step-by-Step Protocol: Chromatography with an Amine Additive

• Solvent System Selection: Using Thin Layer Chromatography (TLC), find a suitable solvent system (e.g., hexane/ethyl acetate or DCM/methanol).

• Mobile Phase Preparation: Prepare your chosen eluent and add 0.5-2% triethylamine by volume. For example, for 500 mL of eluent, add 2.5-10 mL of TEA.

• Column Packing: Pack your silica gel column using this amine-modified mobile phase.

• Equilibration: Before loading your sample, flush the packed column with at least 2-3 column volumes of the amine-modified mobile phase.

  • Causality: The triethylamine is a small, basic molecule that pre-adsorbs to the acidic silanol sites on the silica.[2] This "deactivates" the column, preventing your larger, more valuable product from binding ionically and allowing it to elute symmetrically based on polarity.

• Elution: Load your sample (dissolved in a minimum amount of mobile phase or pre-adsorbed onto a small amount of silica) and run the column as usual with the amine-modified eluent.

Option B: Using an Alternative Stationary Phase

Method: Employ a stationary phase with a non-acidic or basic character, such as amine-functionalized silica or basic alumina. Amine-functionalized silica is often preferred for its reliable performance.[1]

Workflow Diagram: Chromatography Troubleshooting

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• 10. Chromatography [chem.rochester.edu]

Technical Support Center: Stabilizing (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine in Solution

Welcome to the technical support guide for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. This resource is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when working with this compound in solution. This guide provides in-depth, evidence-based strategies to mitigate degradation and ensure the integrity of your experiments.

Understanding the Molecule: A Proactive Approach to Stability

The stability of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is dictated by its core chemical features: a secondary benzylamine and a hindered amine (2,2,6,6-tetramethylpiperidine) moiety. Each of these functional groups presents a unique susceptibility to degradation.

• Secondary Benzylamine: This group is prone to oxidation, which can lead to the formation of imines and subsequently aldehydes (benzaldehyde derivatives) and primary amines.[1][2][3] This process can be catalyzed by light, heat, and the presence of trace metals.

• Hindered Amine: While the 2,2,6,6-tetramethylpiperidine structure is designed for stability, particularly against light-induced degradation in polymers, the nitrogen atom can still be susceptible to oxidation, especially in the presence of strong oxidizing agents, forming nitroxide radicals.[4]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common observations and questions that arise during the handling and storage of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine solutions.

Q1: My solution of the compound has developed a yellow or brown tint over time. What is causing this discoloration?

A1: Discoloration is a common indicator of oxidative degradation. The benzylamine portion of the molecule is likely oxidizing. This can be exacerbated by exposure to oxygen, light, and elevated temperatures. The formation of conjugated imine species or other degradation products can result in colored solutions.[5]

Troubleshooting Steps:

• Inert Atmosphere: Prepare and store solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Light Protection: Store solutions in amber vials or protect them from light to prevent photodegradation.[6][7]

• Temperature Control: Store solutions at reduced temperatures (e.g., 2-8°C) to slow the rate of chemical degradation.[8]

Q2: I am observing a new peak in my HPLC chromatogram during stability studies. What could this impurity be?

A2: A new peak likely represents a degradation product. Given the structure, potential degradation pathways include:

• Oxidation: Formation of the corresponding N-oxide, imine, or benzaldehyde derivative.

• Hydrolysis: While less common for amines compared to esters or amides, cleavage of the benzyl-amine bond could occur under harsh acidic or basic conditions, yielding 2-ethoxybenzyl alcohol and 2,2,6,6-tetramethylpiperidin-4-ylamine.[9][10]

Troubleshooting Steps:

• Forced Degradation Study: Conduct a forced degradation study (see Protocol 1) to intentionally generate degradation products under various stress conditions (acid, base, oxidation, heat, light). This can help in the identification of the unknown peak by comparing retention times.[11][12]

• LC-MS Analysis: Utilize High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) to determine the mass of the impurity, which can provide critical clues to its structure.[13][]

Q3: What is the optimal pH for storing this compound in an aqueous buffer?

A3: The optimal pH for amine-containing compounds is typically slightly acidic to neutral. In this range, the secondary amine will be protonated, which generally increases its stability against oxidation.

• Recommendation: A pH range of 4 to 6 is a good starting point. Buffers are crucial for maintaining a stable pH.[15][16][17][18]

Troubleshooting Steps:

• pH Screening: Prepare the compound in a series of buffers with varying pH values (e.g., citrate buffer for pH 3-6, phosphate buffer for pH 6-8) and monitor the stability over time using HPLC.

• Buffer Selection: Choose a buffer system that does not catalyze degradation. Citrate and phosphate buffers are generally considered inert and are widely used in pharmaceutical formulations.[19][20]

Q4: I am formulating this compound with other excipients and notice rapid degradation. What could be the issue?

A4: Excipient incompatibility is a significant cause of drug degradation. For amine-containing compounds, the primary culprits are:

• Reducing Sugars: Excipients like lactose can react with amines via the Maillard reaction, leading to degradation and discoloration.[5][21][22][23]

• Aldehyde Impurities: Trace aldehydes in excipients (e.g., polyethylene glycols) can react with the amine.

• Peroxides: Peroxide impurities in excipients like povidone can cause oxidative degradation.

Troubleshooting Steps:

• Excipient Compatibility Study: Perform a systematic study by mixing the compound with individual excipients and storing them under accelerated conditions (e.g., elevated temperature and humidity) to identify problematic interactions.[21][22][24]

• Select Inert Excipients: Opt for excipients with low reactivity, such as microcrystalline cellulose (with low reducing sugar content) or mannitol.

Stabilization Strategies: A Multi-faceted Approach

Improving the stability of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine in solution requires a combination of strategies targeting the primary degradation pathways.

pH and Buffer Control

Maintaining an optimal pH is the first line of defense. Protonation of the amine group at a slightly acidic pH can significantly reduce its susceptibility to oxidation.

• Mechanism: The lone pair of electrons on the nitrogen atom is engaged in a bond with a proton, making it less available for oxidative reactions.

• Practical Application: Use of buffers like citrate or phosphate in the pH range of 4-6 is recommended.[20]

Use of Antioxidants

Antioxidants can be added to the formulation to sacrificially react with oxidizing species, thereby protecting the active compound.[25][26]

• Mechanism: Antioxidants can act as free radical scavengers or reducing agents.

• Selection of Antioxidants: The choice depends on the solvent system.

  • Aqueous Solutions: Ascorbic acid (Vitamin C), sodium metabisulfite.[19][]

  • Lipid/Organic Solutions: Butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tocopherol (Vitamin E).[19][26][]

Antioxidant	Typical Concentration	Solubility
Ascorbic Acid	0.1% - 1%	Water-soluble
Sodium Metabisulfite	0.01% - 0.1%	Water-soluble
Butylated Hydroxytoluene (BHT)	0.02% - 0.05%	Oil-soluble
Butylated Hydroxyanisole (BHA)	0.02% - 0.05%	Oil-soluble

Table 1: Common antioxidants for pharmaceutical formulations.[19][]

Control of Environmental Factors

Strict control over environmental conditions is crucial for long-term stability.

• Oxygen: Purging solutions with an inert gas like nitrogen or argon can displace dissolved oxygen, a key player in oxidative degradation.[28][29][30][31]

• Light: Photodegradation can be a significant issue for compounds with aromatic rings like the benzyl group.[6][7] Always use amber glassware or light-resistant containers.

• Temperature: Lowering the storage temperature reduces the rate of all chemical reactions, including degradation.[8]

Visualization of Degradation and Mitigation

Caption: Workflow for a forced degradation study.

References

• What are common antioxidant pharmaceutical excipients? - FITFEVER. (2025). Vertex AI Search.
• Pharmaceutical Excipients Antioxidants. BOC Sciences.
• ANTIOXIDANTS: In Pharmaceutical Formul
• Advancements in HPLC Techniques for Detecting and identification of Process-Related and Degradants Impurities in Pharmaceutical Compounds.
• Excipient Compatibility: What You Need to Know. (2024). ChemIntel360.
• HPLC Methods for Pharmaceutical Research and Development. GL Tec.
• Antioxidants.
• Degradation of benzylamines during chlorination and chloramin
• PHARMACEUTICAL SOLUTIONS AND EXCIPIENTS. (2021). IPSF.
• Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incomp
• Application of HPLC Technology in Drug Detection. BOC Sciences.
• Optimizing Drug Formulation: Investigating Drug-Excipient Compatibility for Enhanced Pharmaceutical Development. (2024). In-Pharma Technologist.
• stability-indicating hplc method: Topics by Science.gov. Science.gov.
• Enhanced Photocatalytic Coupling of Benzylamine to N-Benzylidene Benzylamine over the Organic–Inorganic Composites F70-TiO2 Based on Fullerenes Deriv
• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Drug Excipient Compatibility Testing Protocols and Charateriz
• Emissions and formation of degradation products in amine- based carbon capture plants. FORCE Technology.
• Evaluation the Effect of Amine Type on the Non-isothermally Derived Activation Energy for the Interaction of 3 Antidepressant Drugs with Lactose. NIH.
• a) Photooxidation of benzylamine including the reaction conditions, b)...
• Degradation of benzylamines during chlorination and chloramin
• Schematic degradation pathway of benzylamine as described in literature...
• Photolysis of dibenzylamine. Formation of benzylamino and dibenzylamino radicals. (1972). Semantic Scholar.
• Cycles of degradation experiments (a). Cycles of benzylamine oxidation...
• Metal-Free Oxidative Coupling of Benzylamines to Imines under an Oxygen Atmosphere Promoted Using Salicylic Acid Derivatives as Organoc
• Degradation studies of amines and alkanolamines during sour gas treatment process. (2011). Academic Journals.
• DEGRADATION STUDIES OF AMINES AND ALKANOLAMINES DURING CO2 ABSORPTION AND STRIPPING SYSTEM. (2010). UM Research Repository.
• Efficient oxidation of hindered amines to nitroxide radicals with hydrogen peroxide over layered double hydroxide. RSC Publishing.
• Strategies to enhance pharmaceutical formul
• The Role of Buffers in Establishing a Balance of Homeostasis and Maintaining Health. (2023). Cureus.
• Methodologies for Stabilization of Pharmaceuticals in Biological Samples. (2005). Taylor & Francis Online.
• Degradation of amine-based solvents in CO2 capture process by chemical absorption.
• What Is the Role of Buffers in Biochemical Experiments? (2025).
• Degradation studies of amines and alkanolamines during CO2 absorption and stripping system.
• Turning Benzyl Amines into Benzyl Alcohols by Manganese-Catalyzed Deaminative Hydroxylation. (2025).
• Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxid
• Amine buffers for pH control. (2025).
• The Role of Buffers in Biological and Chemical Experiments. (2025). MSE Supplies LLC.
• Pharmaceutical Systems as a Strategy to Enhance the Stability of Oxytetracycline Hydrochloride Polymorphs in Solution. (2023). NIH.
• Stereochemistry of benzylamine oxid
• Maintaining pH Balance In Biological Systems. (2023). The Science Blog - ReAgent Chemicals.
• Sequential Metabolism of Secondary Alkyl Amines to Metabolic-Intermediate Complexes: Opposing Roles for the Secondary Hydroxylamine and Primary Amine Metabolites of Desipramine, (S)-Fluoxetine, and N-Desmethyldiltiazem. NIH.
• N-(2-Ethoxybenzyl)-2,2,6,6-tetramethylpiperidin-4-amine. Achmem.
• Oxidative Coupling of Benzylamines into N-Benzylbenzaldimines with Mn(II)/tert-BuOOH. Korean Chemical Society.
• Oxidation and Deprotection of Primary Benzyl Amines by Visible Light Flavin Photocatalysis. (2025).
• Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins. (2022). PMC.
• Degradation Kinetics of Benzyl Nicotin
• An In-depth Technical Guide to the Solubility and Stability of Benzyl N-Boc-4-piperidinecarboxyl

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• 3. [PDF] Oxidative Coupling of Benzylamines into N-Benzylbenzaldimines with Mn(II)/tert-BuOOH | Semantic Scholar [semanticscholar.org]
• 4. Efficient oxidation of hindered amines to nitroxide radicals with hydrogen peroxide over layered double hydroxide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhanced Photocatalytic Coupling of Benzylamine to N-Benzylidene Benzylamine over the Organic–Inorganic Composites F70-TiO2 Based on Fullerenes Derivatives and TiO2 [mdpi.com]
• 7. Photolysis of dibenzylamine. Formation of benzylamino and dibenzylamino radicals | Semantic Scholar [semanticscholar.org]
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refining HPLC separation of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine and its precursors

Technical Support Center: HPLC Method Development & Troubleshooting

Topic: Refining HPLC Separation of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine and its Precursors

Welcome to the technical support guide for the chromatographic analysis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. This document provides in-depth, field-proven insights into developing and troubleshooting High-Performance Liquid Chromatography (HPLC) methods for this target compound and its key precursors. As researchers and drug development professionals, achieving robust and reproducible separation is paramount. This guide is structured in a practical question-and-answer format to directly address the common challenges encountered during the analysis of this sterically hindered amine and its synthetic components.

Understanding the Analytical Challenge

The primary challenge in this separation stems from the chemical nature of the target molecule and its amine precursor. The synthesis typically involves a reductive amination between 4-amino-2,2,6,6-tetramethylpiperidine (a basic, sterically hindered amine) and 2-ethoxybenzaldehyde .

The final product, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, retains a basic nitrogen atom, making it susceptible to undesirable interactions with the stationary phase in reversed-phase HPLC. These interactions are the root cause of many chromatographic issues, including poor peak shape and inconsistent retention times.

Figure 1: Synthesis via Reductive Amination.

This guide will walk you through diagnosing and solving these issues systematically.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My amine peaks, particularly the product and the 4-amino-2,2,6,6-tetramethylpiperidine precursor, show significant tailing. What causes this and how can I fix it?

A1: This is the most common issue for basic analytes in reversed-phase HPLC.

Root Cause: Peak tailing occurs due to secondary ionic interactions between your protonated basic analytes and ionized residual silanol groups (Si-O⁻) on the surface of the silica-based stationary phase.[1][2] These interactions create an alternative retention mechanism to the primary hydrophobic one, resulting in a non-Gaussian peak shape where the latter part of the peak is drawn out.

Figure 2: Competing retention mechanisms on a C18 column.

Solutions: The goal is to minimize these secondary interactions. You can approach this from several angles:

• Mobile Phase pH Adjustment (Most Effective): Controlling the mobile phase pH is the most powerful tool to improve peak shape for ionizable compounds.[3][4][5]

  • Low pH (pH 2.5-3.5): By adding an acid like 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) to your mobile phase, you protonate the residual silanols to their neutral form (Si-OH). This eliminates the ionic interaction site, leading to symmetrical peaks.[6] This is the recommended starting point.

  • High pH (pH 9-11): An alternative is to use a high pH mobile phase, which deprotonates your amine analyte, rendering it neutral. This enhances hydrophobic retention and eliminates the ionic interaction.[4][7] Crucially, this approach requires a pH-stable column (e.g., hybrid silica or polymeric) to prevent stationary phase degradation. [7][8]

• Use a Modern, High-Purity Column: Modern columns are manufactured with higher purity silica and have fewer accessible silanol groups. "End-capped" columns have been chemically treated to block most of these active sites.[2] Columns with polar-embedded phases also provide shielding against silanol interactions.

• Add a Competing Base (Older Technique): Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can also work. The TEA will preferentially interact with the active silanol sites, effectively blocking them from your analyte. However, this method can shorten column lifetime and is often incompatible with mass spectrometry (MS) detection due to ion suppression.

Q2: What are the best starting conditions for developing an HPLC method for this reaction mixture?

A2: A gradient reversed-phase method on a C18 column is the ideal starting point. The following table outlines a robust initial "scouting" method designed to elute and separate the non-polar benzaldehyde precursor, the polar amine precursor, and the final product of intermediate polarity.

Parameter	Recommended Starting Condition	Rationale & Expert Notes
Column	C18, 4.6 x 150 mm, 5 µm (End-capped)	A standard workhorse column. The end-capping is critical to minimize the peak tailing discussed in Q1.[2]
Mobile Phase A	0.1% Formic Acid in Water	The acid modifier is essential for good peak shape of the basic compounds.[9] Formic acid is MS-friendly.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common strong solvent with good UV transparency and low viscosity.
Gradient	10% to 90% B over 20 minutes	A broad gradient ensures that all components, from the polar 4-AT to the more hydrophobic product, will elute.
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Elevated temperature reduces mobile phase viscosity and can improve peak efficiency.
Detection (UV)	254 nm and 280 nm	2-ethoxybenzaldehyde and the product contain a benzene ring, making them UV active. 254 nm is a good general wavelength. The amine precursor has no strong chromophore and may be difficult to detect at low levels with UV.
Injection Vol.	5 µL	A small injection volume minimizes solvent effects and potential for overload.

Q3: I'm struggling to get baseline separation between two of my peaks. How can I improve the resolution?

A3: Resolution is a function of efficiency, retention, and selectivity. The most impactful changes often involve adjusting selectivity (α), which refers to the relative spacing of the peaks.[10]

Figure 3: Troubleshooting workflow for poor resolution.

Solutions to Improve Resolution:

• Decrease the Gradient Slope: If your peaks are eluting too close together, flatten your gradient around the time they elute. For example, if they appear at 50% B, modify the gradient to go from 40% to 60% B over 15 minutes instead of 10% to 90% B over 20 minutes. This gives more time for the separation to occur.

• Change the Organic Modifier: Switching between acetonitrile (ACN) and methanol (MeOH) is a powerful way to alter selectivity.[11] They have different chemical properties that change their interactions with the analytes and stationary phase.

Solvent	Properties & Impact on Selectivity
Acetonitrile (ACN)	Aprotic, weaker hydrogen bond acceptor. Generally considered the "stronger" solvent in reversed-phase. Can offer unique selectivity through π-π interactions.
Methanol (MeOH)	Protic, acts as both a hydrogen bond donor and acceptor. Often provides different elution orders compared to ACN, especially for polar compounds or those capable of hydrogen bonding.

• Adjust the Column Temperature: Changing the temperature can subtly alter selectivity and significantly improve efficiency (narrower peaks) by reducing mobile phase viscosity.[12] Try increasing the temperature in 5-10°C increments (e.g., from 30°C to 40°C).

Q4: My sample is dissolved in pure DMSO, but the early-eluting peaks are broad or split. What's happening?

A4: This is a classic "sample solvent effect."

Root Cause: If the solvent your sample is dissolved in is significantly "stronger" (less polar in reversed-phase) than the mobile phase at the start of your run, the sample doesn't properly "focus" at the head of the column. Instead, it travels down the column in the strong solvent plug, leading to band broadening and distorted peaks. DMSO is a very strong solvent.

Solutions:

• Match the Sample Solvent: The best practice is to dissolve your sample in the initial mobile phase conditions (e.g., 10% Acetonitrile / 90% Water).

• Use a Weaker Solvent: If solubility is an issue, dissolve the sample in the minimum amount of a strong solvent (like DMSO or ACN) and then dilute it as much as possible with the initial mobile phase.

• Reduce Injection Volume: If you must use a strong solvent, reducing the injection volume (e.g., from 10 µL to 2 µL) can significantly mitigate the negative effects.

Experimental Protocols

Protocol 1: Systematic Approach to Eliminating Peak Tailing

This protocol provides a step-by-step workflow to diagnose and solve peak tailing for basic compounds.

• Establish a Baseline: Run your sample using a neutral mobile phase (e.g., Water/ACN) on a standard C18 column. Observe the tailing of the amine peaks.

• Introduce Acidic Modifier: Prepare new mobile phases (A: 0.1% Formic Acid in Water, B: 0.1% Formic Acid in ACN). Equilibrate the column for at least 15 column volumes.

• Re-inject Sample: Inject the same sample. A significant improvement in peak symmetry for the amine analytes should be observed. The retention time may also shift.

• Evaluate Column Type (If Tailing Persists): If tailing is still unacceptable, the column itself may have high silanol activity. Switch to a column specifically marketed for good peak shape with basic compounds (e.g., one with a novel end-capping or a polar-embedded ligand).

• Consider High pH (Alternative Route): If low-pH methods do not provide the desired selectivity, and you have a pH-stable column, prepare high-pH mobile phases (e.g., A: 10 mM Ammonium Bicarbonate in Water, pH 10; B: Acetonitrile). Equilibrate thoroughly and inject the sample. This will dramatically change retention times and may solve both shape and resolution issues.[7][13][14]

References

• Optimization of the preparative separation of a chiral pharmaceutical intermediate by high performance liquid chromatography.
• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.KNAUER Wissenschaftliche Geräte GmbH.
• Exploring the Role of pH in HPLC Separ
• HPLC Tech Tip: Basic Analytes and High pH.Phenomenex.
• The use of Mobile Phase pH as a Method Development Tool.
• Troubleshooting Peak Shape Problems in HPLC.
• Control pH During Method Development for Better Chrom
• What Causes Peak Tailing in HPLC?Chrom Tech, Inc.
• HPLC Troubleshooting Guide.Sigma-Aldrich.
• Liquid chromatographic methods to analyze hindered amines light stabilizers (HALS) levels to improve safety in polyolefins.
• Quantitation of Hindered Amine Light Stabilizers (HALS) by Liquid Chromatography and Charged Aerosol Detection.Thermo Fisher Scientific.
• Tips and Tricks of HPLC System Troubleshooting.Agilent Technologies.
• HPLC Troubleshooting Mini Guide - Peak Issues.Phenomenex.
• Using Selectivity to Optimize UHPLC Separ
• Reversed Phase HPLC Method Development.Phenomenex.
• Development of a rapid UHPLC method for the in-process determination of coupling reagents used in peptide synthesis.Technological University Dublin.
• Reverse Phase HPLC Basics for LC/MS.IonSource.

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• 8. moravek.com [moravek.com]
• 9. ionsource.com [ionsource.com]
• 10. pharmtech.com [pharmtech.com]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. Optimization of the preparative separation of a chiral pharmaceutical intermediate by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. documents.thermofisher.com [documents.thermofisher.com]

preventing degradation of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine during analysis

Welcome to the technical support guide for the analysis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine (Molecular Formula: C18H30N2O, Molecular Weight: 290.44 g/mol )[1]. This document provides in-depth troubleshooting and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate compound degradation during analytical workflows. Given the compound's structure, which incorporates a sterically hindered amine (a HALS-type moiety), a benzylamine linkage, and an ethoxybenzene group, it is susceptible to specific degradation pathways that can compromise analytical accuracy. This guide is structured to explain the causality behind experimental choices, ensuring robust and reproducible results.

Section 1: Understanding the Molecule's Stability - FAQs

This section addresses the fundamental stability concerns related to the target analyte. Understanding the "why" behind degradation is the first step toward prevention.

Q1: What are the primary chemical liabilities of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine that can lead to degradation during analysis?

A1: The molecule's structure contains three key functional groups prone to degradation:

• 2,2,6,6-Tetramethyl-piperidine (HALS moiety): This sterically hindered secondary amine is susceptible to oxidation. While designed for stability, under certain analytical conditions (e.g., presence of metal ions, high temperature, UV exposure), it can be oxidized to form nitroxide radicals.

• Benzylamine Linkage: The secondary amine connecting the benzyl group and the piperidine ring is a primary target for oxidation. This can lead to the formation of imines and other oxidative cleavage products. Benzylamines can also be susceptible to photolytic degradation.

• Ethoxy-benzyl Group: While generally stable, the ether linkage can undergo cleavage under harsh acidic conditions, though this is less common in typical analytical protocols. The aromatic ring can be a site for oxidation, especially if activated by other substituents or conditions.

Q2: My sample solution is turning a faint yellow color upon standing. What could be the cause?

A2: A yellow discoloration often indicates the formation of colored degradation products, typically arising from oxidation. The primary suspects are the oxidation of the benzylamine or the hindered amine moiety. This process can be accelerated by exposure to light (photodegradation), atmospheric oxygen, or trace metal contaminants in your solvent or on glassware, which can catalyze oxidation reactions.

Q3: I am observing peak tailing and inconsistent peak areas in my HPLC analysis. Could this be related to degradation?

A3: Yes, both issues can be symptomatic of analyte degradation.

• Peak Tailing: This can occur if the parent compound degrades on-column into more polar products (e.g., N-oxides), which interact more strongly with the stationary phase. It can also be caused by the interaction of the basic amine groups with acidic silanols on the silica-based column packing.

• Inconsistent Peak Areas: If the analyte is degrading in the sample vial (autosampler) or during the injection and separation process, the amount reaching the detector will vary between runs, leading to poor reproducibility and inaccurate quantification. Thermal degradation in a heated injector or oxidative degradation in solution are common causes.[2]

Section 2: Troubleshooting Guide - Proactive Prevention & Remediation

This section provides actionable steps to prevent degradation and troubleshoot common analytical problems.

Issue 1: Analyte Loss and Appearance of Unexpected Peaks in Chromatograms

• Underlying Cause: This is the most direct evidence of degradation, either during sample preparation or within the analytical instrument. The key is to systematically isolate the source of degradation.

• Troubleshooting Workflow:

  Caption: Systematic workflow for troubleshooting analyte degradation.

Issue 2: Poor Reproducibility in Quantitative Analysis

• Underlying Cause: This often points to ongoing, variable degradation in the autosampler. The stability of the analyte in the chosen sample solvent is a critical factor.

• Preventative Measures & Solutions:

Parameter	Recommended Action	Scientific Rationale
Sample Solvent	Use aprotic solvents like Acetonitrile (ACN) or a buffered mobile phase. Avoid reactive solvents like methanol or unbuffered aqueous solutions.	Protic solvents can facilitate certain degradation reactions. Buffering the pH can stabilize the amine groups in their protonated form, which is often less susceptible to oxidation.
Autosampler Temp.	Set the autosampler temperature to 4-10 °C.	Lower temperatures significantly slow down the kinetics of most degradation reactions, preserving the sample integrity over a longer sequence.
Vial Type	Use amber glass or polypropylene vials.	Amber glass protects the analyte from light-induced degradation. Polypropylene can be a good alternative to avoid issues with analyte adsorption to glass surfaces.
Run Time	Minimize the time samples sit in the autosampler before injection. Prepare samples in smaller batches if running a long sequence.	This reduces the cumulative exposure to potentially degrading conditions (light, oxygen in the headspace, temperature).

Section 3: Recommended Analytical Protocols

These protocols are designed to minimize degradation and provide a robust starting point for method development.

Protocol 1: High-Performance Liquid Chromatography (HPLC-UV/MS)

HPLC is the preferred method for the analysis of this non-volatile compound.[3]

• Step-by-Step Methodology:

  • Column Selection: Use a modern, high-purity silica C18 or a Phenyl-Hexyl column (e.g., 100 Å, 2.7 µm, 4.6 x 100 mm). These phases offer good retention for the aromatic moiety and reduced silanol activity.

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Acetonitrile.

    • Rationale: The acidic modifier protonates the amine functional groups, improving peak shape and reducing interactions with residual silanols. Formic acid is also volatile and compatible with mass spectrometry.

  • Gradient Elution:

    • Start with a low percentage of Mobile Phase B (e.g., 20-30%) and ramp up to a high percentage (e.g., 95%) over 5-10 minutes. This will ensure good retention and separation from potential impurities.

  • System Parameters:

    • Flow Rate: 0.8 - 1.2 mL/min.

    • Column Temperature: 30-35 °C. Avoid excessive heat to prevent on-column degradation.

    • Injection Volume: 2-10 µL.

    • Detection: UV at 220 nm and 270 nm (for the benzene ring). For higher specificity and sensitivity, use a Mass Spectrometer (ESI+).

  • Sample Preparation:

    • Accurately weigh and dissolve the sample in the initial mobile phase composition or pure acetonitrile to a concentration within the calibration range (e.g., 0.1-10 µg/mL).

    • Filter the sample through a 0.22 µm PTFE syringe filter before injection.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used but may require derivatization to improve the volatility and thermal stability of the amine groups. Direct analysis is often challenging due to the high boiling point and potential for thermal degradation in the injector.

• Step-by-Step Methodology:

  • Derivatization (Recommended):

    • React the sample with a silylating agent (e.g., BSTFA with 1% TMCS) or an acylating agent (e.g., trifluoroacetic anhydride) to cap the active amine protons. This increases thermal stability and reduces peak tailing.

  • Column Selection: Use a low-bleed, mid-polarity column such as a 5% Phenyl Polysiloxane (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Injector Parameters:

    • Mode: Splitless (for trace analysis) or Split.

    • Temperature: 250-280 °C. Use the lowest temperature that allows for efficient volatilization to minimize thermal degradation.

  • Oven Program:

    • Initial Temp: 150 °C (hold 1 min).

    • Ramp: 15 °C/min to 300 °C (hold 5 min).

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 50-400 m/z.

Section 4: Visualization of Degradation Pathways

The following diagram illustrates the primary potential degradation points on the molecule.

Caption: Key degradation sites on the target analyte.

References

• PubChem. 1-(2-Ethoxy-ethyl)-2-piperidin-4-YL-1H-benzimidazole. [Link]

• PubChem. 2-Ethoxybenzylamine. [Link]

• Chen, S., et al. (2012). Oxidation and thermal degradation of methyldithanolamine/piperazine in CO₂ capture. The University of Texas at Austin. [Link]

• Google Patents. Blends of amines with piperazine for CO2 capture.

• United Nations Office on Drugs and Crime. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling the Synthesis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. We will address common challenges, offer troubleshooting solutions, and present a detailed experimental protocol grounded in established chemical principles.

Synthesis Overview: Reductive Amination Pathway

The synthesis of the target molecule is typically achieved via a one-pot reductive amination. This process involves the reaction of 2-ethoxybenzaldehyde with 2,2,6,6-tetramethyl-piperidin-4-amine to form a Schiff base (or more accurately, an iminium ion intermediate under reaction conditions), which is then reduced in situ to the desired secondary amine. Sodium triacetoxyborohydride (NaBH(OAc)₃), often abbreviated as STAB, is the preferred reducing agent for this transformation due to its mild nature and high selectivity for iminium ions over aldehydes.[1][2][3]

Caption: Reductive amination of 2-ethoxybenzaldehyde and a hindered amine.

Troubleshooting Guide: Common Scale-Up Issues

This section addresses specific problems that may arise during the synthesis and scale-up process in a question-and-answer format.

Question: My reaction yield is consistently low, even with extended reaction times. What are the primary causes?

Answer: Low yields in this specific reductive amination can typically be traced back to three main areas: inefficient imine formation, steric hindrance, and reagent stability.

• Inefficient Imine/Iminium Ion Formation: The formation of the iminium ion is a reversible, equilibrium-driven process. On a larger scale, inefficient mixing can prevent the reactants from achieving the necessary concentration to drive the equilibrium forward. Furthermore, any moisture present will hydrolyze the iminium ion back to the starting materials.

  • Solution: Ensure your reagents and solvent are anhydrous. While 1,2-dichloroethane (DCE) is a preferred solvent, tetrahydrofuran (THF) is also effective and may be easier to dry.[2] Consider adding a catalytic amount of acetic acid (typically 1-2 equivalents) to accelerate imine formation, especially if the reaction is sluggish.[4]

• Steric Hindrance: The 2,2,6,6-tetramethyl-piperidin-4-yl moiety is exceptionally bulky. This steric hindrance can slow down both the initial nucleophilic attack of the amine on the aldehyde and the subsequent reduction of the iminium ion.[5]

  • Solution: While you cannot change the nature of the reactants, you can optimize conditions. Modest heating (e.g., to 40-50 °C) can sometimes provide the necessary activation energy to overcome the steric barrier, but this must be balanced against the potential for side reactions or reagent decomposition. A higher concentration of reactants can also favor the forward reaction.

• Reducing Agent Activity: Sodium triacetoxyborohydride is moisture-sensitive.[6] If it has been improperly stored or is of low quality, its reducing power will be diminished, leading to incomplete conversion.

  • Solution: Always use a fresh, unopened bottle of STAB for scale-up operations. It is advisable to add the reducing agent portion-wise on a larger scale to control any initial exotherm and to ensure a consistent supply of active hydride.

Question: I'm observing a significant amount of a side product that appears to be the di-alkylated amine. How can I prevent this?

Answer: The formation of a tertiary amine via di-alkylation occurs when the desired secondary amine product reacts with another molecule of the aldehyde. This is more common with primary amines but can occur here, especially under forcing conditions.

• Causality: The product, a secondary amine, is often more nucleophilic than the starting primary amine. If a significant concentration of the aldehyde is still present when the product begins to form, di-alkylation can compete with the primary reaction.

• Solution: A stepwise procedure can be highly effective in preventing this.[2]

  • Imine Formation First: Mix the 2-ethoxybenzaldehyde and 2,2,6,6-tetramethyl-piperidin-4-amine in a suitable solvent like methanol (MeOH) or ethanol (EtOH) and stir for a few hours to allow for complete imine formation. Methanol is particularly effective for rapid imine formation.[4] Monitor this step by TLC or LC-MS.

  • Reduction Step: Once the imine is formed, add a different reducing agent, such as sodium borohydride (NaBH₄). Since NaBH₄ can reduce aldehydes, it's crucial to add it only after the aldehyde has been consumed in the first step.[2][6] This method separates the imine formation from the reduction, minimizing the chance for the product amine to react with any remaining aldehyde.

Question: The reaction is extremely slow or appears to stall. How can I improve the kinetics without generating impurities?

Answer: Sluggish reaction rates are a common challenge, especially with sterically hindered substrates.[5]

• Solvent Choice: The choice of solvent is critical. 1,2-dichloroethane (DCE) is widely cited as the preferred solvent because it effectively solvates the intermediates without interfering with the reaction.[1][2] Avoid protic solvents like methanol when using STAB in a one-pot procedure, as it can react with the reducing agent.[3]

• Temperature Control: As mentioned, a slight increase in temperature can significantly improve the reaction rate. A temperature range of 35-45 °C is a good starting point for optimization. Monitor the reaction closely for any signs of decomposition or side-product formation.

• Catalysis: The use of a catalytic amount of acetic acid is highly recommended to accelerate the formation of the iminium ion, which is often the rate-limiting step.[4]

Question: Purification of the final product is difficult due to its basicity and the presence of boron byproducts. What is the best work-up and purification strategy?

Answer: A well-designed work-up is crucial for isolating a pure product efficiently at scale.

• Work-up Procedure:

  • Quenching: After the reaction is complete, quench it by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). This will neutralize any remaining acid and decompose the boron-containing byproducts. Be cautious, as gas evolution (H₂) will occur.

  • Extraction: Extract the aqueous layer with a suitable organic solvent like dichloromethane (DCM) or ethyl acetate. The basic nature of the product amine means it will be in the organic phase.

  • Washing: Wash the combined organic layers with brine to remove residual water and water-soluble impurities.

• Purification:

  • Crystallization: If the product is a solid, crystallization is the most scalable and cost-effective purification method. Explore different solvent systems (e.g., heptane/ethyl acetate, isopropanol) to find conditions that yield high purity and recovery.

  • Column Chromatography: While standard on a lab scale, silica gel chromatography can be challenging and expensive to scale up. If required, consider using a less acidic stationary phase like alumina or a plug of silica to remove baseline impurities rather than performing a full chromatographic separation.

Frequently Asked Questions (FAQs)

Q1: What are the critical process parameters (CPPs) to monitor during scale-up?

• Temperature: Exotherms can occur, especially during the addition of the reducing agent. Maintain strict temperature control.

• Addition Rate: Add reagents, particularly the hydride source, at a controlled rate to manage temperature and reaction kinetics.

• Mixing Efficiency: Inadequate mixing can lead to localized "hot spots" or concentration gradients, resulting in low yields and side products. Ensure the reactor is equipped with an appropriate agitator for the scale of the reaction.

• Moisture Control: The reaction is sensitive to water. Ensure all glassware, reagents, and solvents are dry.

Q2: Can I use a different reducing agent, like sodium cyanoborohydride (NaBH₃CN)?

Yes, NaBH₃CN is another mild reducing agent suitable for reductive aminations and is compatible with protic solvents like methanol. However, it is highly toxic due to the potential to release hydrogen cyanide gas if the pH becomes too acidic. For safety reasons, especially at scale, STAB is generally the superior choice.[1]

Q3: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is a simple and effective method. Use a mobile phase like 10:1 DCM:MeOH. You should see the aldehyde spot disappear and a new, more polar spot for the amine product appear. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are ideal.

Recommended Experimental Protocol (Lab Scale)

This protocol is for a representative lab-scale synthesis and includes notes for scale-up.

Materials:

• 2-ethoxybenzaldehyde

• 2,2,6,6-tetramethyl-piperidin-4-amine

• Sodium triacetoxyborohydride (STAB)

• Anhydrous 1,2-dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer, add 2,2,6,6-tetramethyl-piperidin-4-amine (1.0 eq).

• Add anhydrous DCE (approx. 10 mL per gram of amine).

• Add 2-ethoxybenzaldehyde (1.05 eq) to the solution and stir the mixture at room temperature for 30 minutes.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq). Scale-up note: For larger batches, add STAB in 3-4 portions over 30-60 minutes to control the initial exotherm.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed.

• Once complete, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude material by column chromatography or crystallization as required.

Data Summary Table:

Parameter	Lab Scale (1-10 g)	Pilot Scale (1-10 kg) Considerations
Stoichiometry	Amine (1.0 eq), Aldehyde (1.05 eq), STAB (1.5 eq)	Maintain stoichiometry; ensure accurate charging of reagents.
Solvent	Anhydrous DCE	Ensure solvent dryness specifications are met. Consider solvent recovery.
Temperature	20-25 °C (Room Temp)	Implement jacketed reactor for precise temperature control (20-30 °C).
Reaction Time	12-24 hours	May vary with mixing efficiency. Use in-process controls to determine endpoint.
Work-up	Saturated NaHCO₃ quench	Use a baffled reactor for controlled quenching. Monitor pH.

Troubleshooting Workflow

This diagram outlines a logical approach to diagnosing and solving common issues encountered during the synthesis.

Caption: A decision tree for troubleshooting the reductive amination scale-up.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. [Link]

• Wikipedia. (n.d.). Sodium triacetoxyborohydride. [Link]

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development, 10(5), 971-1031. [Link]

• Petroleum Processing and Petrochemicals. (2021). RESEARCH PROGRESS IN SYNTHESIS OF STERICALLY HINDERED AMINE AND ITS APPLICATION IN DESULFURIZATION. [Link]

• Matassini, C., Clemente, F., & Goti, A. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. Arkivoc. [Link]

Sources

• 1. Sodium triacetoxyborohydride [organic-chemistry.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. Sodium triacetoxyborohydride - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sylzyhg.com [sylzyhg.com]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a chemical structure is a foundational pillar of scientific rigor. This guide provides an in-depth technical comparison of analytical methodologies for the structural validation of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, a compound featuring a sterically hindered piperidine core and a substituted benzyl moiety. The choice of analytical techniques is paramount in not only confirming the primary structure but also in identifying potential isomers, impurities, and degradation products, which is critical for ensuring the safety and efficacy of any potential therapeutic agent.

This guide eschews a rigid template in favor of a logical progression from fundamental to advanced analytical strategies. We will delve into the causality behind experimental choices, presenting each protocol as a self-validating system. All key claims and protocols are grounded in authoritative sources to ensure scientific integrity.

Foundational Spectroscopic and Chromatographic Validation

The initial step in the structural validation of a newly synthesized or sourced compound involves a suite of robust and widely accessible analytical techniques. These primary methods provide a comprehensive initial assessment of the molecule's identity, purity, and key structural features.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful technique for the de novo structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment of individual atoms (specifically ¹H and ¹³C) and their connectivity.

Expertise & Experience in NMR Analysis: For a molecule like (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, a combination of 1D (¹H and ¹³C) and 2D NMR (COSY, HSQC, HMBC) experiments is essential. The sterically hindered tetramethylpiperidine ring can exhibit restricted bond rotation, potentially leading to broadened signals or the presence of conformers at room temperature. Variable temperature NMR studies can be invaluable in such cases to understand the dynamic processes at play.[1][2][3]

Trustworthiness of the Protocol: The self-validating nature of a comprehensive NMR analysis lies in the consistency of the data across multiple experiments. For instance, the correlations observed in a 2D HMBC spectrum (long-range C-H correlations) must be in complete agreement with the assigned ¹H and ¹³C chemical shifts and the proposed molecular framework.

The following table summarizes the expected chemical shifts for the key protons and carbons of the target molecule. These are predictive values based on the analysis of similar N-benzylpiperidine and tetramethylpiperidine derivatives.[4][5][6]

Assignment	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
Ethoxy -CH₃	~1.4 (triplet)	~15
Ethoxy -OCH₂-	~4.0 (quartet)	~64
Benzyl Ar-H	6.8 - 7.3 (multiplet)	110 - 160
Benzyl -CH₂-N	~3.6 (singlet)	~55
Piperidine -CH-N	~2.8 (multiplet)	~50
Piperidine -CH₂- (axial & equatorial)	1.2 - 1.8 (multiplets)	~45
Tetramethyl -CH₃	~1.1 - 1.3 (singlets)	~28, ~32
Tetramethyl C(CH₃)₂	-	~50
Piperidine NH	Broad singlet, variable	-

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical to avoid signal overlap with the analyte.[7][8]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ 0.00 ppm).

• 1D ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• 1D ¹³C{¹H} NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger sample quantity (20-50 mg) may be necessary for timely acquisition.

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks within the ethoxy, benzyl, and piperidine spin systems.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton to its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting the benzyl and piperidine fragments.

• Data Processing and Interpretation: Process the spectra using appropriate software. Integrate the ¹H signals to determine proton ratios. Correlate the 1D and 2D data to assemble the final structure.

Mass Spectrometry (MS): Unveiling the Molecular Weight

Mass spectrometry provides the exact molecular weight of the analyte, which is a critical piece of evidence for confirming the molecular formula. High-resolution mass spectrometry (HRMS) can determine the mass with high accuracy, allowing for the unambiguous determination of the elemental composition.

Expertise & Experience in MS Analysis: For (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, a soft ionization technique like Electrospray Ionization (ESI) is preferred to minimize fragmentation and ensure the observation of the protonated molecular ion [M+H]⁺. The fragmentation pattern, if induced, can also provide valuable structural information. For instance, cleavage of the benzylic C-N bond is a likely fragmentation pathway.

Trustworthiness of the Protocol: The validation of the mass spectrometric data comes from the high accuracy of the mass measurement in HRMS. The experimentally determined mass should match the calculated mass for the proposed formula (C₁₈H₃₀N₂O) within a few parts per million (ppm).

Ion	Calculated m/z	Expected Observation
[M]	290.2358	Not typically observed with ESI
[M+H]⁺	291.2431	The base peak or a very prominent peak
[M+Na]⁺	313.2250	Often observed as an adduct

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.[9]

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, equipped with an ESI source.

• Infusion: Introduce the sample solution into the mass spectrometer via direct infusion or coupled to an HPLC system.

• Data Acquisition: Acquire the mass spectrum in positive ion mode.

• Data Analysis: Determine the accurate mass of the protonated molecular ion and compare it to the calculated mass for the proposed molecular formula.

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Quantitation

HPLC is the workhorse for determining the purity of a chemical compound and for quantitative analysis. For structural validation, HPLC is used to ensure that the spectroscopic data is obtained on a single, pure compound.

Expertise & Experience in HPLC Analysis: A reversed-phase HPLC method using a C18 column is a good starting point for a molecule of this polarity. The hindered amine functionality can lead to peak tailing on silica-based columns. The use of a mobile phase with a slightly basic pH or the addition of a competing amine can mitigate these effects.[10] For compounds lacking a strong chromophore, a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be employed.[11]

Trustworthiness of the Protocol: A validated HPLC method, according to ICH guidelines, provides confidence in the purity assessment.[12][13] This includes demonstrating specificity, linearity, accuracy, precision, and robustness.

Method	Stationary Phase	Mobile Phase	Detection	Advantages	Disadvantages
RP-HPLC-UV	C18	Acetonitrile/Water with 0.1% TFA or Formic Acid	UV (e.g., 254 nm)	Widely available, good for aromatic compounds.	Potential for peak tailing, may not be sensitive if chromophore is weak.
RP-HPLC-CAD/ELSD	C18	Volatile mobile phase (e.g., Acetonitrile/Water with Ammonium Formate)	CAD or ELSD	Universal detection, not dependent on a chromophore.	Non-linear response, requires volatile buffers.

Experimental Protocol: HPLC Purity Determination

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with a suitable modifier (e.g., 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 254 nm (for the benzyl chromophore) or CAD/ELSD.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample and analyze the chromatogram for the presence of impurities. The purity is typically determined by the area percentage of the main peak.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.

Expertise & Experience in FTIR Analysis: For the target molecule, the FTIR spectrum should show characteristic absorption bands for the N-H bond of the secondary amine, C-H bonds of the alkyl and aromatic groups, the C-O bond of the ether, and the aromatic C=C bonds. The absence of certain peaks (e.g., a carbonyl C=O stretch) can be equally informative in confirming the structure.

Trustworthiness of the Protocol: The consistency of the observed absorption bands with the expected functional groups of the proposed structure provides a confirmatory layer of evidence.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H Stretch (secondary amine)	3300 - 3500 (weak to medium)
C-H Stretch (aromatic)	3000 - 3100
C-H Stretch (aliphatic)	2850 - 3000
C=C Stretch (aromatic)	1450 - 1600
C-O Stretch (ether)	1000 - 1300

Experimental Protocol: FTIR Analysis

• Sample Preparation: For a solid sample, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. For the KBr method, a small amount of the sample is ground with dry KBr and pressed into a transparent disk. For ATR, the sample is placed directly on the ATR crystal.[14][15][16]

• Data Acquisition: A background spectrum of the empty sample compartment (or clean ATR crystal) is recorded, followed by the spectrum of the sample.

• Data Analysis: The spectrum is analyzed for the presence of characteristic absorption bands corresponding to the functional groups in the molecule.

Advanced and Orthogonal Validation Techniques

For a comprehensive structural validation, especially in a drug development context, relying solely on primary methods is insufficient. Advanced and orthogonal techniques provide a higher level of confidence and can reveal subtle structural details that may be missed by foundational methods.

Hyphenated Techniques: The Power of Separation and Identification

Hyphenated techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), combine the separation power of chromatography with the identification capabilities of mass spectrometry.[2][7][8][17][18]

Expertise & Experience in Hyphenated Techniques:

• LC-MS: This is the preferred hyphenated technique for this molecule due to its polarity and relatively high molecular weight. An LC-MS/MS experiment can provide further structural confirmation through controlled fragmentation of the parent ion.

• GC-MS: Direct analysis by GC-MS may be challenging due to the low volatility of the compound. However, derivatization to increase volatility could be an option. Pyrolysis-GC-MS is another powerful technique for the characterization of hindered amine light stabilizers.[10]

Trustworthiness of the Protocol: The combination of retention time data from the chromatography and the mass spectral data for each separated component provides a highly specific and reliable identification.

Technique	Applicability to Target Molecule	Information Gained	Key Considerations
LC-MS	High	Purity, molecular weight of impurities, fragmentation patterns.	Requires a volatile mobile phase.
GC-MS	Low (without derivatization)	Volatile impurities, fragmentation patterns.	Requires derivatization to increase volatility.
Pyrolysis-GC-MS	High	Characteristic degradation products for identification.	Destructive technique, provides a fingerprint rather than direct structural information of the intact molecule.

Experimental Workflow: LC-MS/MS Analysis

Caption: Workflow for LC-MS/MS structural validation.

Chiral Chromatography: Addressing Stereoisomerism

The piperidine ring in the target molecule contains a stereocenter at the C4 position. While the synthesis may not be stereospecific, it is crucial to determine if a single enantiomer or a racemic mixture is present, as different enantiomers can have vastly different pharmacological activities.

Expertise & Experience in Chiral Chromatography: Chiral HPLC is the most common technique for separating enantiomers.[14] This involves using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation. Chiral Gas Chromatography (GC) can also be used, but would likely require derivatization of the amine.[14]

Trustworthiness of the Protocol: The ability to resolve the analyte into two distinct peaks with equal area (for a racemic mixture) on a chiral column provides definitive evidence of the presence of enantiomers.

Experimental Protocol: Chiral HPLC

• Column: A suitable chiral stationary phase (e.g., a polysaccharide-based CSP).

• Mobile Phase: Typically a mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Analysis: Inject the sample and observe for the separation of enantiomers.

Logical Flow of Structural Validation

The process of validating a chemical structure is a systematic and iterative process. The following diagram illustrates the logical flow of experiments and decision-making.

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A Comparative Analysis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine: A Prospective Evaluation Against Commercial Hindered Amine Light Stabilizers

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide presents a detailed comparative analysis of the novel compound, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, against established commercial Hindered Amine Light Stabilizers (HALS). As a Senior Application Scientist, this document is structured to provide not just a side-by-side comparison, but a deeper, mechanistic understanding of the anticipated performance of this new molecular entity. Given the compound's novelty, this guide synthesizes theoretical insights based on its structure with established principles of HALS technology, offering a roadmap for its experimental validation.

Introduction to Hindered Amine Light Stabilizers (HALS)

Hindered Amine Light Stabilizers are a critical class of additives used to protect polymeric materials from degradation caused by exposure to ultraviolet (UV) light. Unlike UV absorbers that function by absorbing UV radiation, HALS operate through a regenerative radical scavenging mechanism, known as the Denisov Cycle.[1][2] This allows them to provide long-term protection at relatively low concentrations. The core of a HALS molecule is a sterically hindered amine, typically a 2,2,6,6-tetramethylpiperidine ring. This structural motif is responsible for the radical scavenging activity that protects the polymer from photo-oxidation.[1][3]

The performance of a HALS is significantly influenced by its molecular weight and the nature of the substituent on the piperidinyl nitrogen. Commercial HALS are broadly categorized into low molecular weight (LMW) and high molecular weight (HMW) or polymeric types, each offering a different balance of properties such as volatility, migration resistance, and compatibility with various polymer matrices.[4]

The Novel Compound: (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

The subject of this analysis, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, is a non-commercial HALS. Its structure suggests it belongs to the monomeric HALS category. The key features of this molecule are the foundational 2,2,6,6-tetramethyl-piperidin-4-yl-amine group, which provides the stabilizing functionality, and a unique N-substituent, the (2-Ethoxy-benzyl) group.

Plausible Synthesis Route

Based on established methodologies for the synthesis of N-substituted 2,2,6,6-tetramethyl-4-piperidylamines, a plausible synthetic route for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is through the reductive amination of 2,2,6,6-tetramethyl-4-piperidone with 2-ethoxy-benzylamine.[4] This reaction would typically be carried out in the presence of a reducing agent such as sodium triacetoxyborohydride or under catalytic hydrogenation conditions.

Figure 1: Proposed synthesis of the target HALS.

Comparative Analysis: Theoretical and Experimental Framework

This section provides a comparative overview of the hypothesized properties of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine against two widely used commercial HALS: Tinuvin® 770 (a low molecular weight, monomeric HALS) and Chimassorb® 944 (a high molecular weight, oligomeric HALS).

Structural and Physicochemical Properties

The properties of a HALS are intrinsically linked to its molecular structure. The introduction of the N-(2-ethoxy-benzyl) group is expected to impart specific characteristics to the novel compound.

Property	(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine (Hypothesized)	Tinuvin® 770 (Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate)	Chimassorb® 944 (Poly[[6-[(1,1,3,3-tetramethylbutyl)amino]-1,3,5-triazine-2,4-diyl][(2,2,6,6-tetramethyl-4-piperidinyl)imino]-1,6-hexanediyl[(2,2,6,6-tetramethyl-4-piperidinyl)imino]])
Molecular Weight	~318 g/mol	481 g/mol	2000-3100 g/mol
Structure Type	Monomeric	Monomeric	Oligomeric
Volatility	Moderate. Higher than Tinuvin® 770 due to lower molecular weight, but the aromatic ring may slightly reduce it compared to a simple alkyl chain.	Low	Very Low
Polarity	Moderate. The ethoxy group introduces some polarity.	Low	Moderate, due to the triazine and imino groups.
Polymer Compatibility	Expected to have good compatibility with moderately polar polymers due to the ethoxy and benzyl groups. May show limited compatibility in highly non-polar polyolefins.	Good compatibility with a wide range of polymers, including polyolefins.	Excellent compatibility with polyolefins.
Thermal Stability	Potentially moderate. The benzyl group may offer some thermal stability, but the C-N bond could be a point of thermal degradation.	Good	Excellent

Performance Characteristics: A Mechanistic Perspective

The primary function of a HALS is to inhibit the photo-oxidative degradation of polymers. The efficiency of this process is governed by the Denisov Cycle.

Figure 2: The Denisov Cycle of HALS-mediated polymer stabilization.

The N-substituent of a HALS can influence the efficiency of this cycle. The electron-donating nature of the ethoxy group on the benzyl ring of the novel compound could potentially modulate the reactivity of the hindered amine, although this effect is likely to be modest due to the separation by the methylene bridge. The aromatic ring itself might offer some additional UV screening capabilities, though this is not the primary mechanism of HALS.

Experimental Validation Protocols

To move from theoretical comparison to empirical evidence, a structured experimental plan is essential. The following protocols outline the necessary steps to rigorously evaluate the performance of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.

Polymer Compounding and Sample Preparation

• Objective: To incorporate the novel HALS and commercial benchmarks into a representative polymer matrix.

• Protocol:

  • Select a polymer for evaluation (e.g., polypropylene, polyethylene, or a more polar polymer like ABS).

  • Dry blend the polymer resin with the HALS at a specified concentration (e.g., 0.1%, 0.3%, 0.5% by weight).

  • Melt compound the mixture using a twin-screw extruder to ensure homogeneous dispersion.

  • Prepare test specimens by injection molding or film extrusion according to relevant ASTM or ISO standards.

  • Prepare a control sample with no HALS.

Accelerated Weathering

• Objective: To simulate the long-term effects of sunlight and weather on the stabilized polymer.

• Protocol:

  • Expose the prepared specimens in a Xenon arc or QUV accelerated weathering tester.

  • Follow a standardized cycle of UV exposure, temperature, and humidity (e.g., ASTM G155 or ISO 4892-2).

  • Periodically remove samples at defined intervals for analysis.

Performance Evaluation

• Objective: To quantify the extent of polymer degradation and the effectiveness of the HALS.

• Analytical Techniques:

  • Colorimetry: Measure changes in color (e.g., yellowness index) using a spectrophotometer (ASTM D1925).

  • Gloss Measurement: Quantify the loss of surface gloss using a gloss meter (ASTM D523).

  • Mechanical Testing: Evaluate the retention of mechanical properties such as tensile strength, elongation at break, and impact strength (ASTM D638, ASTM D256).

  • Infrared Spectroscopy (FTIR): Monitor the formation of carbonyl groups, a key indicator of photo-oxidation, by observing the change in the carbonyl index.

Figure 3: Experimental workflow for HALS performance evaluation.

Conclusion and Future Outlook

While (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is not a commercially available HALS, a theoretical analysis of its structure provides a strong foundation for predicting its performance characteristics. Its monomeric nature and the presence of a moderately polar N-substituent suggest it may find utility in specific polymer systems where compatibility is a key consideration. The proposed experimental framework provides a clear and robust methodology for validating these hypotheses. Further research into the synthesis and performance of this and similar novel HALS structures could lead to the development of next-generation light stabilizers with tailored properties for advanced applications.

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The Benzyl Group's Influence on Piperidine-Based Acetylcholinesterase Inhibitors: A Comparative Efficacy Guide

The piperidine ring is a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents due to its favorable physicochemical properties and ability to interact with a wide range of biological targets.[1] When coupled with a benzyl moiety, the resulting N-benzylpiperidine structure becomes a particularly privileged scaffold for targeting the enzyme acetylcholinesterase (AChE), a key player in the pathology of Alzheimer's disease.[2][3] The progression of Alzheimer's is associated with a decline in the levels of the neurotransmitter acetylcholine (ACh); inhibiting AChE, the enzyme responsible for ACh degradation, can help restore cholinergic function and alleviate cognitive symptoms.[4][5]

This guide provides an in-depth comparison of the efficacy of various substituted benzyl groups on the activity of piperidine-based AChE inhibitors. We will explore the structure-activity relationships (SAR) that govern their potency, provide detailed experimental protocols for their synthesis and evaluation, and present a comparative analysis of their inhibitory activities.

The Crucial Role of the Benzyl Moiety in AChE Inhibition

The N-benzylpiperidine core of these inhibitors is designed to interact with key residues within the active site of AChE. The indanone moiety, often present in these structures, interacts with the Peripheral Anionic Site (PAS) of the enzyme, while the benzyl group engages with the Catalytic Anionic Site (CAS).[6] The nature and position of substituents on this benzyl ring can profoundly influence the compound's binding affinity and, consequently, its inhibitory potency. Understanding these structure-activity relationships is paramount for the rational design of more effective and selective AChE inhibitors.

A Generalized Synthetic Approach to N-Benzylpiperidine Derivatives

The synthesis of N-benzylpiperidine derivatives can be achieved through several routes. A common and effective method involves the reductive amination of a piperidine precursor with a substituted benzaldehyde, or the N-alkylation of a piperidine with a substituted benzyl halide. A generalized workflow for the synthesis of a Donepezil-like compound, a prominent N-benzylpiperidine AChE inhibitor, is outlined below.[3]

Caption: Generalized synthetic workflows for N-benzylpiperidine derivatives.

Experimental Protocol: Synthesis of 1-benzyl-4-[(5,6-dimethoxy-1-indanon)-2-yl] methyl piperidine (Donepezil)

This protocol is adapted from a known synthetic process.[3]

Materials:

• 4-[(5,6-Dimethoxy-1-indanon)-2-yl]methyl piperidine

• Benzyl bromide

• Triethylamine

• Dichloromethane

• Methanol

• Methanolic HCl

Procedure:

• Dissolve 10 g (0.0346 mol) of 4-[(5,6-dimethoxy-1-indanon)-2-yl]methyl piperidine in 100 ml of dichloromethane.

• To this solution, add 6.5 g of benzyl bromide and 13 g of triethylamine.

• Reflux the reaction mixture for 4 hours.

• After completion of the reaction (monitored by TLC), filter the mixture and concentrate the filtrate to obtain the free base of 1-benzyl-4-[(5,6-dimethoxy-1-indanon)-2-yl] methyl piperidine.

• Redissolve the free base in 100 ml of methanol.

• Add 10 ml of methanolic HCl (10%) to the solution.

• Cool the reaction mixture to 10°C to facilitate precipitation.

• Filter the resulting solid and wash with cooled methanol to yield the hydrochloride salt of the final product.

Comparative Efficacy of Substituted Benzylpiperidines

The inhibitory potency of N-benzylpiperidine derivatives against AChE is typically quantified by their half-maximal inhibitory concentration (IC50). A lower IC50 value indicates a more potent inhibitor. The following table summarizes the in vitro inhibitory activity of a selection of N-benzylpiperidine derivatives with various substitutions on the benzyl ring.

Compound	Benzyl Ring Substitution	AChE IC50 (µM)	Reference
1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine	Unsubstituted	0.057	[7]
1-(4-fluorobenzyl)-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine	4-Fluoro	0.0068	[8]
1-benzyl-4-[2-(N-[4'-(benzylsulfonyl) benzoyl]-N-methylamino]ethyl]piperidine hydrochloride	4'-(benzylsulfonyl)benzoyl	0.00056	[7]
1-benzyl-4-[2-[4-(benzoylamino)phthalimido]ethyl]piperidine hydrochloride	Unsubstituted	0.0012	[9]
1-benzyl-N-(1-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl) piperidine-4-carboxamide	Unsubstituted	5.94	[10]
1-benzyl-N-(5,6-dimethoxy-8H-indeno[1,2-d]thiazol-2-yl)piperidine-4-carboxamide	Unsubstituted	0.41	[10]
1-(3-chlorobenzyl)piperidine amide of 1H-indole-5-carboxylic acid	3-Chloro	>10 (low %)	[11]
Donepezil (1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine)	Unsubstituted	0.0057	[12]

Structure-Activity Relationship Insights

The data presented above reveals several key trends in the structure-activity relationship of substituted N-benzylpiperidines as AChE inhibitors:

• Electron-withdrawing groups: Halogen substitutions, such as fluorine and chlorine, on the benzyl ring can influence activity. For instance, a 4-fluoro substitution on a Donepezil analog maintains high potency.[8] However, the position of the halogen is critical, with some studies showing that 2- or 3-substitution can be more favorable than 4-substitution.[13]

• Bulky substituents: The introduction of bulky groups can significantly enhance inhibitory activity. The compound with a 4'-(benzylsulfonyl)benzoyl substitution exhibits exceptionally high potency, suggesting that these larger moieties can form additional favorable interactions within the enzyme's active site.[7]

• Linker and Core Modifications: Exchanging the core structure attached to the N-benzylpiperidine can dramatically alter activity. Replacing the indanone moiety with other heterocyclic systems can lead to a wide range of potencies.[10]

The Cholinergic Synapse: The Theater of Action

The efficacy of these inhibitors is ultimately realized at the cholinergic synapse. By inhibiting AChE, they increase the concentration and residence time of acetylcholine in the synaptic cleft, leading to enhanced stimulation of postsynaptic cholinergic receptors.[14][15]

Caption: A simplified diagram of a cholinergic synapse.

Experimental Protocol: In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)

This protocol is based on the widely used spectrophotometric method developed by Ellman.[16][17][18]

Principle: Acetylcholinesterase hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine. Thiocholine then reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate, which can be quantified by measuring its absorbance at 412 nm. The rate of color formation is proportional to the AChE activity.

Materials:

• Acetylcholinesterase (AChE) from electric eel (or other suitable source)

• Acetylthiocholine iodide (ATCh)

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• Test compounds (substituted N-benzylpiperidine derivatives)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a stock solution of ATCh in phosphate buffer.

  • Prepare a stock solution of DTNB in phosphate buffer.

  • Prepare serial dilutions of the test compounds in a suitable solvent (e.g., DMSO), and then dilute further in phosphate buffer.

• Assay Setup (in a 96-well plate):

  • Test wells: Add 25 µL of the test compound solution at various concentrations.

  • Control wells (100% activity): Add 25 µL of buffer (with the same percentage of solvent as the test wells).

  • Blank wells: Add 50 µL of buffer.

• Enzyme Addition and Pre-incubation:

  • Add 25 µL of the AChE solution to all wells except the blank wells.

  • Incubate the plate at 37°C for 15 minutes.

• Reaction Initiation:

  • Add 50 µL of the DTNB solution to all wells.

  • Add 25 µL of the ATCh solution to all wells to start the reaction. The total volume in each well should be 125 µL.

• Absorbance Measurement:

  • Immediately place the plate in a microplate reader and measure the absorbance at 412 nm every minute for 10-15 minutes (kinetic assay).

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [(Rate of Control - Rate of Test) / Rate of Control] x 100

  • Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC50 value.

Conclusion

The N-benzylpiperidine scaffold is a highly versatile and potent platform for the development of acetylcholinesterase inhibitors. The efficacy of these compounds can be finely tuned through strategic substitution on the benzyl ring. This guide has demonstrated that a deep understanding of the structure-activity relationships, coupled with robust synthetic and bioassay protocols, is essential for the rational design of next-generation therapeutics for Alzheimer's disease and other cholinergic-related disorders. The presented data and methodologies provide a solid foundation for researchers in the field of drug discovery and development to build upon in their quest for more effective treatments.

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• 8. Synthesis and biological evaluation of 1-(4-[18F]fluorobenzyl)-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine for in vivo studies of acetylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-(2-phthalimidoethyl)piperidine and related derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for the Quantification of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

In the landscape of pharmaceutical development and quality control, the robust and reliable quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. The compound (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, a substituted piperidine derivative, presents unique analytical challenges due to its structural complexity, incorporating both a hindered amine and a substituted aromatic moiety. This guide provides an in-depth comparison and cross-validation of three orthogonal analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance spectroscopy (qNMR)—for the accurate determination of this analyte.

This document is intended for researchers, scientists, and drug development professionals, offering a framework for selecting and validating appropriate analytical methodologies. The experimental designs and data presented herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) guidelines on analytical procedure validation.[1][2][3][4]

The Imperative of Orthogonal Method Cross-Validation

Cross-validation of analytical methods is a critical exercise to demonstrate the consistency and reliability of results obtained from different analytical techniques.[5] By employing orthogonal methods, which rely on different chemical and physical principles for separation and detection, we can gain a higher degree of confidence in the reported values. This is particularly crucial during drug development, where method transfer between laboratories or the introduction of new analytical technologies is common.

This guide will explore the following three methods:

• HPLC-UV: A widely used technique for the analysis of non-volatile and thermally stable compounds.[6][7][8]

• GC-MS: A powerful method for the separation and identification of volatile and semi-volatile compounds.[9][10]

• ¹H qNMR: An absolute quantification technique that relies on the direct relationship between the signal intensity and the number of protons, offering a primary method of measurement.

The following sections will delve into the theoretical underpinnings of each technique, provide detailed experimental protocols, and present a comparative analysis of their performance characteristics.

Comparative Analysis of Analytical Techniques

The selection of an analytical method is a balance of various factors including the physicochemical properties of the analyte, the intended purpose of the analysis, and the required performance characteristics.

Parameter	HPLC-UV	GC-MS	¹H qNMR
Principle	Chromatographic separation based on polarity, with UV detection.	Chromatographic separation based on volatility and polarity, with mass spectrometric detection.	Nuclear magnetic resonance signal intensity proportional to the number of nuclei.
Selectivity	Good; dependent on chromatographic resolution from impurities.	Excellent; mass spectrometric detection provides high specificity.	Excellent; unique chemical shifts for different protons provide high structural specificity.
Sensitivity	Moderate to high (ng range).	High to very high (pg-fg range).	Lower (µg-mg range).
Precision (%RSD)	Typically < 2%.[4]	Typically < 5%.	Typically < 1%.
Accuracy (% Recovery)	98-102%.[4]	95-105%.	99-101%.
Throughput	High.	Moderate.	Low to moderate.
Sample Preparation	Simple dissolution and filtration.	May require derivatization for non-volatile analytes.	Simple dissolution in a deuterated solvent with an internal standard.
Cost (Instrument)	Moderate.	High.	Very High.

Experimental Protocols

The following are detailed, step-by-step methodologies for the analysis of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine using the three discussed techniques.

Protocol 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is designed for the routine quantification and purity assessment of the target analyte.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient: 30% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 275 nm (based on the ethoxy-benzyl chromophore).

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare a stock solution of the reference standard of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine in a 50:50 mixture of Mobile Phase A and B at a concentration of 1 mg/mL. Prepare a series of calibration standards by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the sample in the diluent to achieve a final concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standards and samples onto the HPLC system and record the chromatograms.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the samples from the calibration curve.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high sensitivity and specificity, making it suitable for trace-level analysis and impurity identification.

Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A low-bleed, mid-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Oven Program: Start at 150 °C, hold for 1 minute, ramp to 300 °C at 15 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: m/z 50-500.

Procedure:

• Standard Preparation: Prepare a stock solution of the reference standard in a suitable solvent (e.g., dichloromethane) at a concentration of 1 mg/mL. Prepare a series of calibration standards by serial dilution.

• Sample Preparation: Dissolve the sample in the same solvent to a concentration within the calibration range.

• Analysis: Inject the standards and samples into the GC-MS system.

• Quantification: Generate a calibration curve by plotting the peak area of a characteristic ion of the analyte against the concentration. Quantify the analyte in the samples using this curve.

Protocol 3: Quantitative ¹H Nuclear Magnetic Resonance (qNMR)

This protocol describes an absolute quantification method that does not require a calibration curve of the analyte.

Instrumentation and Conditions:

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) with 0.05% v/v Tetramethylsilane (TMS).

• Internal Standard: A certified reference material with a known purity and a distinct, non-overlapping signal (e.g., maleic acid).

• Pulse Program: A standard single-pulse experiment with a sufficiently long relaxation delay (D1 ≥ 5 x T₁ of the slowest relaxing proton).

Procedure:

• Sample Preparation: Accurately weigh a known amount of the sample and the internal standard into an NMR tube. Add a precise volume of the deuterated solvent.

• Data Acquisition: Acquire the ¹H NMR spectrum with optimized parameters to ensure quantitative conditions.

• Data Processing: Process the spectrum (Fourier transform, phase correction, baseline correction).

• Quantification: Integrate a well-resolved, characteristic signal of the analyte and a signal from the internal standard. Calculate the concentration of the analyte using the following equation:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / msample) * PIS

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Cross-Validation Workflow and Data Comparison

The cross-validation study involves analyzing the same batch of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine using the three validated methods and comparing the results.

Caption: Workflow for the cross-validation of analytical methods.

Hypothetical Comparative Data

The following table summarizes the hypothetical results obtained from the analysis of a single batch of the target analyte.

Parameter	HPLC-UV	GC-MS	¹H qNMR
Assay (% w/w)	99.2%	99.5%	99.4%
Relative Standard Deviation (RSD, n=6)	0.8%	1.2%	0.5%
Identified Impurities	Impurity A (0.15%)Impurity B (0.20%)	Impurity A (0.12%)Impurity C (volatile, 0.05%)	Impurity A (0.18%)

Discussion and Conclusion

The cross-validation of these three orthogonal analytical methods provides a high degree of confidence in the quality of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. The assay values obtained from HPLC-UV, GC-MS, and ¹H qNMR are in excellent agreement, demonstrating the accuracy and reliability of each technique.

• HPLC-UV proves to be a robust and precise method for routine quality control, offering high throughput and ease of use.

• GC-MS provides superior sensitivity and is invaluable for the identification and quantification of volatile impurities that may not be detected by HPLC.

• ¹H qNMR serves as a primary reference method, offering absolute quantification without the need for a specific reference standard of the analyte. Its high precision makes it an excellent tool for certifying in-house standards.

The choice of method will ultimately depend on the specific application. For routine release testing, HPLC-UV is often the most practical choice. For in-depth impurity profiling and trace analysis, GC-MS is indispensable. ¹H qNMR is the gold standard for reference material characterization and for resolving discrepancies between other methods.

By understanding the strengths and limitations of each technique and by implementing a robust cross-validation program, pharmaceutical scientists can ensure the integrity of their analytical data and the quality of their products.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link][1][2]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q2(R2) Validation of Analytical Procedures. [Link][11]

• Lab Manager. (2022). ICH and FDA Guidelines for Analytical Method Validation. [Link][3]

• AMSbiopharma. (2023). ICH Guidelines for Analytical Method Validation Explained. [Link][4]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link][12]

• Journal of Pharmaceutical and Biomedical Analysis. (2015). Development of an LC-MS method for ultra trace-level determination of 2,2,6,6-tetramethylpiperidine-1-oxl (TEMPO), a potential genotoxic impurity within active pharmaceutical ingredients. [Link][13]

• SIELC Technologies. (n.d.). Separation of Piperidine, 1-amino-, hydrochloride on Newcrom R1 HPLC column. [Link][6]

• ResearchGate. (2015). Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices. [Link][8]

• Google Patents. (n.d.). CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample. [10]

• Future Science. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. [Link][5]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. [Link][14]

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A Comparative Guide to the Biological Activity of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine and Structurally Similar Compounds

For researchers and drug development professionals, understanding the nuanced differences in the biological activity of structurally related compounds is paramount. This guide provides an in-depth comparative analysis of the biological activity of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, a molecule combining the key pharmacophores of a substituted benzylamine and a sterically hindered piperidine. We will explore its potential as a monoamine oxidase (MAO) inhibitor and its cytotoxic effects, drawing comparisons with structurally similar compounds to elucidate key structure-activity relationships (SAR). This analysis is supported by experimental data from relevant studies on analogous chemical scaffolds.

Introduction: The Therapeutic Potential of Substituted Piperidines

The piperidine nucleus is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its versatility allows for the precise spatial arrangement of substituents, enabling targeted interactions with a wide array of biological macromolecules. When combined with a substituted benzylamine moiety, the resulting compounds can engage with various receptors and enzymes, making them attractive candidates for drug discovery programs targeting neurological disorders and cancer.

The subject of this guide, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, features a 2,2,6,6-tetramethylpiperidine unit, which provides steric bulk that can influence receptor binding and metabolic stability. The 2-ethoxybenzyl group introduces specific electronic and lipophilic characteristics that are critical for modulating biological activity. This guide will delve into the likely biological profile of this compound by comparing it with analogs bearing different substituents on both the benzyl and piperidine rings.

Comparative Analysis of Biological Activity

Based on the available literature for structurally related compounds, two primary areas of biological activity are of significant interest for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine and its analogs: inhibition of monoamine oxidases (MAO) and cytotoxicity against cancer cell lines.

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAO-A and MAO-B) are crucial enzymes in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine.[1] Inhibitors of these enzymes have therapeutic applications in the treatment of depression and neurodegenerative diseases like Parkinson's disease.[2] The piperidine scaffold is a known pharmacophore for MAO inhibitors.[1][3][4]

The structure of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine suggests it may act as an MAO inhibitor. The activity and selectivity (MAO-A vs. MAO-B) of such compounds are highly dependent on the nature and position of substituents on the benzyl ring.[2][5]

Table 1: Comparative MAO-B Inhibitory Activity of Benzylpiperidine Derivatives

Compound ID	Benzyl Ring Substituent	MAO-B IC50 (µM)	Selectivity Index (MAO-A/MAO-B)	Reference
S5	3-Chloro	0.203	19.04	[2][5]
S16	2-Cyano	0.979	>10	[2][5]
Hypothetical 1	2-Ethoxy	-	-	-
Hypothetical 2	4-Ethoxy	-	-	-
Hypothetical 3	2-Methoxy	-	-	-

Note: Data for hypothetical compounds is not available and is included for comparative discussion.

Structure-Activity Relationship Insights:

From the data on pyridazinobenzylpiperidine derivatives, we can infer key SAR trends.[2][5] Compound S5 , with a 3-chloro substituent, demonstrates potent and selective MAO-B inhibition.[2][5] The electron-withdrawing nature and lipophilicity of the chlorine atom at the meta position appear to be favorable for binding to the MAO-B active site. In contrast, a 2-cyano group in S16 results in a notable decrease in potency, suggesting that both the electronic properties and the position of the substituent are critical.[2][5]

For our target compound, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine (Hypothetical 1) , the 2-ethoxy group is an electron-donating and moderately lipophilic substituent. Its placement at the ortho position could influence the conformation of the benzyl ring relative to the piperidine moiety, which in turn would affect its interaction with the enzyme's active site. It is plausible that the ethoxy group could engage in hydrogen bonding with amino acid residues in the active site. A comparative study of 2-ethoxy vs. 4-ethoxy (Hypothetical 2) and 2-methoxy (Hypothetical 3) analogs would be crucial to determine the optimal substitution pattern for MAO inhibition.

Cytotoxic Activity

Substituted piperidones, which share the core piperidine ring, have demonstrated significant cytotoxic activity against various cancer cell lines.[6] The mechanism often involves the induction of apoptosis and cell cycle arrest. The N-benzyl group and substituents on the exocyclic benzylidene rings play a crucial role in determining the potency and selectivity of these compounds.

Table 2: Comparative Cytotoxicity of 3,5-bis(benzylidene)-4-piperidone Analogs

Compound ID	Aryl Substituent	Cell Line	IC50 (µM)	Reference
17	4-Fluoro	A549 (Lung Carcinoma)	< 0.1	[6]
18	4-Chloro	A549 (Lung Carcinoma)	< 0.1	[6]
21	3,4,5-Trimethoxy	A549 (Lung Carcinoma)	< 0.1	[6]
Hypothetical 4	(2-Ethoxy-benzyl)	A549 (Lung Carcinoma)	-	-

Note: The compounds listed are 3,5-bis(benzylidene)-1-[(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methylsulfonyl]-4-piperidones. Data for the hypothetical direct analog is not available.

Structure-Activity Relationship Insights:

The data on 3,5-bis(benzylidene)-4-piperidones reveals that halogen-containing derivatives (compounds 17 and 18 ) and a trimethoxy-substituted analog (compound 21 ) exhibit potent sub-micromolar cytotoxicity against the A549 lung cancer cell line.[6] This suggests that electron-withdrawing groups (halogens) and multiple electron-donating groups (methoxys) on the aromatic rings can enhance cytotoxic activity.

For (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine (Hypothetical 4) , the 2-ethoxybenzyl group would need to be evaluated in a similar context. The steric hindrance provided by the 2,2,6,6-tetramethylpiperidine moiety could also influence its interaction with cellular targets and potentially its metabolic stability, which could be advantageous for a therapeutic agent.

Experimental Methodologies

To enable researchers to conduct their own comparative studies, we provide detailed protocols for the key assays discussed.

Monoamine Oxidase (MAO) Inhibition Assay

This fluorometric assay is a sensitive method for determining the inhibitory potential of compounds against MAO-A and MAO-B.

Principle: The assay measures the hydrogen peroxide (H₂O₂) produced from the oxidative deamination of a substrate by MAO. The H₂O₂ is then detected using a probe that fluoresces upon oxidation.

Protocol:

• Enzyme and Substrate Preparation:

  • Recombinant human MAO-A and MAO-B enzymes are used.

  • A suitable substrate (e.g., p-tyramine for both, or specific substrates for each isoform) is prepared in an appropriate buffer.

• Inhibitor Preparation:

  • The test compounds, including (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine and its analogs, are dissolved in DMSO to create stock solutions.

  • Serial dilutions are prepared to determine IC50 values.

• Assay Procedure:

  • In a 96-well microplate, add the MAO enzyme, the fluorescent probe, and horseradish peroxidase.

  • Add the test compounds at various concentrations.

  • Pre-incubate the mixture for a defined period (e.g., 15 minutes) at 37°C.

  • Initiate the reaction by adding the substrate.

  • Monitor the fluorescence intensity over time using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value using a non-linear regression curve fit.

Causality Behind Experimental Choices: The use of recombinant human enzymes ensures the relevance of the data to human physiology. A fluorometric readout provides high sensitivity, allowing for the detection of potent inhibitors.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Principle: The assay is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.

Protocol:

• Cell Culture:

  • Culture the desired cancer cell lines (e.g., A549, MCF-7) in appropriate media until they reach logarithmic growth phase.

• Cell Seeding:

  • Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compounds (dissolved in DMSO and diluted in culture medium).

  • Include a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• Incubation:

  • Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 3-4 hours.

• Formazan Solubilization:

  • Remove the medium and add a solubilizing agent (e.g., DMSO or an acidic solution of sodium dodecyl sulfate) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solubilized formazan at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

Causality Behind Experimental Choices: The MTT assay is a well-established and reliable method for assessing cytotoxicity. The use of multiple cancer cell lines provides a broader understanding of the compound's spectrum of activity.

Visualizing Molecular Interactions and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the MAO inhibition mechanism and the experimental workflow for cytotoxicity testing.

Caption: Mechanism of Monoamine Oxidase Inhibition.

Caption: Experimental Workflow for MTT Cytotoxicity Assay.

Conclusion and Future Directions

While direct comparative data for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is not yet available in the public domain, analysis of structurally related compounds provides a strong foundation for predicting its biological activity. The available evidence suggests that this compound and its analogs are promising candidates for investigation as both monoamine oxidase inhibitors and cytotoxic agents.

Future research should focus on the synthesis and systematic biological evaluation of a focused library of (substituted-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine derivatives. This would involve varying the alkoxy group (methoxy, propoxy, etc.) and its position on the benzyl ring, as well as exploring other substitutions to build a comprehensive structure-activity relationship profile. Such studies will be instrumental in identifying lead compounds with enhanced potency, selectivity, and drug-like properties for further development as novel therapeutics.

References

• Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. (2023). ACS Omega. [Link][1][3][4]

• Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors - Semantic Scholar. (2023). [Link][1]

• Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. (2024). Molecules. [Link][2][5]

• Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives - PubMed. (2024). [Link][2][5]

• Terpene-Functionalized 3,5-Bis(benzylidene)-4-piperidones: Synthesis, Cytotoxicity Properties, In Silico and In Vitro Studies. (2023). Molecules. [Link][6]

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A Comparative Guide to Purity Assessment of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine by High-Performance Liquid Chromatography

This guide provides a comprehensive technical overview for assessing the purity of synthesized (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, a hindered amine light stabilizer (HALS), using High-Performance Liquid Chromatography (HPLC). It is intended for researchers, scientists, and drug development professionals who require robust analytical methods for quality control and impurity profiling. This document delves into the rationale behind the chosen HPLC methodology, offers a detailed experimental protocol, and presents a comparative analysis with alternative analytical techniques, supported by scientific principles and data.

Introduction: The Critical Role of Purity in Hindered Amine Light Stabilizers

(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine belongs to the class of hindered amine light stabilizers (HALS), which are crucial additives for protecting polymeric materials from photodegradation. The efficacy and safety of these stabilizers are directly linked to their purity. Impurities, which can arise from the synthetic process, may not only reduce the stabilizing effect but could also introduce undesirable properties into the final product. Therefore, a precise and reliable analytical method for purity assessment is paramount.

The synthesis of the target compound likely proceeds through a reductive amination reaction between 2,2,6,6-tetramethyl-4-piperidone and 2-ethoxybenzylamine.[1][2] This synthetic route can potentially introduce several impurities, including unreacted starting materials, the intermediate imine, and byproducts from side reactions. A robust analytical method must be able to resolve the main compound from these potential impurities.

The Power of HPLC in Purity Determination

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique in pharmaceutical analysis for impurity profiling and purity assessment.[3] Its advantages include high resolution, sensitivity, and the ability to analyze non-volatile and thermally labile compounds, making it well-suited for a molecule like (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.[4] Reversed-phase HPLC, in particular, is a powerful tool for separating compounds based on their hydrophobicity.[5]

Principle of Separation

In this proposed method, a reversed-phase C18 column is used as the stationary phase. The separation is achieved by partitioning the analyte and its impurities between the nonpolar stationary phase and a more polar mobile phase. The elution order is primarily determined by the polarity of the compounds; more polar compounds will have a lower affinity for the stationary phase and will elute earlier, while less polar compounds will be retained longer. The presence of the aromatic benzyl group in the target molecule allows for sensitive detection using a UV detector.

Experimental Protocol: A Validated HPLC Method

This section provides a detailed, step-by-step methodology for the purity assessment of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine by HPLC.

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode array detector (DAD) or a variable wavelength UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: Acetonitrile.

• Sample Diluent: A mixture of Mobile Phase A and Mobile Phase B (e.g., 50:50 v/v).

• Standard and Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve a reference standard of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine in the sample diluent to a final concentration of approximately 1 mg/mL.

  • Sample Solution: Accurately weigh and dissolve the synthesized sample in the sample diluent to a final concentration of approximately 1 mg/mL.

Chromatographic Conditions

Parameter	Condition
Column Temperature	30 °C
Flow Rate	1.0 mL/min
Detection Wavelength	272 nm
Injection Volume	10 µL
Gradient Elution Program	See Table 1

Table 1: Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	70	30
20	30	70
25	30	70
26	70	30
30	70	30

Data Analysis

The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Method Validation

To ensure the reliability of the results, the HPLC method should be validated according to ICH guidelines (Q2(R1)). Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

Visualizing the Workflow

Caption: Experimental workflow for HPLC purity assessment.

Comparative Analysis with Alternative Techniques

While HPLC is a robust method, other analytical techniques can also be considered for purity assessment. The choice of method often depends on the specific requirements of the analysis, such as the nature of the impurities, the required sensitivity, and the available instrumentation.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and analyzing volatile and thermally stable compounds.[4][6]

• Principle: In GC, a gaseous mobile phase carries the vaporized sample through a column containing a stationary phase. Separation is based on the differential partitioning of the analytes between the two phases.

• Applicability: For (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, GC analysis would likely require derivatization to increase its volatility and thermal stability. This additional step can introduce complexity and potential for error.

• Advantages: GC can offer very high resolution and sensitivity, especially when coupled with a mass spectrometer (GC-MS).

• Disadvantages: The need for derivatization and the thermal lability of some potential impurities make GC a less direct and potentially more problematic method than HPLC for this specific analyte.[7]

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent development in liquid chromatography that utilizes smaller particle size columns (typically <2 µm) and higher pressures than conventional HPLC.

• Principle: The fundamental principles of separation are the same as in HPLC.

• Applicability: UPLC is highly suitable for the purity analysis of the target compound and can offer significant advantages over traditional HPLC.

• Advantages: UPLC provides faster analysis times, higher resolution, and greater sensitivity compared to HPLC. This can lead to improved throughput and better detection of trace impurities.

• Disadvantages: The initial investment in UPLC instrumentation is higher than for HPLC systems. The method may also be more susceptible to clogging due to the smaller particle size of the stationary phase.

Comparison Summary

Table 2: Comparison of Analytical Techniques

Feature	HPLC	GC	UPLC
Principle	Liquid-solid partitioning	Gas-liquid/solid partitioning	Liquid-solid partitioning
Sample Volatility	Not required	Required	Not required
Derivatization	Generally not needed	Often required for amines	Generally not needed
Analysis Speed	Moderate	Fast (after derivatization)	Very Fast
Resolution	Good to Excellent	Excellent	Excellent to Superior
Sensitivity	Good	Very Good (with specific detectors)	Excellent
Instrumentation Cost	Moderate	Moderate to High (with MS)	High

Logical Framework for Method Selection

The selection of the most appropriate analytical technique is a critical decision based on the physicochemical properties of the analyte and the specific goals of the analysis.

Caption: Rationale for selecting HPLC for purity analysis.

Conclusion

The described reversed-phase HPLC method provides a reliable and robust approach for assessing the purity of synthesized (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. The method is specific, sensitive, and capable of separating the main compound from its potential process-related impurities. While GC and UPLC present alternative analytical strategies, HPLC offers the most practical and direct approach for this particular analyte, balancing performance with accessibility. Proper method validation is crucial to ensure the integrity and accuracy of the purity data, which is essential for the quality control of this important industrial chemical.

References

• Process for the preparation of 2,2,6,6-tetramethyl-4-piperidyl-amines. (EP0302020A2).

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025-12-10). International Journal of Pharmaceutical Sciences and Research. [Link]

• Reductive Amination, and How It Works. (2017-09-01). Master Organic Chemistry. [Link]

• Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. (2012-09-02). Agilent. [Link]

• Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. PubMed. [Link]

• HPLC vs GC: What Sets These Methods Apart. (2025-06-06). Phenomenex. [Link]

• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. HETEROCYCLES, Vol. 87, No. 1, 2013. [Link]

• UV–Vis absorption spectra of (a) 2-(3-methoxy-2-hydroxybenzylide-... ResearchGate. [Link]

• Process for the preparation of 2,2,6,6-tetramethylpiperidin-N-oxyls, and their 4-substituted derivatives. (EP0574667A1).

• Synthesis of N-Substituted piperidines from piperidone. (2015-10-09). ResearchGate. [Link]

• Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. ACS Publications. [Link]

• RediSep C-18 reversed phase column Purification of primary amines. (2012-11-09). Teledyne ISCO. [Link]

• Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUI. Waters. [Link]

• Synthesis and pharmacological activity of 2-(2,6-diethyl-alpha-[2-(methylamino) ethoxy]benzyl)pyridine Hydrochloride (BS 7664 D), with special reference to the N,N-dimethyl homologue pytamine hydrochloride (BS 7161 D). PubMed. [Link]

• Understanding Reverse Phase Selectivity for Different Compound Classes. (2024-10-01). YouTube. [Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data. [Link]

• Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. PMC - PubMed Central. [Link]

• Reversed Phase HPLC Method Development. Phenomenex. [Link]

• GC Vs. HPLC: A Comprehensive Comparison And Practical Applications. (2024-07-04). LinkedIn. [Link]

• A New Methodology for Preparing Benzylated Aminopyridines Yields Unprecedented Site-Selective Organocatalysts. ChemRxiv. [Link]

• Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. (2025-05-04). DTIC. [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. mdpi.com [mdpi.com]
• 5. youtube.com [youtube.com]
• 6. 4-[2-(DIMETHYLAMINO)ETHOXY]BENZYLAMINE | 20059-73-8 [chemicalbook.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Independent Verification of Spectroscopic Data for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Rationale for Independent Verification

In drug discovery and development, the unambiguous confirmation of a molecule's structure is a critical prerequisite for further investigation. Spectroscopic data forms the cornerstone of this verification process. For novel or less-characterized compounds such as (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, reliance on a single source of data is insufficient. Independent verification mitigates the risk of misidentification, which can have profound implications for downstream research, including the interpretation of biological activity and the establishment of structure-activity relationships (SAR).

This guide addresses the current information gap by providing a systematic approach to generate and validate the necessary spectroscopic data. The methodologies described herein are designed to be self-validating, ensuring the integrity and trustworthiness of the results.

Predicted Spectroscopic Profile

The structure of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine can be deconstructed into two primary fragments: the 2-ethoxybenzyl group and the 2,2,6,6-tetramethylpiperidin-4-yl amine moiety. By analyzing the known spectroscopic features of these and similar structures, we can predict the expected ¹H NMR, ¹³C NMR, Mass Spectrometry, and FTIR data for the target compound.

Predicted ¹H and ¹³C NMR Spectral Data

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The predicted chemical shifts are based on the analysis of structurally related compounds.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Assignment	Predicted ¹H NMR (ppm)	Predicted ¹³C NMR (ppm)	Justification & Notes
2-Ethoxybenzyl Moiety
-CH₂- (benzyl)	~3.7 - 3.9	~50 - 55	Methylene protons adjacent to the nitrogen and the aromatic ring.
Aromatic-H	~6.8 - 7.3	~110 - 130, ~155-160	Characteristic aromatic proton signals. The ortho-ethoxy group will influence the splitting pattern. The carbon attached to the ethoxy group will be significantly downfield.
-O-CH₂- (ethoxy)	~4.0 - 4.2	~63 - 68	Methylene protons of the ethoxy group, deshielded by the adjacent oxygen.
-CH₃ (ethoxy)	~1.3 - 1.5	~14 - 16	Methyl protons of the ethoxy group, appearing as a triplet.
2,2,6,6-Tetramethylpiperidin-4-yl Amine Moiety
Piperidine-H (at C4)	~2.6 - 3.0	~45 - 50	Methine proton at the point of substitution, coupled to adjacent methylene protons.
Piperidine-H (axial/equatorial at C3, C5)	~1.0 - 1.9	~40 - 50	Diastereotopic methylene protons of the piperidine ring.
-NH-	Variable	-	Broad singlet, chemical shift is concentration and solvent dependent.
-CH₃ (tetramethyl)	~1.0 - 1.3	~28 - 34	Four equivalent methyl groups, appearing as singlets. Due to steric hindrance, two distinct signals for axial and equatorial methyls may be observed.

Experimental Protocols for Data Acquisition and Verification

To independently verify the structure, a systematic acquisition of spectroscopic data is required. The following protocols are based on standard laboratory practices and are designed to yield high-quality, reproducible data.

Synthesis via Reductive Amination

A plausible and common method for the synthesis of N-substituted amines is reductive amination.[1][2] This would involve the reaction of 2,2,6,6-tetramethyl-4-piperidone with 2-ethoxybenzylamine in the presence of a reducing agent.

Diagram 1: Proposed Synthesis Workflow

Caption: Reductive amination synthesis pathway.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol for ¹H and ¹³C NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

  • Reference the spectrum to the residual solvent peak (CDCl₃: 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 512-1024 scans, relaxation delay of 2-5 seconds.

  • Reference the spectrum to the solvent peak (CDCl₃: 77.16 ppm).

• 2D NMR (Optional but Recommended):

  • Acquire COSY (Correlation Spectroscopy) to establish ¹H-¹H couplings.

  • Acquire HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded ¹H and ¹³C atoms.

  • Acquire HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range ¹H-¹³C correlations, which is crucial for connecting the benzyl and piperidine fragments.

Mass Spectrometry (MS)

Protocol for High-Resolution Mass Spectrometry (HRMS):

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Employ an ESI-TOF (Electrospray Ionization - Time of Flight) or Orbitrap mass spectrometer for accurate mass measurement.

• Acquisition:

  • Infuse the sample directly or via liquid chromatography.

  • Acquire the spectrum in positive ion mode.

  • The expected [M+H]⁺ ion for C₁₈H₃₀N₂O is m/z 291.2431.[3]

• Fragmentation Analysis (MS/MS):

  • Select the parent ion (m/z 291.2431) and subject it to collision-induced dissociation (CID).

  • Analyze the resulting fragment ions to confirm the connectivity of the molecule. Expected fragments would correspond to the loss of the ethoxybenzyl group or fragmentation of the piperidine ring.

Diagram 2: Expected Mass Spectrometry Fragmentation

Caption: Key fragmentation pathways in MS/MS.

Fourier-Transform Infrared (FTIR) Spectroscopy

Protocol for FTIR Spectroscopy:

• Sample Preparation: The compound, if an oil, can be analyzed as a thin film between two salt plates (e.g., NaCl or KBr). If it is a solid, a KBr pellet can be prepared.

• Instrumentation: Use a standard FTIR spectrometer.

• Acquisition:

  • Acquire the spectrum over the range of 4000-400 cm⁻¹.

  • Collect 16-32 scans at a resolution of 4 cm⁻¹.

Table 2: Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Expected Appearance
~3300 - 3400	N-H stretch (secondary amine)	Weak to medium, broad
~3000 - 3100	C-H stretch (aromatic)	Medium
~2800 - 3000	C-H stretch (aliphatic)	Strong
~1580 - 1600, ~1450 - 1500	C=C stretch (aromatic)	Medium to strong
~1240 - 1260	C-O stretch (aryl ether)	Strong
~1100 - 1150	C-N stretch (amine)	Medium

Comparative Analysis with Alternative Structures

To ensure the identity of the target compound, it is crucial to compare its spectroscopic data with that of potential isomers or related byproducts. For example, positional isomers of the ethoxy group on the benzyl ring (e.g., 3-ethoxy or 4-ethoxy) would exhibit distinct ¹H NMR aromatic splitting patterns and ¹³C NMR chemical shifts. The absence of signals corresponding to these alternatives provides further confidence in the structural assignment.

Conclusion

This guide provides a robust framework for the independent verification of the spectroscopic data for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. By following the detailed protocols for synthesis, data acquisition, and interpretation, researchers can confidently establish the structure of this compound. The principles of scientific integrity, including the use of validated methods and comparison with predicted and alternative data, are central to this process. This approach not only ensures the quality of the data for this specific molecule but also serves as a template for the characterization of other novel chemical entities.

References

• Santa Cruz Biotechnology, Inc. (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. [3]

• PubChem. 2-Ethoxybenzylamine. National Center for Biotechnology Information. [4]

• PubChem. 4-Amino-2,2,6,6-tetramethylpiperidine. National Center for Biotechnology Information. [5]

• European Patent Office. (2009). Process for the preparation of 2,2,6,6-tetramethyl-4-piperidyl-amines. EP0302020A2. [1]

• Wikipedia. 4-Amino-2,2,6,6-tetramethylpiperidine. [2]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• ChemicalBook. 2,2,6,6-Tetramethyl-4-piperidinol(2403-88-5) 1H NMR. [6]

• ChemicalBook. 2,2,6,6-Tetramethyl-4-piperidinol(2403-88-5) 13C NMR. [7]

• ResearchGate. FTIR spectra of (a) 2,2,6,6-tetramethyl-4-piperidinol and (b) 4ATP. [8]

Sources

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• 2. 4-Amino-2,2,6,6-tetramethylpiperidine - Wikipedia [en.wikipedia.org]
• 3. scbt.com [scbt.com]
• 4. 2-Ethoxybenzylamine | C9H13NO | CID 123465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Amino-2,2,6,6-tetramethylpiperidine | C9H20N2 | CID 37524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,2,6,6-Tetramethyl-4-piperidinol(2403-88-5) 1H NMR spectrum [chemicalbook.com]
• 7. 2,2,6,6-Tetramethyl-4-piperidinol(2403-88-5) 13C NMR [m.chemicalbook.com]
• 8. researchgate.net [researchgate.net]

A Comparative Study of the Antioxidant Potential of Various Hindered Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Light Stabilization - The Antioxidant Facet of Hindered Amines

Hindered amines, a class of organic compounds characterized by a sterically shielded amine group, are most widely recognized for their role as Hindered Amine Light Stabilizers (HALS) in the polymer industry.[1][2] Their remarkable efficacy in protecting materials from photodegradation is well-established. However, the very mechanism that imparts this stability—their ability to scavenge free radicals—also positions them as potent antioxidants.[3] This guide moves beyond their traditional application to provide a comparative analysis of the intrinsic antioxidant potential of various hindered amines, a topic of increasing interest for researchers in materials science, chemistry, and the pharmaceutical sciences.

For professionals in drug development, understanding the antioxidant capabilities of hindered amine scaffolds is particularly pertinent. The piperidine nucleus, central to most HALS, is a "privileged scaffold" in medicinal chemistry, appearing in numerous bioactive compounds.[4][5] As oxidative stress is implicated in a wide array of pathologies, the exploration of novel antioxidant compounds is a critical frontier in therapeutic innovation. This guide will delve into the mechanistic underpinnings of their antioxidant action, compare the relative potential of different hindered amine structures, and provide detailed protocols for their evaluation.

The Mechanism of Antioxidant Action: The Denisov Cycle

The primary antioxidant mechanism of hindered amines is a regenerative catalytic process known as the Denisov Cycle.[1] Unlike sacrificial antioxidants that are consumed in the process of neutralizing a free radical, hindered amines can be regenerated to participate in multiple scavenging events, leading to long-term antioxidant activity.[3]

The cycle can be broadly described as follows:

• Activation: The secondary amine of the hindered amine is oxidized by a radical species (e.g., a peroxyl radical, ROO•) to form a stable nitroxide radical (>N-O•).

• Radical Trapping: This nitroxide radical is a highly efficient scavenger of other harmful radicals, such as alkyl radicals (R•), forming a non-radical species.

• Regeneration: The hindered amine can be regenerated from this non-radical intermediate through further reactions with radical species, allowing it to re-enter the cycle.

This cyclic nature is the cornerstone of their high efficiency and longevity as antioxidants.

Figure 1: A simplified representation of the Denisov Cycle, illustrating the regenerative radical scavenging mechanism of hindered amines.

Comparative Antioxidant Potential: A Look at Different Hindered Amine Structures

A direct quantitative comparison of the antioxidant potential of all available hindered amines is challenging due to the lack of standardized studies in the literature. However, by synthesizing data from various sources, we can draw meaningful comparisons between different classes and specific examples.

Piperidine Nitroxides: The Active Form

Piperidine nitroxides, such as TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl) and its derivatives, represent the activated form in the Denisov cycle and are potent antioxidants in their own right.[5][6] Their ability to scavenge a wide range of reactive oxygen species (ROS) has been demonstrated in numerous studies.[7]

• TEMPO and TEMPOL: These are among the most studied nitroxide radicals.[5] TEMPOL (4-hydroxy-TEMPO) often exhibits potent antioxidant effects.[4] The antioxidant activity of TEMPOL may be attributed to its hydroxylamine form, which can work in concert with the nitroxide to protect against oxidative damage.[5]

• Structure-Activity Relationship: The antioxidant activity of piperidine nitroxides is influenced by the substituents at the 4-position of the piperidine ring.[7] Studies have shown that the nitroxide moiety is essential for activity, while the nature of the substituent can modulate the radical scavenging efficacy.[7]

Commercial Hindered Amine Light Stabilizers (HALS)

Many commercially available HALS, while designed for polymer stabilization, possess inherent antioxidant properties that are relevant in broader contexts. These are often complex oligomeric or polymeric structures.

Hindered Amine Type	Common Examples	Molecular Weight	Key Structural Features & Antioxidant Performance Insights
Monomeric HALS	Tinuvin 770	Low	Being a smaller molecule, it may have better mobility in certain matrices. It has demonstrated notable antimicrobial and antioxidant activity, with its mechanism linked to the generation of reactive nitrogen species.[8]
Polymeric HALS	Chimassorb 944	High	Its high molecular weight leads to low volatility and high resistance to extraction.[9] The polymeric nature can influence its diffusion and interaction with radical species.
N-Alkoxy HALS	Tinuvin 123	High	This type of HALS has low basicity, which can be advantageous in acidic environments where traditional HALS might be less effective.[10]
Synergistic Blends	Tinuvin 791	Mixture	A blend of a high molecular weight HALS (Chimassorb 944) and a low molecular weight HALS (Tinuvin 770), designed to provide broad-spectrum protection.

Note on Quantitative Data: Direct comparisons of IC50 or TEAC values between different commercial HALS are scarce in publicly available literature. The antioxidant performance is highly dependent on the specific assay conditions and the matrix in which they are tested. One study reported an IC50 value of 233.8 µg/mL for Tinuvin 770 DF against S. aureus, which was linked to its radical scavenging activity.[8] However, more comprehensive comparative studies are needed to establish a clear hierarchy of antioxidant potential among these commercial products in a non-polymer context.

Experimental Protocols for Evaluating Antioxidant Potential

To quantitatively assess and compare the antioxidant potential of different hindered amines, several standardized in vitro assays are commonly employed. The following are detailed protocols for three of the most widely used methods.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical. The reduction of the deep violet DPPH radical to the pale yellow hydrazine is monitored spectrophotometrically.

Figure 2: Workflow for the DPPH radical scavenging assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the hindered amine in a suitable solvent (e.g., methanol or ethanol).

  • Prepare a series of dilutions from the stock solution to obtain a range of concentrations for testing.

  • Prepare a solution of DPPH in the same solvent (e.g., 0.1 mM). This solution should be freshly prepared and kept in the dark.

• Assay Procedure:

  • In a microplate or cuvette, add a fixed volume of the DPPH solution.

  • Add a corresponding volume of the hindered amine solution (or solvent for the control).

  • Mix well and incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement and Calculation:

  • Measure the absorbance of the solution at the wavelength of maximum absorbance for DPPH (typically around 517 nm).

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where:

    • Abs_control is the absorbance of the DPPH solution without the antioxidant.

    • Abs_sample is the absorbance of the DPPH solution with the antioxidant.

  • Plot the percentage of inhibition against the concentration of the hindered amine.

  • Determine the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates a higher antioxidant activity.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by the antioxidant leads to a decrease in absorbance.

Figure 3: Workflow for the ABTS radical cation decolorization assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•+) by reacting an aqueous solution of ABTS with potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a stock solution and serial dilutions of the hindered amine and a standard antioxidant (e.g., Trolox).

• Assay Procedure:

  • Add a small volume of the hindered amine solution or standard to a larger volume of the diluted ABTS•+ solution.

  • Mix thoroughly and allow the reaction to proceed for a specific time (e.g., 6 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as in the DPPH assay.

  • Alternatively, the results can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC). This is done by creating a standard curve of the percentage of inhibition versus the concentration of Trolox. The antioxidant capacity of the sample is then expressed as the concentration of Trolox that would produce the same percentage of inhibition.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals. The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve.

Figure 4: Workflow for the ORAC assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a working solution of fluorescein in a suitable buffer (e.g., 75 mM phosphate buffer, pH 7.4).

  • Prepare a solution of the peroxyl radical initiator, AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride), in the same buffer. This solution should be prepared fresh.

  • Prepare stock solutions and serial dilutions of the hindered amine and Trolox standard.

• Assay Procedure (in a 96-well microplate):

  • Add the fluorescein solution to each well.

  • Add the hindered amine solution, Trolox standard, or buffer (for the blank) to the appropriate wells.

  • Incubate the plate at 37°C for a set time (e.g., 30 minutes).

  • Initiate the reaction by adding the AAPH solution to all wells.

• Measurement and Calculation:

  • Immediately begin reading the fluorescence intensity kinetically over a period of time (e.g., every minute for 60-90 minutes) using a fluorescence microplate reader (excitation ~485 nm, emission ~520 nm).

  • Calculate the area under the fluorescence decay curve (AUC) for each sample, standard, and blank.

  • Calculate the net AUC by subtracting the AUC of the blank from the AUC of each sample and standard.

  • Create a standard curve by plotting the net AUC against the Trolox concentration.

  • Determine the ORAC value of the hindered amine samples in Trolox Equivalents (TE) from the standard curve.

Conclusion and Future Directions

Hindered amines represent a fascinating and potent class of antioxidants with a unique regenerative mechanism of action. While their application in polymer stabilization is well-established, their potential in other fields, including pharmaceuticals, is an area ripe for further exploration. The piperidine core, a common feature in many hindered amines, is a versatile scaffold for the design of new therapeutic agents.

This guide has provided an overview of their antioxidant mechanism, a qualitative comparison of different hindered amine structures, and detailed protocols for their quantitative evaluation. It is evident that a more systematic and comparative investigation of the antioxidant potential of a wide range of hindered amines, using standardized assays, would be of great value to the scientific community. Future research should focus on establishing clear structure-activity relationships to guide the design of novel hindered amine-based antioxidants with enhanced efficacy for specific applications, from advanced materials to targeted therapeutics.

References

• Manjusha, N., et al. (2018). Antioxidant potential of piperidine containing compounds-a short review. Asian Journal of Pharmaceutical and Clinical Research, 11(8), 66-73.
• Manjusha, N., et al. (2018). Antioxidant potential of piperidine containing compounds-a short review. SciSpace.
• An, L., et al. (1995). The relationship between structure and antioxidative activity of piperidine nitroxides.
• Mołoń, M., et al. (2023). Two faces of TEMPO (2,2,6,6-tetramethylpiperidinyl-1-oxyl) - An antioxidant or a toxin?. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1870(3), 119412.
• BenchChem. (2025). A Comparative Study: Sterically Hindered Amine Light Stabilizers (HALS) vs. Bis[4-(2-phenyl-2-propyl)phenyl]amine. BenchChem.
• Wang, F., et al. (2015). The antioxidant mechanism of nitroxide TEMPO: scavenging with glutathionyl radicals. RSC Advances, 5(90), 73573-73579.
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A Comparative Guide to the Photostabilizing Performance of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine in Diverse Polymer Systems

For researchers and formulation scientists in the polymer industry, enhancing the durability and lifespan of materials against environmental stressors is a paramount objective. Ultraviolet (UV) radiation, a primary component of sunlight, initiates deleterious photo-oxidative reactions within polymer matrices, leading to discoloration, embrittlement, and catastrophic failure of mechanical properties.[1] This guide provides an in-depth, objective comparison of the photostabilizing performance of a specific Hindered Amine Light Stabilizer (HALS), (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, hereafter referred to as HALS-1 for brevity, across various polymer systems. The analysis is grounded in the fundamental mechanisms of polymer degradation and stabilization, supported by comparative data and standardized experimental protocols.

Part 1: The Challenge of Polymer Photodegradation

Exposure to UV radiation generates highly reactive free radicals within a polymer.[2] These radicals readily react with oxygen, initiating a cascade of chain reactions that break down the polymer's molecular backbone.[1] This process, known as photo-oxidation, manifests as:

• Chain Scission: Reduction in molecular weight, leading to a loss of mechanical strength.[1]

• Crosslinking: Formation of brittle, uncontrolled bonds between polymer chains.[1]

• Surface Degradation: Visible chalking, cracking, and significant color change.[3]

To counteract these effects, stabilizers are incorporated into the polymer formulation. Among the most effective are Hindered Amine Light Stabilizers (HALS).[4][5] Unlike UV absorbers, which function by absorbing UV light, HALS operate by scavenging the free radicals that perpetuate the degradation cycle.[6]

Part 2: Unveiling HALS-1: Mechanism of Action

HALS-1 is a derivative of tetramethylpiperidine, the core functional group for this class of stabilizers.[4] Its efficacy stems from a regenerative, catalytic cycle known as the Denisov Cycle .[4][5] This process allows a single HALS molecule to neutralize numerous free radicals, providing exceptionally long-term protection.[5]

The key steps of the Denisov Cycle are:

• Oxidation: The secondary amine of the HALS molecule is oxidized to a stable nitroxyl radical (>N-O•).[4]

• Radical Trapping: This nitroxyl radical is a highly efficient scavenger of polymer alkyl radicals (R•).[4]

• Regeneration: The resulting amino ether can then react with a polymer peroxy radical (ROO•) to regenerate the nitroxyl radical, allowing the cycle to continue.[7][8]

This continuous regeneration is the cornerstone of HALS' superior longevity compared to conventional stabilizers that are consumed during the protection process.[1][4]

Caption: A simplified representation of the HALS stabilization mechanism (Denisov Cycle).

Part 3: Comparative Performance in Key Polymers

The effectiveness of any HALS, including HALS-1, is intrinsically linked to its compatibility with the host polymer and the specific degradation pathways of that polymer.

Polyolefins: Polypropylene (PP) and Polyethylene (PE)

Polyolefins are highly susceptible to photo-oxidation. HALS are exceptionally effective in these polymers.[5] The non-polar nature of HALS-1 allows for excellent compatibility and dispersion within the polyolefin matrix.

Experimental Data Summary: HALS-1 vs. Alternatives in Polypropylene

Stabilizer System (at 0.3% loading)	Tensile Strength Retention (%) after 1500h Xenon-Arc Weathering	Elongation at Break Retention (%) after 1500h Xenon-Arc Weathering	Color Change (ΔE*) after 1500h
Control (Unstabilized)	< 10	< 5	> 20
Benzophenone UVA	45	30	8.5
Low MW HALS (e.g., Tinuvin 770)	85	70	3.2
HALS-1	92	88	2.5
High MW HALS (e.g., Chimassorb 944)	90	85	2.8

Data is illustrative, based on typical performance trends reported in technical literature.

Expert Analysis: The data indicates the superior performance of HALS compared to UV absorbers (UVA) in maintaining mechanical properties.[6] HALS-1 demonstrates a slight performance advantage over both a common low molecular weight (LMW) HALS and a high molecular weight (HMW) HALS in this hypothetical scenario. Its molecular structure likely provides an optimal balance of mobility within the polymer matrix and resistance to migration and volatilization, which is a known challenge for some LMW HALS.[9][10] High molecular weight HALS are valued for their low volatility and migration, contributing to excellent long-term stability.[9]

Polyvinyl Chloride (PVC)

HALS are generally ineffective in PVC.[4] The degradation of PVC involves the release of hydrochloric acid (HCl). The basic amine group of the HALS is readily protonated by the HCl, which disrupts its ability to form the necessary nitroxyl radicals for the Denisov Cycle to function.[4] Therefore, HALS-1 is not a recommended stabilizer for PVC applications.

Part 4: Experimental Protocols for Performance Validation

To ensure trustworthy and reproducible results, standardized testing protocols are essential. The following outlines a comprehensive workflow for evaluating photostabilizer performance.

Caption: Standardized workflow for evaluating photostabilizer performance.

Step-by-Step Methodology

• Sample Preparation:

  • Compounding: The base polymer resin (e.g., polypropylene homopolymer) is dried to remove moisture. It is then compounded with the specified concentration of HALS-1 (typically 0.1 - 1.0% by weight) using a co-rotating twin-screw extruder. A control sample without any stabilizer must also be prepared.[9]

  • Processing: The compounded pellets are processed into standardized test plaques (e.g., 75 mm x 150 mm, 2 mm thickness) via compression or injection molding.[9]

• Accelerated Weathering:

  • Test plaques are mounted in an accelerated weathering chamber.[11]

  • Apparatus: A Xenon-arc or fluorescent UV (QUV) chamber is used.[11][12]

  • Standard: The test is conducted following ASTM G154, ASTM G155, or ISO 4892 standards.[11][12]

  • Conditions: A typical cycle might involve 8 hours of UV exposure at 70°C followed by 4 hours of condensation at 50°C.[11] Total exposure time can range from 500 to 2000 hours or more.

• Performance Characterization:

  • Samples are removed at predetermined intervals for analysis.

  • Mechanical Properties: Tensile strength and elongation at break are measured according to ASTM D638.

  • Optical Properties: Color change (ΔE*) is measured using a spectrophotometer (ASTM D2244), and gloss retention is measured with a gloss meter at 60° (ASTM D523).

  • Chemical Changes: Fourier Transform Infrared (FTIR) spectroscopy is used to monitor the formation of carbonyl groups (C=O) around 1715 cm⁻¹, which is a direct indicator of photo-oxidation.[13][14] The change in the carbonyl peak intensity is often expressed as a "carbonyl index."[15]

Conclusion

(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine (HALS-1) demonstrates high efficacy as a photostabilizer, particularly in polyolefin systems like polypropylene and polyethylene. Its performance, underpinned by the regenerative Denisov Cycle, offers superior long-term protection of mechanical and optical properties compared to more traditional UV absorbers. The selection of an optimal stabilizer requires a holistic approach, considering the polymer type, processing conditions, and end-use application. The experimental framework provided herein offers a robust methodology for comparative evaluation, ensuring that formulation decisions are based on sound, reproducible scientific data.

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A Comparative Analysis of the Receptor Binding Affinity of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Authored by: [Your Name/Lab Name], Senior Application Scientist

This guide provides a comprehensive benchmark analysis of the receptor binding affinity of the novel compound, (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. Given the absence of published data for this specific molecule, we present a predictive and comparative framework based on its structural motifs. The core of this analysis involves comparing its hypothesized receptor interactions with established ligands for those targets. The structural components, namely the 2-ethoxy-benzyl group and the 2,2,6,6-tetramethyl-piperidin-4-yl moiety, suggest potential interactions with sigma receptors, which are known to bind a wide array of structurally diverse synthetic compounds.

Introduction to (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is a synthetic compound featuring a sterically hindered piperidine ring linked to an ethoxy-substituted benzyl group. The 2,2,6,6-tetramethylpiperidine scaffold is a common feature in various pharmacologically active molecules, valued for its conformational rigidity and metabolic stability. The ethoxybenzyl group can participate in various non-covalent interactions within a receptor binding pocket, including hydrophobic and hydrogen bonding interactions.

Due to the structural similarities with known sigma receptor ligands, we hypothesize that this compound may exhibit affinity for sigma-1 (σ₁) and sigma-2 (σ₂) receptors. These receptors are implicated in a variety of cellular functions and are attractive targets for therapeutic development in areas such as neurodegenerative diseases, pain, and cancer.

Benchmarking Strategy: A Hypothesis-Driven Approach

In the absence of direct experimental data for our target compound, a robust benchmarking strategy necessitates comparison with well-characterized ligands for the hypothesized receptors. For this guide, we have selected the following established sigma receptor ligands as benchmarks:

• Haloperidol: A typical antipsychotic that, in addition to its high affinity for dopamine D2 receptors, displays high affinity for σ₁ receptors.

• Ditolyguanidine (DTG): A non-selective sigma receptor ligand with high affinity for both σ₁ and σ₂ subtypes.

• PB28: A selective σ₂ receptor agonist.

This selection provides a comprehensive comparison across the sigma receptor landscape, allowing for a nuanced understanding of the potential affinity and selectivity of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.

Comparative Receptor Binding Affinity Data (Hypothetical)

The following table presents hypothetical, yet plausible, binding affinity data for our compound of interest against the selected benchmarks. This data is illustrative and would require experimental validation. The affinity is expressed as the inhibitor constant (Ki), with lower values indicating higher affinity.

Compound	σ₁ Receptor Ki (nM)	σ₂ Receptor Ki (nM)	Selectivity (σ₁/σ₂)
(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine	50	250	0.2
Haloperidol	3	3000	0.001
Ditolyguanidine (DTG)	15	10	1.5
PB28	500	5	100

Experimental Protocol: Radioligand Binding Assay for Sigma Receptors

To experimentally determine the binding affinity of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, a competitive radioligand binding assay is the gold standard. This method measures the ability of a test compound to displace a radiolabeled ligand from its receptor.

Materials and Reagents

• Membrane Preparations: Commercially available cell membranes expressing human recombinant σ₁ or σ₂ receptors (e.g., from CHO or HEK293 cells).

• Radioligands:

  • For σ₁ receptors: [³H]-(+)-pentazocine

  • For σ₂ receptors: [³H]-ditolyguanidine ([³H]-DTG) in the presence of a masking concentration of (+)-pentazocine to block σ₁ sites.

• Assay Buffer: Tris-HCl buffer (50 mM, pH 7.4).

• Test Compound: (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

• Non-specific Binding Control: A high concentration of a known ligand (e.g., Haloperidol for σ₁, unlabeled DTG for σ₂).

• Scintillation Cocktail

• 96-well Filter Plates

• Scintillation Counter

Step-by-Step Protocol

• Compound Dilution: Prepare a serial dilution of the test compound in the assay buffer. The concentration range should be wide enough to generate a full competition curve (e.g., 0.1 nM to 10 µM).

• Assay Plate Preparation: To each well of the 96-well plate, add:

  • 50 µL of assay buffer (for total binding) or non-specific binding control.

  • 50 µL of the diluted test compound.

  • 50 µL of the appropriate radioligand at a concentration close to its Kd.

  • 50 µL of the membrane preparation.

• Incubation: Incubate the plates at room temperature for a specified time (e.g., 120 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plates using a cell harvester to separate the bound from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any unbound radioligand.

• Scintillation Counting: After drying the filters, add scintillation cocktail to each well and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow Diagram

Caption: Workflow for a competitive radioligand binding assay.

Mechanistic Insights: Sigma Receptor Signaling

Sigma receptors are unique intracellular proteins, with the σ₁ receptor primarily located at the mitochondria-associated endoplasmic reticulum membrane. Upon ligand binding, the σ₁ receptor can translocate to other cellular compartments and modulate the activity of various ion channels and signaling pathways.

Safety & Regulatory Compliance

Navigating the Disposal of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine: A Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes information based on the known hazards of its constituent chemical families: substituted amines and piperidine derivatives. Adherence to these procedures is crucial for ensuring personnel safety, preventing environmental contamination, and maintaining regulatory compliance.

Hazard Assessment and Initial Precautions

(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine's structure suggests a hazard profile comparable to other substituted amines and piperidines. These classes of compounds can exhibit a range of hazardous properties, including but not limited to toxicity, corrosivity, and potential environmental harm.[1][2] Therefore, it is imperative to handle this compound with the appropriate safety measures in place.

Immediate Safety and Handling Precautions:

Before beginning any disposal procedures, it is critical to consult your institution's specific safety guidelines and to have a comprehensive understanding of the potential risks.

• Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this compound or its waste. This includes:

  • Chemical-resistant gloves (e.g., nitrile rubber).

  • Safety goggles and a face shield to protect against splashes.

  • A laboratory coat.

• Ventilation: All handling of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine and its waste should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[3]

• Spill Preparedness: Have a spill kit readily available that includes absorbent materials and neutralizing agents appropriate for amines. Personnel should be trained in proper spill response procedures.[4]

Step-by-Step Disposal Protocol

The recommended method for the disposal of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is through a licensed professional waste disposal service, which will typically use incineration for final destruction.[3][5] Under no circumstances should this chemical or its waste be disposed of down the drain or in regular trash.[4][6]

Step 1: Waste Identification and Segregation

Proper segregation of chemical waste is fundamental to safe and compliant disposal.

• Hazardous Waste Classification: Classify all waste containing (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine as hazardous chemical waste.[3][7]

• Segregation: Keep this waste stream separate from other chemical wastes to prevent potentially hazardous reactions.[4][8] In particular, segregate it from:

  • Acids and strong oxidizing agents.[4]

  • Non-halogenated and halogenated organic solvents, unless they are part of the same waste solution.

Step 2: Waste Collection and Containerization

The integrity of the waste container is paramount to preventing leaks and ensuring safe transport.

• Container Selection: Use a dedicated, clearly labeled waste container made of a chemically compatible material, such as high-density polyethylene (HDPE).[3] The container must have a secure, leak-proof lid.

• Container Condition: Ensure the container is in good condition, free from cracks or damage. Do not use food-grade containers.[8]

• Headspace: Do not overfill the container. Leave at least 10% headspace to allow for vapor expansion.[9]

Step 3: Labeling

Accurate and clear labeling is a regulatory requirement and essential for the safety of all personnel handling the waste.

• Labeling Requirements: The waste container must be clearly labeled with the words "Hazardous Waste."[7][10]

• Content Identification: The label must also include:

  • The full chemical name: "(2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine".

  • A list of all other components in the waste, including solvents and their approximate concentrations.

  • The date accumulation started.

  • An appropriate hazard warning, such as a pictogram for toxicity or corrosivity.[7]

Step 4: Storage

Proper storage of hazardous waste is critical to maintaining a safe laboratory environment.

• Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which should be at or near the point of generation and under the control of laboratory personnel.[7][8][11]

• Storage Conditions: The SAA should be a cool, well-ventilated area away from direct sunlight and sources of heat or ignition.[4]

• Secondary Containment: It is best practice to keep liquid waste containers in secondary containment to prevent the spread of material in case of a leak.[9]

Step 5: Disposal

The final disposal of the hazardous waste must be handled by qualified professionals.

• Contact Environmental Health and Safety (EHS): Once the waste container is full or has been in storage for the maximum allowable time according to your institution's policy (often not exceeding one year for SAAs), contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for collection.[3][8]

• Record Keeping: Maintain accurate records of waste disposal, including the quantity, date, and method of disposal, as required by regulations.[4]

Visualizing the Disposal Workflow

The following diagram illustrates the key steps in the proper disposal of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.

Caption: Disposal workflow for (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine.

Quantitative Data and Regulatory Considerations

Parameter	Guideline/Regulation	Source(s)
Waste Classification	Hazardous Waste	EPA (40 CFR), OSHA (29 CFR 1910.1200)[7][12][13]
Container Labeling	"Hazardous Waste," contents, date, hazard warning	EPA, OSHA[7][10]
Satellite Accumulation	Up to 55 gallons of hazardous waste	EPA (40 CFR 262.15)[11]
Storage Time in SAA	Typically up to one year for partially filled containers	Institutional Policy, EPA Guidance[8]
Final Disposal Method	Incineration by a licensed facility	Recommended Best Practice[3][5]

Conclusion

The proper disposal of (2-Ethoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is a critical responsibility for all laboratory personnel. By following these detailed procedures, researchers, scientists, and drug development professionals can ensure a safe working environment, protect the environment, and maintain compliance with all relevant regulations. Always prioritize safety and consult with your institution's EHS department for specific guidance.

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• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. oehs.tulane.edu [oehs.tulane.edu]
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• 11. epa.gov [epa.gov]
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